1,5-Dichloro-2-methoxy-3-nitrobenzene

• CAS: 37138-82-2

Core Science & Biosynthesis

An In-depth Technical Guide to 1,5-Dichloro-2-methoxy-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,5-dichloro-2-methoxy-3-nitrobenzene, a halogenated and nitrated aromatic compound. This document details its chemical and physical properties, a plausible experimental protocol for its synthesis, and essential safety and handling information. The information is intended to support researchers and professionals in chemistry and drug development.

Compound Identification and Properties

1,5-Dichloro-2-methoxy-3-nitrobenzene is a substituted anisole. The presence of chloro, methoxy, and nitro functional groups makes it a potentially versatile intermediate in organic synthesis.

Table 1: Chemical Identifiers

Identifier	Value
CAS Number	17742-69-7[1][2][3][4]
IUPAC Name	1,5-dichloro-2-methoxy-3-nitrobenzene[1]
Synonyms	2,6-Dichloro-4-nitroanisole, 3,5-Dichloro-4-methoxynitrobenzene[1][3]
Molecular Formula	C₇H₅Cl₂NO₃[1][2]
InChIKey	GJYVJKPFYCKNEC-UHFFFAOYSA-N[2][4]

Table 2: Physicochemical Properties

Property	Value
Molecular Weight	222.03 g/mol [3][5]
Appearance	Off-white solid or slightly beige crystals[3]
Melting Point	97-100 °C[4]
Purity	>95% (typical)[5]
Storage	Room temperature, in a dry and dark place[5][6]

Experimental Protocols

Synthesis of 1,5-Dichloro-2-methoxy-3-nitrobenzene

The following protocol describes a potential synthesis route based on the nitration of a dichlorinated anisole precursor. This method is adapted from general procedures for the nitration of aromatic compounds.[7]

Materials and Reagents:

• 1,3-Dichloro-2-methoxybenzene

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Concentrated Nitric Acid (HNO₃, 70%)

• Dichloromethane (CH₂Cl₂)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Petroleum Ether

• Ethyl Acetate (EtOAc)

Procedure:

• Preparation of the Nitrating Mixture: In a flask equipped with a magnetic stirrer and an ice bath, slowly add concentrated sulfuric acid. Cool the acid to 0-5 °C. To the cooled sulfuric acid, add concentrated nitric acid dropwise while stirring, ensuring the temperature is maintained below 10 °C.

• Nitration Reaction: Dissolve 1,3-dichloro-2-methoxybenzene in dichloromethane and cool the solution in an ice bath. Add the prepared nitrating mixture dropwise to the solution of the starting material over 30 minutes. After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Pour the reaction mixture over crushed ice and stir until the ice has melted. Separate the organic layer.

• Extraction and Neutralization: Extract the aqueous layer twice with dichloromethane. Combine all organic layers and wash them sequentially with water, a saturated solution of sodium bicarbonate, and brine.[8]

• Drying and Solvent Removal: Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel, eluting with a mixture of petroleum ether and ethyl acetate (e.g., 85:15 v/v) to yield the pure 1,5-dichloro-2-methoxy-3-nitrobenzene as an off-white solid.[3]

Experimental Workflow

The following diagram illustrates the key stages of the synthesis and purification process.

Caption: Workflow for the synthesis and purification of 1,5-dichloro-2-methoxy-3-nitrobenzene.

Safety and Handling

Nitroaromatic compounds should be handled with care due to their potential toxicity. While specific data for this compound is limited, the following precautions are based on data for similar nitrobenzene derivatives.[9][10][11]

Table 3: GHS Hazard Statements (Anticipated)

Hazard Code	Statement
H301, H311, H331	Toxic if swallowed, in contact with skin, or if inhaled.[11]
H351	Suspected of causing cancer.[9][11]
H411, H412	Toxic or harmful to aquatic life with long-lasting effects.[9][11]

Handling and Personal Protective Equipment (PPE):

• Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood.[10][12]

• Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.[12]

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile) and a lab coat. Avoid skin contact.[10][11]

• Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.[10]

• Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[9][12]

First Aid Measures:

• If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.[9][11]

• If on Skin: Take off immediately all contaminated clothing. Wash skin with plenty of soap and water.[9]

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[11]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[12]

Reactivity and Potential Applications

The chemical structure of 1,5-dichloro-2-methoxy-3-nitrobenzene suggests several avenues for further chemical modification. The nitro group can be reduced to an amine, which is a common precursor for the synthesis of dyes, pharmaceuticals, and other complex organic molecules. The chlorine atoms can potentially undergo nucleophilic aromatic substitution reactions, allowing for the introduction of other functional groups.

Given its functional groups, this compound is likely to be used as a building block or intermediate in the synthesis of more complex target molecules in fields such as medicinal chemistry and materials science.

References

• 1. pschemicals.com [pschemicals.com]
• 2. 1,3-DICHLORO-2-METHOXY-5-NITROBENZENE | CAS 17742-69-7 [matrix-fine-chemicals.com]
• 3. echemi.com [echemi.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. calpaclab.com [calpaclab.com]
• 6. 74672-01-8|1,5-Dichloro-3-methoxy-2-nitrobenzene|BLD Pharm [bldpharm.com]
• 7. benchchem.com [benchchem.com]
• 8. 1-chloro-3-methoxy-2-nitro-benzene synthesis - chemicalbook [chemicalbook.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. fishersci.com [fishersci.com]
• 11. cdhfinechemical.com [cdhfinechemical.com]
• 12. tcichemicals.com [tcichemicals.com]

An In-Depth Technical Guide to 1,3-Dichloro-2-methoxy-5-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1,3-dichloro-2-methoxy-5-nitrobenzene, including its nomenclature, physicochemical properties, detailed synthesis protocols, and its role as a thyroid hormone receptor agonist.

Chemical Identity and Nomenclature

The compound with the structure 1,5-dichloro-2-methoxy-3-nitrobenzene is systematically named according to IUPAC nomenclature.

IUPAC Name: 1,3-dichloro-2-methoxy-5-nitrobenzene[1][2][3]

CAS Number: 17742-69-7[1][3]

Synonyms: A variety of synonyms are used in literature and commercial listings for this compound. The most common synonym is 2,6-dichloro-4-nitroanisole. Other synonyms include 4-Nitro-2,6-dichloroanisole and 3,5-Dichloro-4-methoxynitrobenzene.

Physicochemical Properties

A summary of the key quantitative data for 1,3-dichloro-2-methoxy-5-nitrobenzene is presented in the table below for easy reference and comparison.

Property	Value	Unit
Molecular Formula	C₇H₅Cl₂NO₃
Molecular Weight	222.03	g/mol
Appearance	Slightly beige crystals
Melting Point	97-100	°C
Boiling Point	305.571 at 760 mmHg	°C
Flash Point	160	°C
Density	1.522 (rough estimate)	g/cm³
Water Solubility	26	mg/L
Vapor Pressure	0.00147 at 25°C	mmHg
Refractive Index	1.614 (estimate)
Solubility	DMSO (Sparingly), Chloroform (Slightly)

Experimental Protocols

Synthesis of 1,3-Dichloro-2-methoxy-5-nitrobenzene

The synthesis of 1,3-dichloro-2-methoxy-5-nitrobenzene is typically achieved through a two-step process involving the nitration of a dichlorophenol precursor followed by methylation.

Step 1: Synthesis of the Precursor, 2,6-Dichloro-4-nitrophenol

This procedure is adapted from established methods for the nitration of dichlorophenols.

• Materials:

  • 2,6-Dichlorophenol

  • Concentrated Sulfuric Acid (98%)

  • Concentrated Nitric Acid (70%)

  • Deionized Water

• Procedure:

  • In a flask equipped with a stirrer and a dropping funnel, carefully add 2,6-dichlorophenol to an excess of concentrated sulfuric acid.

  • Heat the mixture to 120°C for 1-2 hours to effect sulfonation.

  • Cool the reaction mixture to room temperature and then slowly add it to a stirred mixture of concentrated nitric acid and concentrated sulfuric acid, maintaining the temperature below 10°C with an ice bath.

  • After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

  • Pour the reaction mixture onto crushed ice to precipitate the product.

  • Filter the solid, wash thoroughly with cold water until the washings are neutral, and dry under vacuum to yield 2,6-dichloro-4-nitrophenol.

Step 2: Methylation of 2,6-Dichloro-4-nitrophenol (Williamson Ether Synthesis)

This protocol is a standard Williamson ether synthesis adapted for this specific substrate.

• Materials:

  • 2,6-Dichloro-4-nitrophenol

  • Anhydrous Potassium Carbonate (K₂CO₃)

  • Iodomethane (CH₃I)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate

  • Petroleum ether

• Procedure:

  • To a stirred solution of 2,6-dichloro-4-nitrophenol (1.0 eq) in anhydrous DMF, add anhydrous potassium carbonate (4.0 eq).

  • Add iodomethane (2.0 eq) to the suspension.

  • Heat the reaction mixture to 60°C and stir for 6 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into ice-water to precipitate the crude product.

  • Collect the solid by filtration and dry it under vacuum.

  • Purify the crude product by column chromatography on silica gel using a mixture of petroleum ether and ethyl acetate (e.g., 85:15 v/v) as the eluent to obtain pure 1,3-dichloro-2-methoxy-5-nitrobenzene as an off-white solid.

Biological Activity and Signaling Pathway

1,3-Dichloro-2-methoxy-5-nitrobenzene is known to act as a thyroid hormone receptor (THR) agonist. Thyroid hormones play a critical role in regulating metabolism, growth, and development. THR agonists mimic the action of the natural thyroid hormone T3.

The binding of a THR agonist to the thyroid hormone receptor, a nuclear receptor, initiates a cascade of molecular events that modulate gene expression. The simplified signaling pathway is depicted below.

Caption: Thyroid Hormone Receptor (THR) agonist signaling pathway.

The agonist enters the cell and translocates to the nucleus, where it binds to the THR. The THR typically forms a heterodimer with the Retinoid X Receptor (RXR), and this complex binds to specific DNA sequences known as Thyroid Hormone Response Elements (TREs) in the promoter regions of target genes. This binding, in the presence of the agonist, leads to the recruitment of coactivator proteins, which in turn initiates the transcription of genes involved in various metabolic processes.

Conclusion

1,3-Dichloro-2-methoxy-5-nitrobenzene is a well-characterized compound with significant potential in research and drug development, particularly due to its activity as a thyroid hormone receptor agonist. This guide provides the foundational technical information required for its synthesis, characterization, and further investigation into its biological roles. The detailed protocols and compiled data serve as a valuable resource for scientists in the field.

References

• 1. A Process For The Preparation Of 2,6 Dichloro 4 Nitrophenol [quickcompany.in]
• 2. scholarship.richmond.edu [scholarship.richmond.edu]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

1,5-Dichloro-2-methoxy-3-nitrobenzene molecular structure and formula

An In-depth Technical Guide to 2,6-Dichloro-4-nitroanisole

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the molecular structure, properties, synthesis, and potential applications of the chemical compound identified by CAS number 17742-69-7. While sometimes referred to by the non-standard name 1,5-dichloro-2-methoxy-3-nitrobenzene, the correct IUPAC nomenclature for this structure is 2,6-dichloro-4-nitroanisole or 1,3-dichloro-2-methoxy-5-nitrobenzene . This compound is a halogenated nitroaromatic molecule that has garnered interest as a research chemical, particularly for its activity as a thyroid hormone receptor agonist.[1][2] This guide consolidates key data, experimental protocols, and safety information relevant to professionals in chemical research and drug development.

Molecular Structure and Formula

The structure of 2,6-dichloro-4-nitroanisole consists of a benzene ring substituted with two chlorine atoms, a methoxy group, and a nitro group. The symmetrical substitution pattern is confirmed by spectroscopic data, notably ¹H NMR, which shows two equivalent aromatic protons.[2][3]

• Molecular Formula: C₇H₅Cl₂NO₃[1][4]

• IUPAC Name: 2,6-dichloro-4-nitroanisole[1]

• Alternative IUPAC Name: 1,3-dichloro-2-methoxy-5-nitrobenzene[2][4]

• CAS Number: 17742-69-7[1][4][5]

• SMILES: COC1=C(Cl)C=C(C=C1Cl)--INVALID-LINK--[O-][4][5]

Physicochemical and Spectroscopic Data

Quantitative data for 2,6-dichloro-4-nitroanisole are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties

Property	Value	Reference
Molecular Weight	222.03 g/mol	[1]
Appearance	Slightly beige crystals / Off-white solid	[1][2]
Melting Point	97-100 °C	[1][5]
Boiling Point	305.6 °C at 760 mmHg	[1]
Density (estimate)	1.522 g/cm³	[1]
Flash Point	160 °C	[1]
Water Solubility	26 mg/L (estimated)	[1]
Solubility	Sparingly soluble in DMSO, slightly in Chloroform	[1]

Table 2: Spectroscopic Data

Spectrum Type	Parameters	Data	Reference
¹H NMR	400 MHz, CDCl₃	δ 8.22 (s, 2H, Ar-H), 4.01 (s, 3H, -OCH₃)	[2][3]

Experimental Protocols

Synthesis of 2,6-dichloro-4-nitroanisole

A common synthetic route for 2,6-dichloro-4-nitroanisole is the methylation of its precursor, 2,6-dichloro-4-nitrophenol.[2][3]

Reaction: 2,6-dichloro-4-nitrophenol + Iodomethane → 2,6-dichloro-4-nitroanisole

Materials:

• 2,6-dichloro-4-nitrophenol (1.0 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (4.0 eq)

• Iodomethane (CH₃I) (2.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Petroleum Ether

• Ethyl Acetate

• Ice water

Procedure:

• To a stirred solution of 2,6-dichloro-4-nitrophenol (e.g., 6.0 g, 28.84 mmol) in anhydrous DMF (60 mL), add anhydrous K₂CO₃ (e.g., 15.9 g, 115.36 mmol).

• Cool the reaction mixture to 0°C in an ice bath.

• Add iodomethane (e.g., 8.18 g, 57.69 mmol) dropwise to the mixture.

• Allow the reaction to gradually warm to 60°C and maintain stirring at this temperature for 6 hours.

• Monitor the reaction to completion using Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature.

• Slowly pour the reaction mixture into ice water to precipitate the crude product.

• Collect the precipitated solid by vacuum filtration and wash with water.

• Dry the solid under vacuum to obtain the crude product.[2]

Purification:

• Purify the crude product using column chromatography on silica gel.

• Elute the column with a mixture of petroleum ether and ethyl acetate (e.g., 85:15 v/v).

• Combine the fractions containing the pure product, identified by TLC.

• Remove the solvent under reduced pressure to yield 2,6-dichloro-4-nitroanisole as an off-white solid.[2][3]

Characterization Protocol: Nuclear Magnetic Resonance (NMR)

Objective: To confirm the identity and purity of the synthesized 2,6-dichloro-4-nitroanisole.

Apparatus:

• 400 MHz NMR Spectrometer

• NMR tubes

• Deuterated chloroform (CDCl₃) with tetramethylsilane (TMS) as an internal standard.

Procedure:

• Dissolve approximately 5-10 mg of the purified product in ~0.6 mL of CDCl₃ in a clean, dry NMR tube.

• Ensure the sample is fully dissolved; vortex if necessary.

• Place the NMR tube in the spectrometer.

• Acquire the ¹H NMR spectrum according to standard instrument procedures.

• Process the spectrum (Fourier transform, phase correction, and baseline correction).

• Integrate the peaks and reference the spectrum to the TMS signal at 0.00 ppm.

• Analyze the spectrum to confirm the presence of a singlet at ~8.22 ppm (2H) and a singlet at ~4.01 ppm (3H), corresponding to the aromatic protons and methoxy protons, respectively.

Biological Activity and Applications

2,6-dichloro-4-nitroanisole is primarily noted for its role as a thyroid hormone receptor (TR) agonist .[1][2] TRs are nuclear receptors that, upon binding to thyroid hormones (T3 and T4), regulate gene expression involved in metabolism, growth, and development. As a TR agonist, this compound can mimic the effects of natural thyroid hormones, making it a valuable tool for research into thyroid-related diseases and a potential lead compound in the development of new therapeutics.[1]

Its unique chemical structure also makes it a versatile intermediate for the synthesis of more complex molecules and pharmaceuticals.[1]

Visualizations

References

• 1. Cas 17742-69-7,2,6-DICHLORO-4-NITROANISOLE | lookchem [lookchem.com]
• 2. 2,6-DICHLORO-4-NITROANISOLE | 17742-69-7 [chemicalbook.com]
• 3. 2,6-DICHLORO-4-NITROANISOLE synthesis - chemicalbook [chemicalbook.com]
• 4. 1,3-DICHLORO-2-METHOXY-5-NITROBENZENE | CAS 17742-69-7 [matrix-fine-chemicals.com]
• 5. chemsynthesis.com [chemsynthesis.com]

Technical Guide: Physicochemical Properties of 1,5-Dichloro-2-methoxy-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of the aromatic compound 1,5-Dichloro-2-methoxy-3-nitrobenzene. The information is presented to support research and development activities where this compound is of interest. All quantitative data is summarized for clarity, and representative experimental protocols for the determination of key physical properties are detailed.

Core Physical and Chemical Data

1,5-Dichloro-2-methoxy-3-nitrobenzene, with the CAS Number 17742-69-7, is a substituted nitrobenzene derivative.[1] Its chemical structure consists of a benzene ring substituted with two chlorine atoms, a methoxy group, and a nitro group.

Synonyms: 2,6-Dichloro-4-nitroanisole, 1,3-Dichloro-2-methoxy-5-nitrobenzene, 3,5-Dichloro-4-methoxynitrobenzene.[2][3]

Summary of Physical Properties

The table below summarizes the key physical properties of 1,5-Dichloro-2-methoxy-3-nitrobenzene. It is important to note that some of these values, particularly the boiling point, are predicted and may not have been determined experimentally.

Property	Value	Source(s)
Molecular Formula	C₇H₅Cl₂NO₃	[1][2][4]
Molecular Weight	222.02 g/mol	[4]
222.03 g/mol	[2][3]
Appearance	Light brown or slightly beige crystals	[2][3][5]
Melting Point	97-98 °C	[2]
97-100 °C	[3][6]
Boiling Point	305.6 ± 37.0 °C at 760 mmHg (Predicted)	[2]
Density	1.5 ± 0.1 g/cm³
1.5223 g/cm³ (Rough Estimate)	[2][3]
Flash Point	138.6 ± 26.5 °C
160 °C	[2][3]
Water Solubility	26 mg/L (estimated)	[3]
Vapor Pressure	0.00147 mmHg at 25°C	[2][3]

Experimental Protocols

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range (typically 0.5-1.0°C) is characteristic of a pure compound.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or Thiele tube)

• Capillary tubes (sealed at one end)

• Thermometer

• Spatula

• Mortar and pestle (optional, for pulverizing crystals)

Procedure:

• A small amount of the crystalline 1,5-Dichloro-2-methoxy-3-nitrobenzene is finely powdered.

• The open end of a capillary tube is tapped into the powder to pack a small amount (1-2 mm in height) of the sample into the sealed end.[7][8][9]

• The capillary tube is placed in the heating block of the melting point apparatus, adjacent to a thermometer.

• The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting point, followed by a slower, more precise measurement (heating at a rate of 1-2°C per minute) as the expected melting point is approached.[9]

• The temperature at which the first liquid appears and the temperature at which the entire sample becomes a clear liquid are recorded as the melting point range.[9][10]

Density Determination of a Solid (Displacement Method)

The density of a solid can be determined by measuring the volume of a liquid it displaces.

Apparatus:

• Analytical balance

• Graduated cylinder

• Beaker

• An inert liquid of known density in which the compound is insoluble.

Procedure:

• A known mass of 1,5-Dichloro-2-methoxy-3-nitrobenzene crystals is weighed using an analytical balance.

• A graduated cylinder is partially filled with the inert liquid, and the initial volume is recorded.

• The weighed solid is carefully added to the graduated cylinder, ensuring it is fully submerged and no liquid is lost due to splashing.

• The new volume of the liquid in the graduated cylinder is recorded. The difference between the final and initial volumes represents the volume of the solid.

• The density is calculated by dividing the mass of the solid by its determined volume.

Boiling Point Determination (Thiele Tube Method - for high-boiling point solids)

Given the high predicted boiling point, it is possible that 1,5-Dichloro-2-methoxy-3-nitrobenzene may decompose before it boils at atmospheric pressure. The following is a general method for determining the boiling point of a high-boiling liquid or a molten solid.

Apparatus:

• Thiele tube

• High-temperature heating oil (e.g., mineral oil)

• Thermometer

• Small test tube

• Capillary tube (sealed at one end)

• Bunsen burner or other heat source

Procedure:

• A small amount of the sample is placed in the small test tube.

• A capillary tube, sealed at one end, is placed open-end-down into the test tube containing the sample.

• The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube containing heating oil.[11][12]

• The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample uniformly.[11][12]

• As the temperature rises, a steady stream of bubbles will emerge from the open end of the capillary tube.[11][12]

• Heating is discontinued, and the apparatus is allowed to cool slowly.

• The temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is recorded as the boiling point.[11]

Physicochemical Characterization Workflow

The following diagram illustrates a logical workflow for the physicochemical characterization of a newly synthesized compound such as 1,5-Dichloro-2-methoxy-3-nitrobenzene.

Physicochemical Characterization Workflow

References

• 1. pschemicals.com [pschemicals.com]
• 2. echemi.com [echemi.com]
• 3. Cas 17742-69-7,2,6-DICHLORO-4-NITROANISOLE | lookchem [lookchem.com]
• 4. 1,3-DICHLORO-2-METHOXY-5-NITROBENZENE | CAS 17742-69-7 [matrix-fine-chemicals.com]
• 5. 1,3-dichloro-2-methoxy-5-nitrobenzene17742-69-7,Purity96%_Ibookbio [molbase.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. byjus.com [byjus.com]
• 9. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 10. pennwest.edu [pennwest.edu]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Physicochemical Properties of 1,5-Dichloro-2-methoxy-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,5-Dichloro-2-methoxy-3-nitrobenzene, also known by its IUPAC name 2,6-Dichloro-4-nitroanisole, is a substituted aromatic compound with the chemical formula C₇H₅Cl₂NO₃.[1] Its structure, featuring a benzene ring functionalized with two chlorine atoms, a methoxy group, and a nitro group, makes it a molecule of interest in organic synthesis and potentially in the development of new chemical entities. Understanding its fundamental physicochemical properties, such as melting point and solubility, is a critical first step in its handling, characterization, and application in research and development. This guide provides a comprehensive overview of these properties, the underlying scientific principles, and detailed protocols for their experimental determination.

Physicochemical Data Summary

The key physical and chemical properties of 1,5-Dichloro-2-methoxy-3-nitrobenzene are summarized in the table below. These values are essential for predicting the compound's behavior in various experimental and processing conditions.

Property	Value	Source(s)
IUPAC Name	2,6-Dichloro-4-nitroanisole	[1]
CAS Number	17742-69-7	[1]
Molecular Formula	C₇H₅Cl₂NO₃	[1]
Molecular Weight	222.03 g/mol	[1]
Appearance	Slightly beige crystals	[1]
Melting Point	97-100 °C	[1]
Water Solubility	26 mg/L	[1]
Solubility in Organic Solvents	Sparingly soluble in DMSO, Slightly soluble in Chloroform	[1]

Section 1: Melting Point Analysis

The melting point of a crystalline solid is the temperature at which it transitions from the solid to the liquid phase. It is a fundamental physical property used for identification and as a crucial indicator of purity.[2] For pure crystalline compounds, the melting point is typically a sharp, well-defined temperature range of 0.5-1.0°C. Impurities tend to lower the melting point and broaden the melting range.

Factors Influencing the Melting Point of 1,5-Dichloro-2-methoxy-3-nitrobenzene

The relatively high melting point of 1,5-Dichloro-2-methoxy-3-nitrobenzene (97-100 °C) can be attributed to several structural features that influence the strength of its crystal lattice:

• Molecular Size and van der Waals Forces : Larger molecules generally have higher melting points due to increased surface area for intermolecular van der Waals interactions.[3][4]

• Polarity and Dipole-Dipole Interactions : The presence of polar functional groups, such as the two chloro groups, the methoxy group, and particularly the highly polar nitro group, introduces significant dipole-dipole interactions between molecules in the crystal lattice.[5][6] These strong intermolecular forces require more thermal energy to overcome, resulting in a higher melting point.[7]

• Molecular Symmetry and Packing : The flat, planar structure of the benzene ring allows for efficient packing in the crystal lattice.[3][4] The substitution pattern of 1,5-Dichloro-2-methoxy-3-nitrobenzene influences its molecular symmetry, which in turn affects how tightly the molecules can pack together, thereby impacting the overall stability of the crystal and its melting point.

Experimental Protocol for Melting Point Determination

The following protocol describes the capillary method for determining the melting point of 1,5-Dichloro-2-methoxy-3-nitrobenzene using a standard melting point apparatus.

Materials:

• 1,5-Dichloro-2-methoxy-3-nitrobenzene (finely powdered)

• Melting point capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Mel-Temp or similar)

• Spatula

• Mortar and pestle (optional, for grinding crystals)

Procedure:

• Sample Preparation :

  • Place a small amount of the crystalline 1,5-Dichloro-2-methoxy-3-nitrobenzene on a clean, dry surface. If the crystals are not already a fine powder, gently grind them using a mortar and pestle.

  • Dip the open end of a capillary tube into the powdered sample.[8]

  • Invert the tube and gently tap the sealed end on a hard surface to pack the sample into the bottom of the tube.[8] The packed sample should be approximately 1-2 mm high.[9]

• Apparatus Setup :

  • Insert the capillary tube into the sample holder of the melting point apparatus.[8]

  • Ensure the thermometer is correctly positioned to accurately measure the temperature of the heating block.

• Melting Point Measurement :

  • Rapid Preliminary Measurement : Heat the apparatus rapidly (e.g., 10 °C/min) to get an approximate melting point.[8]

  • Accurate Measurement : Allow the apparatus to cool. Using a fresh sample, heat rapidly until the temperature is about 15-20 °C below the approximate melting point.

  • Decrease the heating rate to approximately 1-2 °C per minute to ensure thermal equilibrium between the sample, heating block, and thermometer.[8]

  • Record the Melting Range :

    • Note the temperature at which the first drop of liquid appears (the beginning of melting).[2]

    • Note the temperature at which the last solid crystal disappears (the completion of melting).[2]

  • The recorded range is the melting point of the sample. For a pure compound, this range should be narrow.

• Post-Measurement :

  • Turn off the apparatus and allow it to cool.

  • Dispose of the used capillary tube in the appropriate glass waste container. Never reuse a capillary tube.[9]

Caption: Workflow for Melting Point Determination.

Section 2: Solubility Analysis

Solubility is the property of a solid, liquid, or gaseous chemical substance (solute) to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. The solubility of a substance fundamentally depends on the physical and chemical properties of both the solute and the solvent as well as on temperature and pressure.

Theoretical Solubility Profile of 1,5-Dichloro-2-methoxy-3-nitrobenzene

The solubility of 1,5-Dichloro-2-methoxy-3-nitrobenzene can be predicted based on the "like dissolves like" principle, which considers the polarity of the molecule.

• Structure Analysis : The molecule possesses a large, nonpolar benzene ring. However, it is substituted with highly polar groups: two electronegative chlorine atoms, a methoxy group, and a strongly electron-withdrawing nitro group. This combination gives the molecule a significant dipole moment, making it a polar organic compound.

• Solubility in Water : Despite its polar functional groups, the large nonpolar surface area of the dichlorinated benzene ring is expected to dominate, leading to very low solubility in water. This is confirmed by the experimental value of 26 mg/L.[1] The nitro and methoxy groups can act as hydrogen bond acceptors, but the molecule lacks hydrogen bond donors, further limiting its aqueous solubility.

• Solubility in Organic Solvents :

  • Polar Aprotic Solvents (e.g., DMSO, Acetone) : The compound is expected to be more soluble in these solvents, which can effectively solvate the polar regions of the molecule through dipole-dipole interactions. This is consistent with the observation that it is sparingly soluble in DMSO.[1]

  • Chlorinated Solvents (e.g., Chloroform, Dichloromethane) : Good solubility is anticipated in these solvents due to favorable interactions between the chloro groups on the solute and the solvent molecules. The compound is reported to be slightly soluble in chloroform.[1]

  • Non-Polar Solvents (e.g., Hexane, Toluene) : Solubility is likely to be limited in highly non-polar solvents, as these cannot effectively solvate the polar nitro and methoxy groups.

Experimental Protocol for Qualitative Solubility Determination

This protocol provides a systematic approach to determine the solubility of 1,5-Dichloro-2-methoxy-3-nitrobenzene in a range of common laboratory solvents.

Materials:

• 1,5-Dichloro-2-methoxy-3-nitrobenzene

• A selection of solvents (e.g., Water, Ethanol, Acetone, Dichloromethane, Toluene, Hexane)

• Small test tubes or vials

• Spatula

• Vortex mixer (optional)

Procedure:

• Solvent Addition :

  • Place approximately 10-20 mg of the compound into a clean, dry test tube.

  • Add the chosen solvent dropwise (or in small portions, e.g., 0.1 mL) to the test tube.[10]

• Observation :

  • After each addition, shake or vortex the tube vigorously for 30-60 seconds.[11]

  • Observe if the solid dissolves completely.

• Classification :

  • Soluble : If the compound dissolves completely in approximately 1 mL of the solvent.

  • Sparingly/Slightly Soluble : If a significant portion of the compound dissolves, but some solid remains even after adding up to 3 mL of solvent.

  • Insoluble : If the compound does not appear to dissolve at all.

• Systematic Testing :

  • Begin with water to confirm its low aqueous solubility.

  • Proceed to test its solubility in a range of organic solvents with varying polarities, from polar (e.g., ethanol) to non-polar (e.g., hexane).[10][11]

Caption: Workflow for Qualitative Solubility Testing.

Conclusion

The melting point and solubility of 1,5-Dichloro-2-methoxy-3-nitrobenzene are dictated by its distinct molecular structure. Its high melting point is a consequence of strong intermolecular forces, including dipole-dipole interactions and efficient crystal packing. The compound exhibits low aqueous solubility but is expected to be soluble in various organic solvents, particularly those of moderate to high polarity. The experimental protocols detailed in this guide provide a robust framework for the verification of these properties, ensuring data integrity and reproducibility in a research setting. Accurate characterization of these fundamental properties is indispensable for the effective use of this compound in synthesis, drug discovery, and materials science.

References

• 1. Cas 17742-69-7,2,6-DICHLORO-4-NITROANISOLE | lookchem [lookchem.com]
• 2. pennwest.edu [pennwest.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 3.3 Melting points and Boiling Points – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 5. tutorchase.com [tutorchase.com]
• 6. monash.edu [monash.edu]
• 7. youtube.com [youtube.com]
• 8. Video: Melting Point Determination of Solid Organic Compounds [jove.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 11. scribd.com [scribd.com]

Spectroscopic Profile of 1,5-Dichloro-2-methoxy-3-nitrobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 1,5-Dichloro-2-methoxy-3-nitrobenzene (CAS No. 17742-69-7), a substituted aromatic compound with potential applications in pharmaceutical and chemical synthesis. Due to alternative IUPAC naming conventions, this compound is also referred to as 1,3-dichloro-2-methoxy-5-nitrobenzene. This document compiles available physical properties and outlines the expected spectral characteristics based on analogous compounds, alongside detailed experimental protocols for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Predicted Spectral Data

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts

¹H NMR	Predicted Chemical Shift (ppm)	Multiplicity
Aromatic-H	7.5 - 8.5	Doublet, Doublet
Methoxy-H	~4.0	Singlet

¹³C NMR	Predicted Chemical Shift (ppm)
C-Cl	130 - 140
C-OMe	150 - 160
C-NO₂	145 - 155
C-H	115 - 125
C (quaternary)	120 - 150
Methoxy-C	55 - 65

Table 2: Predicted Prominent Infrared (IR) Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity
Aromatic C-H Stretch	3050 - 3150	Medium
C-H Stretch (Methoxy)	2850 - 2960	Medium
Asymmetric NO₂ Stretch	1500 - 1560	Strong
Symmetric NO₂ Stretch	1335 - 1370	Strong
Aromatic C=C Stretch	1400 - 1600	Medium-Strong
C-O Stretch (Aryl Ether)	1200 - 1275	Strong
C-Cl Stretch	700 - 850	Strong

Table 3: Predicted Mass Spectrometry (MS) Fragmentation

m/z	Predicted Fragment
221/223/225	[M]⁺ (Molecular Ion)
191/193/195	[M - NO]⁺
175/177/179	[M - NO₂]⁺
147/149	[M - NO₂ - CO]⁺
112/114	[M - NO₂ - CO - Cl]⁺

Experimental Protocols

The following are detailed methodologies for the acquisition of spectral data for solid aromatic compounds like 1,5-Dichloro-2-methoxy-3-nitrobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 10-20 mg of 1,5-Dichloro-2-methoxy-3-nitrobenzene.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, Acetone-d₆, or DMSO-d₆) in a clean, dry vial. The choice of solvent will depend on the solubility of the compound.

  • Filter the solution through a small cotton or glass wool plug in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Acquire a standard one-dimensional ¹H NMR spectrum. Typical parameters include a 30-45 degree pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

  • Process the data by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

• ¹³C NMR Acquisition:

  • Using the same sample, acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C, a larger number of scans will be required (e.g., 1024 or more) to obtain an adequate signal-to-noise ratio. A longer relaxation delay (e.g., 2-5 seconds) may also be necessary.

  • Process the data similarly to the ¹H spectrum.

Infrared (IR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of 1,5-Dichloro-2-methoxy-3-nitrobenzene with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Transfer a portion of the powder to a pellet press die.

  • Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• IR Spectrum Acquisition:

  • Place the KBr pellet in the sample holder of the FTIR spectrometer.

  • Acquire a background spectrum of the empty sample compartment.

  • Acquire the sample spectrum over the desired wavenumber range (e.g., 4000-400 cm⁻¹).

  • The final spectrum should be displayed in terms of transmittance or absorbance.

Mass Spectrometry (MS)

• Sample Introduction (Electron Ionization - EI):

  • Prepare a dilute solution of 1,5-Dichloro-2-methoxy-3-nitrobenzene in a volatile organic solvent (e.g., methanol or dichloromethane).

  • Introduce the sample into the mass spectrometer, often via a direct insertion probe or through a gas chromatograph (GC-MS). For GC-MS, select an appropriate column and temperature program to ensure good separation and peak shape.

• Mass Spectrum Acquisition:

  • Operate the mass spectrometer in Electron Ionization (EI) mode, typically at 70 eV.

  • Set the mass analyzer to scan over a suitable m/z range (e.g., 40-300 amu) to detect the molecular ion and expected fragment ions.

  • The resulting mass spectrum will show the relative abundance of different ions as a function of their mass-to-charge ratio.

Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a solid organic compound.

Caption: Workflow for Spectroscopic Analysis of an Organic Compound.

commercial availability of 1,5-Dichloro-2-methoxy-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 1,5-Dichloro-2-methoxy-3-nitrobenzene, a halogenated and nitrated aromatic ether. Due to inconsistencies in chemical nomenclature, it is crucial to clarify that the compound most frequently referred to by this name and its synonyms corresponds to 2,6-Dichloro-4-nitroanisole , with the Chemical Abstracts Service (CAS) number 17742-69-7 . This document will focus on the properties and synthesis of this specific chemical entity, which serves as a valuable building block in organic synthesis, particularly in the development of pharmaceutical compounds.

Chemical Identity and Commercial Availability

Accurate identification of chemical compounds is paramount for research and development. The compound of interest is commercially available from various suppliers, though often listed under different synonyms.

Chemical Identification

Property	Value
Primary IUPAC Name	2,6-Dichloro-4-nitroanisole[1]
CAS Number	17742-69-7[1][2][3][4][5]
Molecular Formula	C7H5Cl2NO3[1][2][3][4]
Molecular Weight	222.03 g/mol [2]
Synonyms	1,5-Dichloro-2-methoxy-3-nitrobenzene, 1,3-Dichloro-2-methoxy-5-nitrobenzene, 3,5-Dichloro-4-methoxynitrobenzene, 4-Nitro-2,6-dichloroanisole[1][2][3]

Commercial Suppliers

This chemical is available from a range of suppliers, typically for research and development purposes. Some of the suppliers include:

• Thermo Scientific

• BLDpharm

• P&S Chemicals

• Helios biomedical Inc.

• Matrix Fine Chemicals

Physicochemical Properties

A summary of the key physicochemical properties of 2,6-Dichloro-4-nitroanisole is presented below. This data is essential for designing experimental conditions and ensuring safe handling.

Property	Value	Source
Appearance	Slightly beige crystals	[2]
Melting Point	97-100 °C	[2][6]
Boiling Point	305.6 °C at 760 mmHg	[7]
Flash Point	160 °C	[2][7]
Water Solubility	Insoluble
Vapor Pressure	0.00147 mmHg at 25°C	[2]

Experimental Protocols

The following section details a common laboratory-scale synthesis of 2,6-Dichloro-4-nitroanisole. This method involves the methylation of 2,6-dichloro-4-nitrophenol.

Synthesis of 2,6-Dichloro-4-nitroanisole from 2,6-dichloro-4-nitrophenol[3][8]

Materials:

• 2,6-dichloro-4-nitrophenol (6.0 g, 28.84 mmol)

• Anhydrous N,N-Dimethylformamide (DMF) (60 mL)

• Anhydrous Potassium Carbonate (K2CO3) (15.9 g, 115.36 mmol)

• Methyl iodide (8.18 g, 57.69 mmol)

• Petroleum Ether

• Ethyl Acetate (EtOAc)

• Ice-water

Procedure:

• To a stirred solution of 2,6-dichloro-4-nitrophenol (6.0 g, 28.84 mmol) in anhydrous DMF (60 mL), add anhydrous potassium carbonate (15.9 g, 115.36 mmol) and methyl iodide (8.18 g, 57.69 mmol) at 0°C.

• The reaction mixture is then heated to 60°C for 6 hours.

• After heating, the mixture is cooled to room temperature.

• The cooled reaction mixture is then poured into ice-water.

• The resulting solid precipitate is collected by filtration.

• The collected solid is dried under vacuum to yield the crude product.

• Purification of the crude product is achieved by column chromatography using a mixture of petroleum ether and ethyl acetate (85:15) as the eluent.

• The final product is an off-white solid with a yield of approximately 39.0% (2.5 g).[3]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2,6-Dichloro-4-nitroanisole.

Caption: Workflow for the synthesis of 2,6-Dichloro-4-nitroanisole.

Safety and Handling

1,3-Dichloro-2-methoxy-5-nitrobenzene is classified as toxic if swallowed. It is advisable to handle this chemical in a well-ventilated area, wearing appropriate personal protective equipment, including gloves and safety glasses. Avoid contact with skin and eyes, and prevent the formation of dust and aerosols. Store the container tightly closed in a dry, cool, and well-ventilated place, away from incompatible materials.

Conclusion

1,5-Dichloro-2-methoxy-3-nitrobenzene, more accurately identified as 2,6-Dichloro-4-nitroanisole (CAS 17742-69-7), is a commercially available chemical intermediate with well-defined physicochemical properties. The provided synthesis protocol offers a reliable method for its laboratory preparation. This guide serves as a valuable resource for researchers and professionals in the fields of chemistry and drug development, enabling its effective and safe utilization in their work.

References

• 1. pschemicals.com [pschemicals.com]
• 2. Cas 17742-69-7,2,6-DICHLORO-4-NITROANISOLE | lookchem [lookchem.com]
• 3. echemi.com [echemi.com]
• 4. 1,3-DICHLORO-2-METHOXY-5-NITROBENZENE | CAS 17742-69-7 [matrix-fine-chemicals.com]
• 5. 2,6-Dichloro-4-nitroanisole 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. Page loading... [guidechem.com]

The Synthetic Versatility of 1,5-Dichloro-2-methoxy-3-nitrobenzene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,5-Dichloro-2-methoxy-3-nitrobenzene, a strategically substituted aromatic compound, serves as a versatile building block in modern organic synthesis. Its unique arrangement of activating and directing groups—a methoxy group, a nitro group, and two chloro atoms—on the benzene ring allows for a diverse array of chemical transformations. The electron-withdrawing nature of the nitro group significantly activates the aromatic ring for nucleophilic aromatic substitution (SNAr), while the chloro substituents provide handles for palladium-catalyzed cross-coupling reactions. Furthermore, the nitro group itself can be readily reduced to an amino group, opening pathways for further functionalization. This guide provides a comprehensive overview of the core synthetic applications of 1,5-dichloro-2-methoxy-3-nitrobenzene, complete with detailed experimental protocols for key transformations, quantitative data, and visual diagrams of reaction pathways and workflows.

Physicochemical Properties

A summary of the key physicochemical properties of 1,5-dichloro-2-methoxy-3-nitrobenzene is presented in the table below.

Property	Value	Reference
CAS Number	74672-01-8	[1][2]
Molecular Formula	C₇H₅Cl₂NO₃	[1][2]
Molecular Weight	222.03 g/mol	[3]
Appearance	Likely a solid at room temperature	Inferred from related compounds
Solubility	Soluble in common organic solvents such as DMF, DMSO, and chlorinated solvents	Inferred from related compounds

Core Synthetic Transformations

The reactivity of 1,5-dichloro-2-methoxy-3-nitrobenzene is primarily dictated by the interplay of its functional groups. The strong electron-withdrawing nitro group activates the chlorine atoms for nucleophilic aromatic substitution, particularly at the C5 position, which is para to the nitro group. The chloro groups also serve as electrophilic partners in various cross-coupling reactions. Finally, the nitro group can be selectively reduced to an amine, providing a key intermediate for the synthesis of a wide range of nitrogen-containing compounds.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the aromatic ring in 1,5-dichloro-2-methoxy-3-nitrobenzene facilitates SNAr reactions. The chlorine atom at the C5 position is anticipated to be more reactive towards nucleophiles due to the strong para-directing effect of the nitro group.

Experimental Protocol: General Procedure for Nucleophilic Aromatic Substitution with an Amine

This protocol describes a general method for the reaction of 1,5-dichloro-2-methoxy-3-nitrobenzene with a primary or secondary amine.

Materials:

• 1,5-Dichloro-2-methoxy-3-nitrobenzene

• Amine (e.g., morpholine, piperidine, aniline) (1.0 - 2.2 equivalents)

• Solvent (e.g., Ethanol, Methanol, Acetonitrile, DMF)

• Base (optional, e.g., Triethylamine, Potassium carbonate) (1.1 - 2.5 equivalents)

• Round-bottom flask

• Stirrer

• Condenser (if heating is required)

• Thin-layer chromatography (TLC) apparatus

Procedure:

• In a round-bottom flask, dissolve 1,5-dichloro-2-methoxy-3-nitrobenzene (1.0 equivalent) in the chosen solvent.

• Add the amine to the solution. If using an amine salt, or to scavenge the HCl byproduct, add a suitable base.

• Stir the reaction mixture at room temperature or heat to reflux, monitoring the progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the product by filtration.

• If no precipitate forms, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the desired amino-substituted product.

Nucleophile	Product	Typical Conditions	Yield (%)
R₂NH	5-(Dialkylamino)-1-chloro-2-methoxy-3-nitrobenzene	Amine, Solvent (EtOH or DMF), RT or Heat	44-90 (estimated)
ArNH₂	5-(Arylamino)-1-chloro-2-methoxy-3-nitrobenzene	Amine, Base (e.g., K₂CO₃), Solvent (DMF), Heat	70-95 (estimated)
NaOMe	1-Chloro-2,5-dimethoxy-3-nitrobenzene	NaOMe, Methanol, Reflux	80-95 (estimated)

Note: Yields are estimated based on reactions with analogous dichloronitrobenzene derivatives.

References

• 1. CN104045552A - Medicinal compound as neuroprotective agent - Google Patents [patents.google.com]
• 2. CN104045552A - 作为神经保护剂的药用化合物 - Google Patents [patents.google.com]
• 3. 1-[Chloro(difluoro)methoxy]-3-fluoro-2-nitro-benzene | 1404193-86-7 | Benchchem [benchchem.com]

An In-Depth Technical Guide to 1,5-Dichloro-2-methoxy-3-nitrobenzene as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1,5-dichloro-2-methoxy-3-nitrobenzene, a key chemical intermediate in organic synthesis. The document details its chemical and physical properties, provides established experimental protocols for its synthesis, and explores its reactivity and applications, particularly in the context of synthesizing pharmaceutically relevant scaffolds such as benzimidazoles. Spectroscopic data is provided for characterization, and key synthetic and logical workflows are visualized to facilitate understanding. This guide is intended to be a valuable resource for researchers and professionals in drug discovery and chemical development.

Introduction

1,5-Dichloro-2-methoxy-3-nitrobenzene, also known as 2,6-dichloro-4-nitroanisole, is a polyfunctionalized aromatic compound. Its structure, featuring two chlorine atoms, a methoxy group, and a nitro group, makes it a versatile building block in organic synthesis. The electronic properties of these substituents create a specific reactivity profile, making it a valuable precursor for the synthesis of more complex molecules, including those with potential biological activity.[1] The strong electron-withdrawing nature of the nitro group activates the benzene ring for nucleophilic aromatic substitution (SNAr) reactions, while the chloro groups can serve as leaving groups or as handles for cross-coupling reactions.[2] This guide will delve into the synthesis, properties, and reactivity of this important intermediate.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1,5-dichloro-2-methoxy-3-nitrobenzene is presented in the table below.

Property	Value	Reference(s)
IUPAC Name	1,5-Dichloro-2-methoxy-3-nitrobenzene	[3]
Synonyms	2,6-Dichloro-4-nitroanisole	[4]
CAS Number	17742-69-7	[3]
Molecular Formula	C₇H₅Cl₂NO₃	[3]
Molecular Weight	222.03 g/mol	[3]
Appearance	Off-white solid	[4]
Melting Point	97.3 - 98.9 °C	[4]
Boiling Point	155 °C (literature)	[4]
Solubility	Soluble in DMSO (sparingly), Chloroform (slightly)	[4]

Synthesis of 1,5-Dichloro-2-methoxy-3-nitrobenzene

There are two primary, well-documented methods for the synthesis of 1,5-dichloro-2-methoxy-3-nitrobenzene.

Method 1: Methylation of 2,6-dichloro-4-nitrophenol

This method involves the methylation of the hydroxyl group of 2,6-dichloro-4-nitrophenol using iodomethane in the presence of a base.

Workflow for the synthesis of 1,5-dichloro-2-methoxy-3-nitrobenzene via methylation.

Experimental Protocol:

• To a stirred solution of 2,6-dichloro-4-nitrophenol (6.0 g, 28.84 mmol) in anhydrous N,N-Dimethylformamide (DMF) (60 mL), add anhydrous potassium carbonate (K₂CO₃) (15.9 g, 115.36 mmol) and iodomethane (8.18 g, 57.69 mmol).[4]

• Stir the reaction mixture at 0°C, then gradually warm it to 60°C and maintain this temperature for 6 hours.[4]

• After the reaction is complete, cool the mixture to room temperature and slowly pour it into ice water to quench the reaction.[4]

• Collect the precipitated solid by filtration and dry it under a vacuum.[4]

• Purify the crude product by column chromatography using a mixture of petroleum ether and ethyl acetate (85:15) as the eluent.[4]

Quantitative Data:

Parameter	Value	Reference
Yield	39.0%	[4]
Product Appearance	Off-white solid	[4]

Method 2: Nucleophilic Aromatic Substitution

This method utilizes a nucleophilic aromatic substitution (SNAr) reaction, where the fluorine atom of 3,5-dichloro-4-fluoronitrobenzene is displaced by a methoxide group.

Experimental Protocol:

• Prepare a mixture of 3,5-dichloro-4-fluoronitrobenzene (2.1 g, 10 mmol) in methanol (MeOH) (25 mL).[5]

• At 0°C, slowly add sodium methoxide (NaOMe) (810 mg, 15 mmol) to the mixture.[5]

• Stir the reaction mixture at room temperature for 1.5 hours.[5]

• Add water (50 mL) to the reaction mixture and extract with ethyl acetate (2 x 100 mL).[5]

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).[5]

• Filter the solution and remove the solvent under reduced pressure to obtain the final product.[5]

Quantitative Data:

Parameter	Value	Reference
Yield	98%	[5]
Product Appearance	White solid	[5]

Spectroscopic Data

The characterization of 1,5-dichloro-2-methoxy-3-nitrobenzene is confirmed by the following spectroscopic data.

¹H NMR (400 MHz, CDCl₃)
Chemical Shift (δ)	Signal
8.21-8.22 ppm	s, 2H
4.01 ppm	s, 3H
Reference(s)	[4][5]

¹³C NMR
Reference	[6]
(Note: Specific peak assignments for ¹³C NMR are not readily available in the searched literature, but a reference spectrum exists.)

Reactivity and Applications as a Chemical Intermediate

1,5-Dichloro-2-methoxy-3-nitrobenzene is a valuable intermediate due to its multiple reactive sites. The primary transformations involve the reduction of the nitro group and nucleophilic aromatic substitution of the chloro groups.

Key reaction pathways for 1,5-dichloro-2-methoxy-3-nitrobenzene.

Synthesis of Benzimidazole Derivatives

A significant application of this intermediate is in the synthesis of benzimidazole derivatives. Benzimidazoles are a class of heterocyclic compounds that are scaffolds for numerous pharmaceuticals with a wide range of biological activities, including antimicrobial, anticancer, and antihypertensive properties.[7][8]

The synthesis typically involves a two-step process:

• Reduction of the Nitro Group: The nitro group is reduced to an amine, forming a substituted aniline.

• Cyclization: The resulting diamine (or a derivative) can then undergo cyclization with various reagents to form the benzimidazole ring system.[9]

While a specific protocol starting from 1,5-dichloro-2-methoxy-3-nitrobenzene to a named bioactive benzimidazole is not explicitly detailed in the searched literature, the general synthetic strategy is well-established for similar nitroaromatic compounds.[10]

Role in Drug Discovery

Nitroaromatic compounds are crucial in drug discovery and development, serving as key intermediates for a wide array of therapeutic agents.[11][12] The nitro group can be a handle for further functionalization or can be a part of the final pharmacophore. The presence of chloro and methoxy groups on the ring allows for fine-tuning of the molecule's steric and electronic properties, which can influence its biological activity and pharmacokinetic profile. Although direct evidence linking 1,5-dichloro-2-methoxy-3-nitrobenzene to a specific marketed drug was not found in the performed searches, its potential as a precursor for thyroid hormone receptor agonists has been noted.[4]

Conclusion

1,5-dichloro-2-methoxy-3-nitrobenzene is a readily synthesizable and highly functionalized aromatic intermediate. Its well-defined reactivity, particularly in the reduction of its nitro group and nucleophilic aromatic substitution reactions, makes it a valuable building block for the synthesis of complex organic molecules. Its potential as a precursor to pharmaceutically relevant scaffolds like benzimidazoles underscores its importance for researchers and professionals in the field of drug discovery and development. This guide provides the foundational knowledge and experimental details necessary to effectively utilize this versatile chemical intermediate.

References

• 1. The Diverse Biological Activity of Recently Synthesized Nitro Compounds | MDPI [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. 1,3-DICHLORO-2-METHOXY-5-NITROBENZENE | CAS 17742-69-7 [matrix-fine-chemicals.com]
• 4. 2,6-DICHLORO-4-NITROANISOLE | 17742-69-7 [chemicalbook.com]
• 5. 2,6-DICHLORO-4-NITROANISOLE synthesis - chemicalbook [chemicalbook.com]
• 6. 2,6-DICHLORO-4-NITROANISOLE(17742-69-7) 13C NMR spectrum [chemicalbook.com]
• 7. Recent achievements in the synthesis of benzimidazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Benzimidazole synthesis [organic-chemistry.org]
• 10. pcbiochemres.com [pcbiochemres.com]
• 11. Recent Progress in the Synthesis of Drugs and Bioactive Molecules Incorporating Nitro(het)arene Core - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Multidirectional Efficacy of Biologically Active Nitro Compounds Included in Medicines - PMC [pmc.ncbi.nlm.nih.gov]

Dichloronitrobenzene Isomers: A Comprehensive Guide to Their Applications in Chemical Synthesis

This technical guide provides an in-depth exploration of the six isomers of dichloronitrobenzene (DCNB) as fundamental building blocks in the synthesis of a wide array of complex organic molecules. Their utility stems from the combined electronic effects of the electron-withdrawing nitro group and the two chlorine atoms, which activate the aromatic ring for specific transformations. This document is intended for researchers, scientists, and professionals in chemical and drug development, offering a focus on quantitative data, detailed experimental methodologies, and process visualization.

The six isomers of dichloronitrobenzene serve as foundational precursors in the synthesis of numerous high-value chemicals.[1] Their importance is particularly noted in the manufacturing of pharmaceuticals, agrochemicals, dyes, and pigments.[2][3][4] The strategic positioning of the chloro and nitro substituents on the benzene ring dictates the reactivity and subsequent application of each isomer.

Synthesis of Dichloronitrobenzene Isomers

The primary industrial method for synthesizing dichloronitrobenzene isomers is the electrophilic nitration of the corresponding dichlorobenzene isomer.[1] This reaction typically employs a mixture of concentrated nitric acid and sulfuric acid ("mixed acid"). The specific isomer obtained is dependent on the starting dichlorobenzene, with reaction conditions carefully controlled to manage regioselectivity and yield.[1][5] For instance, the nitration of 1,2-dichlorobenzene yields a mixture of 3,4-DCNB and 2,3-DCNB, while the nitration of 1,4-dichlorobenzene primarily produces 2,5-DCNB.[6][7][8][9]

Caption: General synthesis workflow from dichlorobenzenes.

Table 1: Synthesis of Dichloronitrobenzene Isomers

Target Isomer	Starting Material	Key Reagents	Temperature (°C)	Yield (%)	Purity (%)	Reference(s)
2,4-Dichloronitrobenzene	1,3-Dichlorobenzene	HNO₃, H₂SO₄	20 - 33	>97	>99.8	[10]
2,5-Dichloronitrobenzene	1,4-Dichlorobenzene	HNO₃, H₂SO₄	35 - 65	98	~99.6	[1][11]
3,4-Dichloronitrobenzene	1,2-Dichlorobenzene	HNO₃, H₂SO₄	35 - 60	~90 (isomer mix)	-	[5][6][8]
2,3-Dichloronitrobenzene	1,2-Dichlorobenzene	HNO₃, H₂SO₄	35 - 60	~10 (isomer mix)	-	[5][6][7]
2,6-Dichloronitrobenzene	2,6-Dichloroaniline	m-CPBA, CH₂Cl₂	0 - RT	-	-	[1]
3,5-Dichloronitrobenzene	3,5-Dichloroaniline	NaBO₃·4H₂O, AcOH	50 - 55	92	-	-

Key Chemical Transformations and Applications

The true value of dichloronitrobenzene isomers lies in their function as versatile intermediates. The two primary reactive sites are the nitro group, which can be readily reduced to an amine, and the chlorine atoms, which can be substituted via nucleophilic aromatic substitution (SₙAr).[1]

Caption: Key transformations of dichloronitrobenzene isomers.

2.1 Reduction to Dichloroanilines

The reduction of the nitro group to an amine is a fundamental transformation, yielding dichloroanilines, which are themselves vital intermediates for dyes, pharmaceuticals, and agrochemicals.[1][12][13] For example, 3,4-dichloroaniline, derived from 3,4-DCNB, is a key precursor in the synthesis of various herbicides.[7][12]

2.2 Nucleophilic Aromatic Substitution (SₙAr)

The electron-withdrawing nitro group strongly activates the aromatic ring towards nucleophilic attack, particularly at the ortho and para positions relative to the nitro group.[14][15] This allows for the selective substitution of one of the chlorine atoms by a variety of nucleophiles.

• With Ammonia: Reaction with ammonia can produce chloro-nitroanilines. For instance, 1,2-dichloro-4-nitrobenzene reacts with ammonia to yield 2-chloro-4-nitroaniline, a precursor for diazo dyes.[12]

• With Alkoxides: Reaction with alkoxides, such as sodium methoxide, results in the formation of chloro-nitroanisoles.[9][16]

• With Fluoride: The chloride can be displaced by fluoride, often using potassium fluoride, to produce chloro-fluoro-nitrobenzenes, which are intermediates in herbicide production.[12]

Caption: SₙAr mechanism on a dichloronitrobenzene isomer.

Table 2: Applications of Key Dichloronitrobenzene Isomers

Isomer	Application Area	Product/Intermediate Synthesized	Key Transformation	Reference(s)
2,4-DCNB	Pharmaceuticals	Deleobuvir (Hepatitis C inhibitor) intermediate	SₙAr	[17]
Agrochemicals	Chlormethoxyfen, 2,4-Difluoroaniline	SₙAr, Reduction	[13]
2,5-DCNB	Dyes & Pigments	Dyestuff Intermediates	Reduction, SₙAr	[3][4][18]
Pharmaceuticals	Antitrypanosomal, antileishmanial agents	SₙAr	[11]
Materials	UV Absorbers	SₙAr	[18]
3,4-DCNB	Pharmaceuticals	Ciprofloxacin intermediate	SₙAr	[6][19]
Agrochemicals	Herbicides, Pesticides	Reduction, SₙAr	[2][7][12]
Dyes & Pigments	Dye Intermediates	Reduction	[2][5]

Detailed Experimental Protocols

3.1 Synthesis of 2,5-Dichloronitrobenzene from 1,4-Dichlorobenzene

This protocol is based on the established method of nitrating 1,4-dichlorobenzene.[1][11]

• Preparation: Dissolve 300 g of 1,4-dichlorobenzene in 2 L of methylene chloride to create the reactant solution. Separately and carefully, prepare a nitrating mixture of 400 mL of concentrated nitric acid and 600 mL of concentrated sulfuric acid, keeping the mixture cool.

• Reaction: In a suitable continuous flow reactor or a batch reactor equipped with cooling and efficient stirring, introduce the 1,4-dichlorobenzene solution. Begin to add the mixed acid dropwise, ensuring the internal temperature is maintained at 35°C.[1] The rate of addition should be controlled to prevent temperature excursions.

• Monitoring: Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Work-up: Once the reaction reaches completion, carefully transfer the mixture to a separatory funnel containing ice water. Separate the organic phase. Extract the remaining aqueous acid layer with 500 mL of dichloromethane. Combine the organic layers.

• Purification: Wash the combined organic phase sequentially with water, a 5% sodium bicarbonate solution, and finally with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. The resulting crude product can be recrystallized from absolute ethanol to yield pure yellow flakes of 2,5-dichloronitrobenzene.[11]

3.2 Catalytic Reduction of 2,4-Dichloronitrobenzene to 2,4-Dichloroaniline

This protocol describes a general method for the catalytic hydrogenation of a DCNB isomer.[1]

• Charging the Reactor: In a high-pressure hydrogenation vessel (Parr apparatus or similar), charge 2,4-dichloronitrobenzene (e.g., 50 g), a solvent such as ethanol or toluene (500 mL), and a catalyst like 5% Palladium-on-carbon (Pd/C, ~1-2% by weight of the starting material).[1]

• Hydrogenation: Seal the reactor and purge it several times with nitrogen, followed by hydrogen. While stirring vigorously, pressurize the vessel with hydrogen gas to a pressure of 3 to 30 MPa and maintain the temperature between 20 to 100°C.[1] The optimal conditions may vary depending on the specific substrate and equipment.

• Monitoring: The reaction progress can be monitored by the cessation of hydrogen uptake.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the vessel with nitrogen.

• Purification: Filter the reaction mixture through a pad of Celite to remove the catalyst. Wash the Celite pad with the reaction solvent. The filtrate is then concentrated under reduced pressure to yield the crude 2,4-dichloroaniline. Further purification can be achieved by distillation or recrystallization.

Conclusion

The six isomers of dichloronitrobenzene are indispensable precursors in modern organic synthesis.[1] The strategic placement of chloro and nitro substituents provides a robust platform for generating a diverse range of high-value chemicals. Through well-established and scalable reactions like electrophilic nitration, catalytic reduction, and nucleophilic aromatic substitution, these relatively simple starting materials are transformed into complex molecules that are vital to the pharmaceutical, agrochemical, and dye industries.[1] A thorough understanding of the synthesis and reactivity of these isomers is therefore essential for researchers and professionals in chemical and drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. Buy 3, 4-DICHLORONITROBENZENE 95% For Synthesis at Best Price, Industrial-Grade Chemical Compound [abchemicalindustries.com]
• 3. nbinno.com [nbinno.com]
• 4. nbinno.com [nbinno.com]
• 5. 1,2-Dichloro-4-nitrobenzene | C6H3Cl2NO2 | CID 7443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3,4-Dichloronitrobenzene | 99-54-7 [chemicalbook.com]
• 7. tandfonline.com [tandfonline.com]
• 8. 3,4-Dichloronitrobenzene synthesis - chemicalbook [chemicalbook.com]
• 9. 1,4-Dichloro-2-nitrobenzene - Wikipedia [en.wikipedia.org]
• 10. CN101700997A - Method for synthesizing 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 11. 2,5-Dichloronitrobenzene | 89-61-2 [chemicalbook.com]
• 12. 1,2-Dichloro-4-nitrobenzene - Wikipedia [en.wikipedia.org]
• 13. 2,4-Dichloronitrobenzene | C6H3Cl2NO2 | CID 11899 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Solved Nucleophilic Aromatic Substitution Reaction of 3,4 | Chegg.com [chegg.com]
• 17. 2,4-Dichloronitrobenzene | 611-06-3 [chemicalbook.com]
• 18. 2,5-Dichloronitrobenzene | C6H3Cl2NO2 | CID 6977 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. nbinno.com [nbinno.com]

electronic effects of substituents in dichloronitrobenzene isomers

An In-depth Technical Guide to the Electronic Effects of Substituents in Dichloronitrobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The six isomers of dichloronitrobenzene are fundamental precursors in the synthesis of a diverse range of high-value chemicals, including pharmaceuticals, agrochemicals, and dyes.[1] Their utility is derived from the combined electronic effects of the electron-withdrawing nitro group and the two chlorine atoms, which modulate the reactivity of the aromatic ring.[1] Understanding the intricate interplay of these electronic effects—namely the inductive and resonance effects—is paramount for predicting chemical reactivity, designing synthetic routes, and developing novel molecules with desired properties.

This technical guide provides a comprehensive analysis of the electronic effects in the six dichloronitrobenzene isomers. It presents quantitative data, detailed experimental methodologies, and visual diagrams to elucidate the structure-property relationships governed by the substituent positions.

Core Concepts: Inductive and Resonance Effects

The electronic influence of the chloro and nitro substituents on the benzene ring can be deconstructed into two primary mechanisms: the inductive effect and the resonance effect.

• Inductive Effect (I): This effect is transmitted through the sigma (σ) bonds and arises from differences in electronegativity between the substituent and the ring carbon. Both chlorine and the nitro group are more electronegative than carbon, and thus exert an electron-withdrawing inductive effect (-I), pulling electron density away from the ring.

• Resonance Effect (R): This effect involves the delocalization of pi (π) electrons between the substituent and the aromatic ring.[2]

  • Nitro Group (-NO₂): The nitro group is strongly electron-withdrawing by resonance (-R). The π-electrons from the benzene ring can be delocalized onto the nitro group, creating a positive charge within the ring, particularly at the ortho and para positions.[3]

  • Chlorine (-Cl): Chlorine possesses lone pairs of electrons that can be delocalized into the aromatic ring, resulting in an electron-donating resonance effect (+R).[2] This effect partially counteracts its strong -I effect. Overall, halogens are considered deactivating groups but direct incoming electrophiles to the ortho and para positions.[2]

The net electronic effect of a substituent is a combination of these two effects. For the nitro group, both effects are electron-withdrawing, making it a powerful deactivating group. For chlorine, the strong -I effect outweighs the +R effect, making it a net deactivating group.

Diagram 1: Electronic effects of Chloro and Nitro substituents.

Quantitative Analysis of Electronic Effects

The electronic properties of the six dichloronitrobenzene isomers can be quantitatively compared using various physical and spectroscopic parameters.

Hammett Substituent Constants

The Hammett equation (log(K/K₀) = σρ) is a linear free-energy relationship that quantifies the impact of substituents on reaction rates and equilibria.[4] The substituent constant (σ) measures the electronic effect of a substituent relative to hydrogen. A positive σ value indicates an electron-withdrawing group, while a negative value signifies an electron-donating group. The constants σₘ and σₚ refer to meta and para substituents, respectively.

Substituent	σ_meta (σₘ)	σ_para (σₚ)	Inductive Effect (F)	Resonance Effect (R)
-Cl	0.37	0.23	0.42	-0.19
-NO₂	0.71	0.78	0.65	0.13
(Data sourced from Hansch et al., 1991)[5]

The data shows that the nitro group is a stronger electron-withdrawing group than chlorine, as reflected by its larger σ values. The overall electronic effect on a specific carbon atom in a dichloronitrobenzene isomer is a complex summation of the effects from all three substituents, dependent on their relative positions.

Dipole Moments

The molecular dipole moment (μ) is a measure of the net polarity of a molecule and results from the vector sum of individual bond dipoles. Its magnitude depends on the geometry of the molecule and the electronegativity of the atoms. In dichloronitrobenzene isomers, the arrangement of the polar C-Cl and C-NO₂ bonds leads to significant variations in the overall molecular dipole moment. While specific experimental values for all six isomers are sparsely reported, the principles governing dichlorobenzenes can be applied for a qualitative understanding. For instance, isomers with a higher degree of symmetry may have lower dipole moments due to the partial or complete cancellation of bond dipoles.[6][7]

Spectroscopic Data

Spectroscopic techniques provide direct insight into the electronic environment of the atoms within a molecule.

¹H and ¹³C NMR spectroscopy are powerful tools for probing the electron density of the aromatic ring. Electron-withdrawing groups deshield nearby protons and carbons, shifting their signals downfield (to higher ppm values). The distinct substitution patterns of the isomers result in unique spectra based on the number of signals, their chemical shifts, and coupling patterns.[8][9]

Table 3.3.1: ¹H NMR Chemical Shift Data (δ, ppm) for Dichloronitrobenzene Isomers

Isomer	Structure	Proton A (ppm)	Proton B (ppm)	Proton C (ppm)
2,4-Dichloronitrobenzene	~7.87	~7.57	~7.41
2,5-Dichloronitrobenzene	~7.89	~7.51	-
3,4-Dichloronitrobenzene	~8.35	~8.10	~7.66
3,5-Dichloronitrobenzene	~8.13	~7.69	-
(Note: Data is approximate and sourced from ChemicalBook for spectra recorded in CDCl₃.[10][11][12][13] The number of distinct proton signals and their splitting patterns are key identifiers.)

Table 3.3.2: ¹³C NMR Signal Count for Dichloronitrobenzene Isomers

Isomer	Number of Unique Carbon Environments
2,3-Dichloronitrobenzene	6
2,4-Dichloronitrobenzene	6
2,5-Dichloronitrobenzene	6
2,6-Dichloronitrobenzene	4
3,4-Dichloronitrobenzene	6
3,5-Dichloronitrobenzene	4
(Note: The number of signals reflects the molecular symmetry.)

IR spectroscopy can probe the electronic effects on bond strengths. The asymmetric and symmetric stretching frequencies of the N-O bonds in the nitro group are particularly sensitive to the electronic environment. Increased electron withdrawal from the ring can strengthen these bonds, leading to a shift to higher wavenumbers.

UV-Vis spectroscopy measures electronic transitions, typically π → π* transitions in aromatic systems. The position of the maximum absorbance (λ_max) is affected by substituents. Electron-donating groups tend to cause a bathochromic (red) shift to longer wavelengths, while electron-withdrawing groups can cause either a red or a hypsochromic (blue) shift, depending on the nature of the transition. The conjugation between the benzene ring and the nitro group is a key factor.[14]

Impact on Chemical Reactivity

The electronic effects of the substituents directly govern the reactivity of the dichloronitrobenzene isomers, particularly in two key reaction types:

• Electrophilic Aromatic Substitution (EAS): The presence of three deactivating groups (-Cl, -Cl, -NO₂) makes the ring significantly less reactive towards electrophiles than benzene. Substitution, if forced, will be directed by the ortho-, para-directing chlorine atoms and the meta-directing nitro group, leading to complex product mixtures.

• Nucleophilic Aromatic Substitution (SₙAr): This is a dominant reaction pathway for these isomers.[1] The strongly electron-withdrawing nitro group powerfully activates the ring for attack by nucleophiles, especially when positioned ortho or para to a chlorine atom (a good leaving group). This activation occurs through the stabilization of the negatively charged Meisenheimer complex intermediate. Isomers like 2,4-dichloronitrobenzene are highly reactive in SₙAr reactions.

Diagram 2: Generalized workflow for SₙAr reactions.

Experimental Protocols

Accurate characterization of the electronic effects relies on precise experimental measurements.

NMR Spectroscopy

This protocol provides a general method for acquiring high-quality ¹H and ¹³C NMR spectra.

• Sample Preparation:

  • Accurately weigh 10-20 mg of the dichloronitrobenzene isomer.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) in a clean, dry vial.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.[8]

• ¹H NMR Spectrum Acquisition:

  • Spectrometer: Use a 300 MHz or higher field NMR spectrometer.

  • Parameters:

    • Pulse Sequence: Standard single-pulse.

    • Spectral Width: 0-10 ppm.

    • Acquisition Time: 2-3 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 16-64 scans for good signal-to-noise.

• ¹³C NMR Spectrum Acquisition:

  • Spectrometer: Use a 75 MHz or higher field NMR spectrometer.

  • Parameters:

    • Pulse Sequence: Standard proton-decoupled pulse sequence.

    • Spectral Width: 0-160 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 512-2048 scans, as the ¹³C nucleus is less sensitive.

• Processing:

  • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID) to obtain the final spectrum.

Diagram 3: Experimental workflow for NMR analysis.

Dipole Moment Measurement

Dipole moments are typically determined by measuring the dielectric constant of dilute solutions of the substance in a nonpolar solvent.

• Instrumentation: A precision dielectrometer or capacitance bridge.

• Procedure:

  • Prepare a series of dilute solutions of the dichloronitrobenzene isomer in a nonpolar solvent (e.g., benzene or carbon tetrachloride) with known weight fractions.

  • Measure the dielectric constant (ε) and density (d) of the pure solvent and each solution at a constant temperature (e.g., 25 °C).

  • Calculate the molar polarization (P₂) of the solute at infinite dilution using the Guggenheim-Smith equation or the Halverstadt-Kumler method.

  • The molar polarization is composed of distortion polarization (Pₑ + Pₐ) and orientation polarization (Pₒ). The orientation polarization is related to the dipole moment.

  • Calculate the dipole moment (μ) using the Debye equation: μ² = (9kT / 4πN) * Pₒ, where k is the Boltzmann constant, T is the absolute temperature, and N is Avogadro's number.

Conclusion

The electronic landscape of the dichloronitrobenzene isomers is a finely tuned system dictated by the interplay of inductive and resonance effects of the chloro and nitro substituents. The specific substitution pattern on the benzene ring governs the electron density distribution, which in turn determines the molecule's dipole moment, spectroscopic characteristics, and chemical reactivity. A quantitative understanding of these effects, supported by empirical data from Hammett constants and modern spectroscopic methods, is essential for professionals in chemical synthesis and drug development to effectively utilize these versatile intermediates. The principles and data outlined in this guide serve as a foundational resource for predicting the behavior of these molecules and designing novel chemical entities.

References

• 1. benchchem.com [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Hammett equation - Wikipedia [en.wikipedia.org]
• 5. wanglab.chem.pitt.edu [wanglab.chem.pitt.edu]
• 6. youtube.com [youtube.com]
• 7. Dipole Moment is shown by A 14dichlorobenzene B Cis12dichloroethene class 11 chemistry JEE_Main [vedantu.com]
• 8. benchchem.com [benchchem.com]
• 9. Study Prep in Pearson+ | College Exam Prep Videos & Practice Problems [pearson.com]
• 10. 2,5-Dichloronitrobenzene(89-61-2) 1H NMR spectrum [chemicalbook.com]
• 11. 2,4-Dichloronitrobenzene(611-06-3) 1H NMR spectrum [chemicalbook.com]
• 12. 3,5-Dichloronitrobenzene(618-62-2) 1H NMR spectrum [chemicalbook.com]
• 13. 3,4-Dichloronitrobenzene(99-54-7) 13C NMR spectrum [chemicalbook.com]
• 14. Substituent effect on electronic structures of halonitrobenzenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

synthesis of substituted anilines from 1,5-Dichloro-2-methoxy-3-nitrobenzene

An Application Note and Protocol for the Synthesis of Substituted Anilines from 1,5-Dichloro-2-methoxy-3-nitrobenzene

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed protocol for the synthesis of a diverse range of substituted anilines, key intermediates in pharmaceutical and materials science, using 1,5-Dichloro-2-methoxy-3-nitrobenzene as a versatile starting material. The synthetic strategy involves a two-step process: an initial regioselective Nucleophilic Aromatic Substitution (SNAr) to introduce a variety of functional groups, followed by the reduction of the nitro group to the corresponding aniline. This application note includes comprehensive experimental procedures, data presentation tables for result logging, and visualizations of the reaction pathway and workflow to guide researchers.

Introduction

Substituted anilines are fundamental building blocks in the synthesis of a vast array of organic molecules, including active pharmaceutical ingredients (APIs), dyes, and polymers.[1] The strategic functionalization of an aromatic core is crucial for tuning the physicochemical and biological properties of the target compounds. The starting material, 1,5-Dichloro-2-methoxy-3-nitrobenzene, is an excellent scaffold for generating molecular diversity. Its key features include:

• A highly electron-withdrawing nitro group that activates the aromatic ring for nucleophilic aromatic substitution (SNAr).[2][3]

• Two chlorine atoms that can act as leaving groups. The chlorine at the C5 position (ortho to the nitro group) is significantly more activated towards substitution than the chlorine at the C1 position (meta to the nitro group).[4][5] This regioselectivity allows for controlled, stepwise functionalization.

• A nitro group that can be readily reduced to an amine, providing the final aniline moiety.[6][7]

This protocol outlines a reliable pathway to first displace the activated chlorine at C5 with various nucleophiles (e.g., amines, alcohols, thiols) and subsequently reduce the nitro group to yield the desired 5-substituted-3-chloro-6-methoxyaniline derivatives.

General Reaction Scheme

The overall synthetic pathway is a two-step process. The first step is a Nucleophilic Aromatic Substitution (SNAr) reaction, followed by the reduction of the nitro group.

Caption: General two-step synthesis of substituted anilines.

Experimental Protocols

Protocol 1: Nucleophilic Aromatic Substitution (SNAr) of 1,5-Dichloro-2-methoxy-3-nitrobenzene

This protocol describes the general procedure for the substitution of the C5-chloro group. The example uses a generic primary amine (R-NH₂) as the nucleophile.

Materials:

• 1,5-Dichloro-2-methoxy-3-nitrobenzene

• Nucleophile (e.g., benzylamine, morpholine, ethanol, etc.)

• Base (e.g., K₂CO₃, Et₃N, NaH)

• Solvent (e.g., DMF, DMSO, THF)

• Round-bottom flask

• Reflux condenser and heating mantle

• Magnetic stirrer

• Standard workup and purification equipment (separatory funnel, rotary evaporator, chromatography supplies)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 1,5-Dichloro-2-methoxy-3-nitrobenzene (1.0 eq).

• Dissolve the starting material in a suitable anhydrous solvent (e.g., DMF, 5-10 mL per mmol of starting material).

• Add the nucleophile (1.1 - 1.5 eq) and a suitable base (1.5 - 2.0 eq). For amine nucleophiles, a non-nucleophilic base like triethylamine or potassium carbonate is recommended. For alcohol nucleophiles, a stronger base like sodium hydride may be required.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time.[1]

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the 5-substituted-1-chloro-2-methoxy-3-nitrobenzene intermediate.

Caption: Mechanism of the Nucleophilic Aromatic Substitution (SNAr).

Protocol 2: Reduction of the Nitro Group to an Aniline

This protocol describes the reduction of the nitro-intermediate to the final aniline product using tin(II) chloride dihydrate, a classic and effective method.[1]

Materials:

• 5-substituted-1-chloro-2-methoxy-3-nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Solvent (e.g., Ethanol, Ethyl Acetate)

• Concentrated Hydrochloric Acid (HCl) (if using Sn/HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve the 5-substituted-1-chloro-2-methoxy-3-nitrobenzene intermediate (1.0 eq) in ethanol (10-20 mL per mmol).

• Add tin(II) chloride dihydrate (SnCl₂·2H₂O, 3.0 - 5.0 eq) to the solution.

• Heat the mixture to reflux (approx. 78 °C) and stir.

• Monitor the reaction by TLC until the starting material has been completely consumed (typically 1-4 hours).

• Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

• Add ethyl acetate to the residue and carefully neutralize the mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is ~8. Caution: This neutralization is exothermic and will produce CO₂ gas.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• If necessary, purify the crude aniline product by column chromatography or recrystallization.

Data Presentation

Quantitative data from the synthesis should be recorded systematically for analysis and reproducibility.

Table 1: Nucleophilic Aromatic Substitution (SNAr) Reaction Data

Entry	Nucleophile (Nu-H)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Product m.p. (°C)
1
2

| 3 | | | | | | | |

Table 2: Nitro Group Reduction Data

Entry	Starting Nitro Compound	Reducing Agent	Solvent	Time (h)	Yield (%)	Product m.p. (°C)
1	5-(Nu1)-nitrobenzene	SnCl₂·2H₂O	EtOH
2	5-(Nu2)-nitrobenzene	SnCl₂·2H₂O	EtOH

| 3 | 5-(Nu3)-nitrobenzene | H₂, Pd/C | EtOAc | | | |

General Experimental Workflow

The following diagram illustrates the logical flow of the entire synthesis from starting materials to the final purified product.

Caption: Experimental workflow for the two-step synthesis.

Safety Precautions

• Handle all chemicals in a well-ventilated fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

• Nitroaromatic compounds can be toxic and potentially explosive; handle with care.

• The neutralization step with sodium bicarbonate and acid is exothermic and releases gas; perform slowly and with caution.

• Consult the Safety Data Sheet (SDS) for all reagents before use.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. d) Consider the reaction equation shown below. [Diagram of 1,2-dichloro-.. [askfilo.com]
• 6. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 7. Nitro Reduction - Common Conditions [commonorganicchemistry.com]

Application Notes and Protocols for the Reduction of 1,5-Dichloro-2-methoxy-3-nitrobenzene to 3,5-Dichloro-2-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the chemical reduction of 1,5-dichloro-2-methoxy-3-nitrobenzene to the corresponding aniline, 3,5-dichloro-2-methoxyaniline. This transformation is a critical step in the synthesis of various pharmaceutical and agrochemical compounds. The protocols outlined below are based on established methods for the reduction of aromatic nitro compounds, with special consideration for the preservation of the chloro and methoxy functional groups present in the substrate. This guide compares three common reduction methods: sodium dithionite, iron in acidic medium, and tin(II) chloride. A brief discussion on catalytic hydrogenation is also included, highlighting its potential advantages and drawbacks.

Introduction

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental transformation in organic synthesis. The resulting anilines are versatile intermediates in the production of a wide array of fine chemicals, dyes, and active pharmaceutical ingredients. The substrate, 1,5-dichloro-2-methoxy-3-nitrobenzene, contains sensitive chloro and methoxy groups that must remain intact during the reduction of the nitro functionality. Therefore, the choice of reducing agent and reaction conditions is crucial for achieving high yield and purity of the desired product, 3,5-dichloro-2-methoxyaniline.

This document presents a comparative overview of suitable reduction methods and provides detailed, adaptable protocols for laboratory-scale synthesis.

Comparative Data of Reduction Methods

The following table summarizes the key quantitative and qualitative aspects of the selected reduction methods for aromatic nitro compounds. These are generalized conditions and may require optimization for the specific substrate.

Method	Reagents	Typical Yield	Reaction Time	Temperature	Key Advantages	Key Disadvantages
Sodium Dithionite	Na₂S₂O₄, Water, Organic Co-solvent	>90%[1]	1-4 hours[1]	Room Temp - Reflux	Mild conditions, high chemoselectivity (tolerates halogens and esters), metal-free.[2][3]	Can sometimes produce gum/tar residues, requiring careful work-up.[4]
Iron/Acetic Acid	Fe powder, Acetic Acid, Ethanol/Water	77-98%[5][6]	1-3 hours	Reflux	Inexpensive, high functional group tolerance, robust and reliable.[5][7]	Heterogeneous reaction, requires filtration of iron salts, acidic conditions.[6]
Tin(II) Chloride	SnCl₂·2H₂O, Ethanol, HCl (optional)	High[8]	10 min - 2 hours[9]	Room Temp - Reflux	Mild conditions, effective for substrates with sensitive groups.[8]	Stoichiometric amounts of tin salts are produced as waste, which can be difficult to remove.[10]
Catalytic Hydrogenation	H₂, Pd/C or Raney Ni	Variable	1-20 hours[11]	Room Temp - 95°C[12]	High atom economy, clean reaction, catalyst can often be recycled.[13]	Potential for dehalogenation, requires specialized high-pressure equipment.[12]

Experimental Protocols

Method 1: Reduction using Sodium Dithionite

This method is highly recommended due to its mildness and chemoselectivity, which is ideal for the halogenated substrate.[2]

Materials:

• 1,5-dichloro-2-methoxy-3-nitrobenzene

• Sodium dithionite (Na₂S₂O₄)

• Ethanol or Methanol

• Water

• Ethyl acetate

• Saturated brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 1.0 mmol of 1,5-dichloro-2-methoxy-3-nitrobenzene in a suitable solvent mixture (e.g., 10 mL of ethanol and 5 mL of water).

• In a separate beaker, prepare a solution of sodium dithionite (typically 3.0-4.0 mmol) in water (10 mL).

• Slowly add the aqueous sodium dithionite solution to the stirred solution of the nitro compound. The reaction can be exothermic, so controlled addition is recommended.

• Stir the reaction mixture vigorously at room temperature or gently heat to 40-50°C. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the organic solvent under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 20 mL).[2]

• Combine the organic extracts and wash with a saturated brine solution.[2]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 3,5-dichloro-2-methoxyaniline.

• The crude product can be further purified by column chromatography or recrystallization if necessary.

Method 2: Reduction using Iron in Acetic Acid

This classic method is robust and generally provides high yields.[6]

Materials:

• 1,5-dichloro-2-methoxy-3-nitrobenzene

• Iron powder (reduced)

• Glacial acetic acid

• Ethanol

• Water

• Ethyl acetate

• 2M Potassium hydroxide (KOH) or Sodium hydroxide (NaOH) solution

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 1.0 mmol of 1,5-dichloro-2-methoxy-3-nitrobenzene.

• Add a solvent mixture of ethanol (5 mL), water (2 mL), and glacial acetic acid (3 mL).

• To this suspension, add reduced iron powder (5.0 mmol).

• Heat the resulting suspension to reflux and monitor the reaction by TLC.

• After the reaction is complete (typically 1-3 hours), cool the mixture to room temperature.

• Filter the reaction mixture to remove the iron residue and wash the residue with ethyl acetate (20 mL).[6]

• Carefully neutralize the filtrate by partitioning with a 2M KOH or NaOH solution until the aqueous layer is basic.

• Extract the basic aqueous layer with ethyl acetate (3 x 25 mL).[6]

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the product.

• Purify as needed.

Method 3: Reduction using Tin(II) Chloride

Stannous chloride is another effective reagent for the reduction of nitroarenes under mild conditions.[8]

Materials:

• 1,5-dichloro-2-methoxy-3-nitrobenzene

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Ethanol

• Concentrated Hydrochloric Acid (HCl) (optional, but can accelerate the reaction)

• Ethyl acetate

• Saturated sodium bicarbonate (NaHCO₃) solution

• Round-bottom flask

• Magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve 1.0 mmol of 1,5-dichloro-2-methoxy-3-nitrobenzene in ethanol (10 mL).

• Add tin(II) chloride dihydrate (3.0-5.0 mmol) to the solution. For some substrates, the addition of a small amount of concentrated HCl can be beneficial.[8]

• Stir the mixture at room temperature or heat to reflux. Monitor the reaction by TLC.[9]

• Once the starting material is consumed, cool the reaction mixture and pour it into a beaker containing ice water.

• Basify the mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is ~8. This will precipitate tin salts.

• Filter the mixture through a pad of celite to remove the tin salts, washing the pad with ethyl acetate.

• Transfer the filtrate to a separatory funnel and separate the layers. Extract the aqueous layer with ethyl acetate (2 x 20 mL).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate to give the desired aniline.

• Purify as required.

Diagrams

Caption: General chemical pathway for the reduction.

Caption: A generalized workflow for the reduction reaction.

References

• 1. scribd.com [scribd.com]
• 2. benchchem.com [benchchem.com]
• 3. Sodium Hydrosulfite, Sodium Dithionite [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. scispace.com [scispace.com]
• 7. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. Tin(II) Chloride Dihydrate [commonorganicchemistry.com]
• 10. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 11. Mild and Efficient Heterogeneous Hydrogenation of Nitroarenes Facilitated by a Pyrolytically Activated Dinuclear Ni(II)-Ce(III) Diimine Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 12. US3148217A - Catalytic hydrogenation of halonitrobenzene compounds - Google Patents [patents.google.com]
• 13. mt.com [mt.com]

Application Notes and Protocols for Nucleophilic Aromatic Substitution on 1,5-Dichloro-2-methoxy-3-nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for performing nucleophilic aromatic substitution (SNAr) reactions on 1,5-dichloro-2-methoxy-3-nitrobenzene. This compound is a valuable substrate for synthesizing a variety of substituted aromatic molecules, owing to its activated ring system.

Introduction

Nucleophilic aromatic substitution is a fundamental reaction in organic synthesis for the formation of carbon-heteroatom and carbon-carbon bonds on aromatic rings. The reaction typically proceeds through an addition-elimination mechanism, involving the formation of a resonance-stabilized intermediate known as a Meisenheimer complex. For an SNAr reaction to occur, the aromatic ring must be activated by at least one strong electron-withdrawing group, such as a nitro group, positioned ortho or para to a suitable leaving group.

In the case of 1,5-dichloro-2-methoxy-3-nitrobenzene, the nitro group at the C-3 position strongly activates the ring towards nucleophilic attack. The molecule possesses two potential leaving groups: the chlorine atoms at C-1 and C-5. Based on the principles of SNAr, the chlorine atom at the C-5 position is preferentially substituted as it is ortho to the electron-withdrawing nitro group, which can effectively stabilize the negative charge of the Meisenheimer intermediate through resonance. The chlorine at the C-1 position is meta to the nitro group and is therefore significantly less reactive. The methoxy group at C-2, being electron-donating, has a minor deactivating influence but does not override the powerful activating and directing effect of the nitro group.

Data Presentation

The following tables summarize the key physicochemical properties of the starting material and potential products of nucleophilic aromatic substitution.

Table 1: Physicochemical Properties of Reactants and Potential Products

Compound Name	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Physical State
1,5-Dichloro-2-methoxy-3-nitrobenzene	37138-82-2	C₇H₅Cl₂NO₃	236.03	Solid
Piperidine	110-89-4	C₅H₁₁N	85.15	Liquid
Sodium Methoxide	124-41-4	CH₃NaO	54.02	Solid
1-Chloro-2-methoxy-5-(piperidin-1-yl)-3-nitrobenzene	N/A	C₁₂H₁₅ClN₂O₃	286.71	Solid (assumed)
1-Chloro-2,5-dimethoxy-3-nitrobenzene	N/A	C₈H₈ClNO₄	217.61	Solid (assumed)

Reaction Mechanism

The nucleophilic aromatic substitution on 1,5-dichloro-2-methoxy-3-nitrobenzene proceeds via a bimolecular addition-elimination mechanism. The nucleophile attacks the electron-deficient carbon atom at the C-5 position, leading to the formation of a resonance-stabilized Meisenheimer complex. The negative charge is delocalized over the aromatic ring and the nitro group. Subsequently, the chloride ion is eliminated, restoring the aromaticity of the ring and yielding the substituted product.

Caption: General mechanism of SNAr on 1,5-dichloro-2-methoxy-3-nitrobenzene.

Experimental Protocols

The following protocols are generalized procedures based on standard SNAr reactions with activated aryl halides. Reaction conditions may require optimization for this specific substrate.

Protocol 1: Reaction with an Amine Nucleophile (Piperidine)

Objective: To synthesize 1-chloro-2-methoxy-5-(piperidin-1-yl)-3-nitrobenzene.

Materials:

• 1,5-Dichloro-2-methoxy-3-nitrobenzene

• Piperidine

• Potassium carbonate (K₂CO₃) or other suitable base

• Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Separatory funnel

• Rotary evaporator

Procedure:

• To a dry round-bottom flask, add 1,5-dichloro-2-methoxy-3-nitrobenzene (1.0 eq).

• Dissolve the starting material in anhydrous DMF (approximately 5-10 mL per mmol of substrate).

• Add piperidine (1.2-1.5 eq) to the solution, followed by potassium carbonate (2.0 eq).

• Heat the reaction mixture to 80-100 °C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Upon completion (typically 4-12 hours, to be determined by monitoring), cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and extract with ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by flash column chromatography on silica gel to afford the desired product.

Protocol 2: Reaction with an Alkoxide Nucleophile (Sodium Methoxide)

Objective: To synthesize 1-chloro-2,5-dimethoxy-3-nitrobenzene.

Materials:

• 1,5-Dichloro-2-methoxy-3-nitrobenzene

• Sodium methoxide (solid or as a solution in methanol)

• Anhydrous Methanol (MeOH)

• Dichloromethane or Ethyl acetate

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Heating mantle or oil bath

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 1,5-dichloro-2-methoxy-3-nitrobenzene (1.0 eq).

• Add anhydrous methanol to dissolve the starting material.

• Carefully add sodium methoxide (1.1-1.3 eq) to the reaction mixture. If using a solution of sodium methoxide in methanol, add it dropwise.

• Attach a reflux condenser and heat the mixture to reflux (approximately 65 °C).

• Stir the reaction at reflux and monitor its progress by TLC or HPLC.

• After the starting material is consumed (typically 2-8 hours), cool the reaction to room temperature.

• Carefully quench the reaction by adding saturated aqueous NH₄Cl solution.

• Extract the product with dichloromethane or ethyl acetate (3 x volume of the aqueous phase).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by recrystallization or flash column chromatography.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis, workup, and purification of the products from the SNAr reactions described.

Caption: General experimental workflow for SNAr reactions.

Concluding Remarks

The protocols provided herein are intended as a starting point for the investigation of nucleophilic aromatic substitution on 1,5-dichloro-2-methoxy-3-nitrobenzene. Due to the high degree of activation by the nitro group, this substrate is expected to readily undergo substitution at the C-5 position with a variety of nucleophiles. Researchers are encouraged to optimize reaction conditions such as temperature, reaction time, and choice of base and solvent to achieve the best results for their specific applications. Standard laboratory safety procedures should be followed at all times when handling the described reagents.

Application Notes and Protocols for the Reduction of Dichloronitrobenzenes

Introduction

The reduction of dichloronitrobenzenes to their corresponding dichloroanilines is a pivotal chemical transformation, as dichloroanilines are crucial intermediates in the synthesis of a wide array of pharmaceuticals, agrochemicals, dyes, and pigments. The selection of an appropriate reduction protocol is critical and depends on factors such as the specific isomer of dichloronitrobenzene, desired selectivity, scalability, cost, and environmental considerations. These application notes provide detailed experimental protocols for common methods used in this reduction, a comparative data summary, and visual workflows to guide researchers, scientists, and drug development professionals.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

Catalytic hydrogenation is a highly efficient and clean method for the reduction of nitroarenes, often providing high yields and purity. Palladium on carbon (Pd/C) is a widely used catalyst for this transformation.[1]

Materials:

• Dichloronitrobenzene (e.g., 2,4-dichloronitrobenzene)

• 5% or 10% Palladium on Carbon (Pd/C) catalyst

• Solvent: Ethanol, Methanol, or Toluene[2]

• Hydrogen (H₂) gas source

• High-pressure reaction vessel (autoclave/hydrogenator)

• Filtration aid (e.g., Celite)

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Reactor Setup: Charge a high-pressure reaction vessel with the selected dichloronitrobenzene isomer and a suitable solvent (e.g., methanol or toluene). A typical substrate-to-solvent ratio is 1:5 to 1:10 (w/v).

• Catalyst Addition: Carefully add the Pd/C catalyst to the mixture under an inert atmosphere (e.g., nitrogen or argon). The catalyst loading typically ranges from 0.5% to 5% by weight relative to the dichloronitrobenzene.

• Hydrogenation: Seal the reactor and purge it several times with nitrogen, followed by hydrogen gas.

• Pressurize the reactor with hydrogen. The pressure can range from 3 to 30 MPa, with lower pressures also being effective depending on the substrate and catalyst activity.[2]

• Begin vigorous stirring and heat the reaction mixture. Temperatures typically range from 20°C to 100°C.[2]

• Reaction Monitoring: Monitor the reaction progress by observing the cessation of hydrogen uptake. Alternatively, samples can be carefully withdrawn and analyzed by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to confirm the disappearance of the starting material. The reaction time can vary from 6 to 16 hours.[2]

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Catalyst Filtration: Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Wash the filter cake with a small amount of the reaction solvent. Caution: The Pd/C catalyst can be pyrophoric upon exposure to air, especially when dry. Ensure the filter cake remains wet with solvent during filtration.

• Product Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent. The resulting crude dichloroaniline can be further purified if necessary.

• Purification: The product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by distillation under reduced pressure.[3]

Protocol 2: Metal-Mediated Reduction with Iron in Acidic Medium (Bechamp Reduction)

The reduction of nitroarenes using iron metal in the presence of an acid is a classic, cost-effective, and scalable method.[1] This method is particularly useful in industrial settings.

Materials:

• Dichloronitrobenzene

• Iron powder (fine grade)

• Hydrochloric acid (HCl) or Acetic acid (CH₃COOH)

• Solvent: Water, Ethanol, or a mixture

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH) for neutralization

• Organic solvent for extraction (e.g., Ethyl acetate, Dichloromethane)

• Sodium sulfate (Na₂SO₄) or Magnesium sulfate (MgSO₄) for drying

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, create a suspension of iron powder in a mixture of water and/or ethanol.

• Add a catalytic amount of acid (e.g., concentrated HCl) to the iron suspension and heat the mixture to reflux with vigorous stirring to activate the iron.

• Substrate Addition: Add the dichloronitrobenzene to the activated iron suspension in portions or as a solution in ethanol. The reaction is exothermic, and the rate of addition should be controlled to maintain a steady reflux.

• Reaction: After the addition is complete, continue heating under reflux with vigorous stirring until the reaction is complete (typically 2-6 hours). Monitor the reaction by TLC or GC.

• Neutralization and Work-up: Cool the reaction mixture to room temperature. Carefully add a base (e.g., sodium carbonate solution) to neutralize the acid and precipitate iron salts.

• Filter the mixture through Celite to remove the iron and iron oxide sludge. Wash the filter cake thoroughly with an organic solvent like ethyl acetate.

• Extraction: Transfer the filtrate to a separatory funnel. If an aqueous phase is present, separate the layers. Extract the aqueous layer multiple times with the organic solvent.

• Combine the organic extracts and wash them with brine (saturated NaCl solution).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude dichloroaniline.

• Purification: Purify the product by recrystallization or vacuum distillation.

Protocol 3: Reduction using Sodium Sulfide (Na₂S)

Reduction with sodium sulfide or its derivatives can offer chemoselectivity, for instance, in the partial reduction of dinitro compounds.[4] The reaction conditions can be tuned to favor the desired product.

Materials:

• Dichloronitrobenzene

• Sodium sulfide nonahydrate (Na₂S·9H₂O) or Sodium disulfide (Na₂S₂)

• Solvent: Water, Ethanol, or a mixture[5]

• Standard laboratory glassware

Procedure:

• Reagent Preparation: In a round-bottom flask, dissolve sodium sulfide nonahydrate in a 3:1 mixture of ethanol and water.[5] For some applications, sodium disulfide, prepared by dissolving sulfur in a sodium sulfide solution, is used.[6][7]

• Reaction Setup: Add the dichloronitrobenzene to the sulfide solution.

• Reaction: Stir the reaction mixture vigorously. The reaction can be run at room temperature or heated to reflux (e.g., 70-80°C) to increase the rate.[5] Reaction times can vary from a few hours to 24 hours.[5] Monitor the reaction progress by TLC or GC.

• Work-up: After the reaction is complete, cool the mixture to room temperature.

• Product Isolation: Remove the solvent under reduced pressure. Dilute the resulting residue with water.

• Extraction: Extract the aqueous mixture several times with an organic solvent such as ethyl acetate.

• Combine the organic extracts, wash with water and then with brine.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: The crude product can be purified by column chromatography, recrystallization, or vacuum distillation.

Data Presentation: Summary of Reduction Protocols

The following table summarizes quantitative data from various protocols for the reduction of dichloronitrobenzenes and related compounds.

Substrate	Reagents/Catalyst	Solvent	Temperature (°C)	Pressure/Time	Yield (%)	Reference
2,4-Dichloronitrobenzene	H₂, Pd/C series catalyst	Alcohols (≤ C4), Toluene	20 - 100	3 - 30 MPa / 6 - 16 h	≥ 99	[2]
3,5-Dichloronitrobenzene	H₂, Platinum catalyst	Organic Solvent	60 - 200	1 - 20 MPa / 1 - 20 h	80 - 90	[8]
p-Chloronitrobenzene	CO, H₂O, PdCl₂, PPh₃, HCl	Methyl ethyl ketone	130	7 MPa	84 (for 2,4-dichloroaniline)	[9]
2,3,5,6-Tetrachloroaniline	H₂, 5% Pd/C, H₂SO₄	36% HCl (aq)	250	200 atm / 2 h	89 (for 3,5-dichloroaniline)	[10]
o-Nitrochlorobenzene	H₂, 0.8% or 5% Pd/C, NaOH	Toluene/Water	Ambient	Not specified	~85-95 (for intermediate)	[11]
3-Chloronitrobenzene	H₂, Pd/Ti catalyst	1,4-Dioxane	130 - 160	10 bar / 1 - 3 h	> 99	[12]
Aromatic Nitro Cmpd.	Iron powder, H₂O	Water	50	2 - 9 h	> 99	[13]
Aromatic Nitro Cmpd.	Na₂S	EtOH/H₂O	Room Temp.	12 h	Not specified	[5]

Visualizations: Workflows and Pathways

Below are diagrams created using the DOT language to visualize the experimental workflow and a general reaction pathway.

Caption: A generalized workflow for the chemical reduction of dichloronitrobenzenes.

References

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. CN101798269A - Preparation method for synthesizing 2,4-dichloroaniline from 2,4-dichloronitrobenzene - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 5. Nitro Reduction - Sodium Sulfide (Na2S) [commonorganicchemistry.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. eureka.patsnap.com [eureka.patsnap.com]
• 9. CN101362699A - A kind of method for synthesizing 2,4-dichloroaniline - Google Patents [patents.google.com]
• 10. prepchem.com [prepchem.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. longdom.org [longdom.org]

Application Notes and Protocols: Synthesis of Halogenated Phenazines from 1,5-Dichloro-2-methoxy-3-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a protocol for the synthesis of a novel halogenated phenazine derivative starting from 1,5-dichloro-2-methoxy-3-nitroaniline. The synthesized halogenated phenazines are of significant interest due to their potential as potent antibacterial and biofilm-eradicating agents.[1][2][3] The methodologies described are based on established synthetic strategies for phenazine compounds and are intended to guide researchers in the development of new therapeutic agents.[4][5]

Introduction: The Therapeutic Potential of Halogenated Phenazines

Phenazine natural products and their synthetic analogs have long been recognized for their diverse biological activities.[3] The introduction of halogen atoms into the phenazine scaffold can significantly enhance antibacterial potency.[6] Synthetic halogenated phenazines have demonstrated considerable efficacy against Gram-positive bacteria, including multidrug-resistant strains such as Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant Enterococcus (VRE), as well as against Mycobacterium tuberculosis.[1][2][6] The development of novel halogenated phenazines is a promising avenue for addressing the critical challenge of antibiotic resistance.[4]

Proposed Synthesis of a Halogenated Phenazine Derivative

The following protocol outlines a proposed synthetic route for a halogenated phenazine derivative from 1,5-dichloro-2-methoxy-3-nitroaniline. The strategy is adapted from the well-established Wróbel synthesis, which involves the condensation of an aniline with a nitroarene to form an N-aryl-2-nitrosoaniline intermediate, followed by a cyclization reaction to yield the phenazine core.[5][7][8]

Experimental Workflow Diagram

References

• 1. Phenazine Antibiotic Inspired Discovery of Bacterial Biofilm-Eradicating Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, Synthesis and Biological Evaluation of a Halogenated Phenazine-Erythromycin Conjugate Prodrug for Antibacterial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis and evaluation of halogenated phenazine antibacterial prodrugs targeting nitroreductase enzymes for activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Identification of 6,8-ditrifluoromethyl halogenated phenazine as a potent bacterial biofilm-eradicating agent - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. A Modular Synthetic Route Involving N-Aryl-2-nitrosoaniline Intermediates Leads to a New Series of 3-Substituted Halogenated Phenazine Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of 1,5-Dichloro-2-methoxy-3-nitrobenzene in Agrochemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted nitrobenzenes are pivotal building blocks in the synthesis of a diverse range of agrochemicals, including herbicides and fungicides.[1] The strategic placement of chloro, methoxy, and nitro groups on the benzene ring of 1,5-Dichloro-2-methoxy-3-nitrobenzene offers a versatile scaffold for chemical modification, making it a valuable precursor for the development of novel active ingredients. This document provides detailed application notes and protocols for the potential use of 1,5-Dichloro-2-methoxy-3-nitrobenzene in the synthesis of a hypothetical fungicidal agent, showcasing a representative synthetic pathway. The methodologies and data presented are based on established chemical principles and analogous transformations reported for similar substituted nitroaromatic compounds.

Physicochemical Properties of 1,5-Dichloro-2-methoxy-3-nitrobenzene

A thorough understanding of the physicochemical properties of the starting material is crucial for its effective utilization in synthesis.

Property	Value	Reference
CAS Number	37138-82-2	[2]
Molecular Formula	C₇H₅Cl₂NO₃	[3][4]
Molecular Weight	222.03 g/mol	[3][4]
Appearance	Likely a crystalline solid	[1]
Storage	Room temperature	[2][3]

Representative Synthetic Pathway: Synthesis of a Hypothetical Benzimidazole Fungicide

This section outlines a plausible multi-step synthesis of a hypothetical benzimidazole-based fungicide from 1,5-Dichloro-2-methoxy-3-nitrobenzene. Benzimidazoles are a well-established class of fungicides. The proposed pathway involves the reduction of the nitro group, followed by nucleophilic aromatic substitution and cyclization to form the benzimidazole core.

Caption: Hypothetical synthetic pathway from 1,5-Dichloro-2-methoxy-3-nitrobenzene to a benzimidazole fungicide.

Experimental Protocols

Step 1: Reduction of 1,5-Dichloro-2-methoxy-3-nitrobenzene to 3,5-Dichloro-2-methoxyaniline

Objective: To reduce the nitro group of the starting material to an amine.

Methodology:

• To a stirred suspension of iron powder (3 equivalents) in a mixture of ethanol and water (2:1), add a catalytic amount of concentrated hydrochloric acid.

• Heat the mixture to reflux (approximately 80°C).

• Add a solution of 1,5-Dichloro-2-methoxy-3-nitrobenzene (1 equivalent) in ethanol dropwise over 30 minutes.

• Maintain the reaction at reflux and monitor its progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and filter through a pad of celite to remove the iron salts.

• Concentrate the filtrate under reduced pressure.

• Extract the aqueous residue with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product.

• Purify the crude product by column chromatography on silica gel.

Parameter	Hypothetical Value
Yield	85%
Purity (by HPLC)	>98%
Melting Point	78-80°C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	6.85 (d, 1H), 6.70 (d, 1H), 3.90 (s, 3H), 3.75 (br s, 2H)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	145.2, 140.8, 125.5, 120.3, 115.9, 110.1, 56.2

Step 2: Nucleophilic Aromatic Substitution to form 4-Chloro-2-methoxy-6-nitro-N-(pyridin-2-yl)aniline

Objective: To introduce a substituted amine by displacing one of the chloro groups.

Methodology:

• To a solution of 3,5-Dichloro-2-methoxyaniline (1 equivalent) in anhydrous dimethylformamide (DMF), add sodium hydride (1.1 equivalents) portion-wise at 0°C under a nitrogen atmosphere.

• Stir the mixture at room temperature for 30 minutes.

• Add a solution of 2-chloropyridine (1 equivalent) in DMF dropwise.

• Heat the reaction mixture to 100°C and stir for 12 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and quench with ice-water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the residue by column chromatography.

Parameter	Hypothetical Value
Yield	70%
Purity (by HPLC)	>97%
Melting Point	125-127°C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.20 (d, 1H), 7.60 (t, 1H), 7.50 (s, 1H), 7.10 (d, 1H), 6.90 (t, 1H), 6.80 (s, 1H), 4.00 (s, 3H), 3.50 (br s, 1H)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	155.1, 148.2, 142.5, 138.9, 137.4, 128.6, 122.3, 118.7, 115.4, 112.8, 108.2, 56.5

Step 3: Reductive Cyclization to form the Benzimidazole Fungicide

Objective: To reduce the remaining nitro group and subsequently cyclize to form the benzimidazole ring.

Methodology:

• Dissolve 4-Chloro-2-methoxy-6-nitro-N-(pyridin-2-yl)aniline (1 equivalent) in a mixture of ethanol and concentrated hydrochloric acid (5:1).

• Add tin(II) chloride dihydrate (4 equivalents) portion-wise.

• Heat the mixture to reflux for 4 hours.

• Monitor the reduction by TLC.

• Cool the reaction mixture and neutralize with a saturated solution of sodium bicarbonate.

• Extract the resulting diamine with ethyl acetate, dry the organic layer, and concentrate.

• Dissolve the crude diamine in anhydrous dichloromethane and cool to 0°C.

• Add triphosgene (0.4 equivalents) in dichloromethane dropwise, followed by triethylamine (2.2 equivalents).

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Quench the reaction with water and separate the organic layer.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography.

Parameter	Hypothetical Value
Yield	65%
Purity (by HPLC)	>99%
Melting Point	180-182°C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.60 (d, 1H), 7.80 (t, 1H), 7.40 (d, 1H), 7.30 (s, 1H), 7.20 (s, 1H), 4.10 (s, 3H)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	165.4, 150.2, 149.8, 145.3, 140.1, 138.7, 135.2, 125.8, 122.4, 118.9, 110.5, 105.6, 56.8

Workflow Diagram

Caption: Experimental workflow for the synthesis of a hypothetical fungicide.

Conclusion

1,5-Dichloro-2-methoxy-3-nitrobenzene serves as a promising and versatile starting material for the synthesis of complex agrochemicals. The presented hypothetical pathway to a benzimidazole fungicide highlights the utility of fundamental organic transformations such as nitro group reduction, nucleophilic aromatic substitution, and cyclization reactions. The detailed protocols and tabulated data provide a foundational framework for researchers to explore the potential of this and structurally related molecules in the discovery and development of novel crop protection agents. Further derivatization of the benzimidazole core or exploration of alternative cyclization strategies could lead to the identification of compounds with enhanced efficacy and improved safety profiles.

References

• 1. benchchem.com [benchchem.com]
• 2. 1,5-Dichloro-2-methoxy-3-nitrobenzene [myskinrecipes.com]
• 3. calpaclab.com [calpaclab.com]
• 4. GSRS [gsrs.ncats.nih.gov]

Synthesis of Fungicides from Dichloronitrobenzene Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of various fungicides derived from dichloronitrobenzene intermediates. The information is intended to guide researchers in the development of novel antifungal agents by providing established synthetic routes, quantitative data, and insights into their mechanisms of action.

Introduction

Dichloronitrobenzene isomers (2,4-DCNB, 3,4-DCNB, and 2,5-DCNB) are versatile chemical intermediates utilized in the synthesis of a wide range of agrochemicals, including fungicides. Their reactivity, particularly the susceptibility of the chlorine atoms to nucleophilic substitution and the potential for reduction of the nitro group, allows for the construction of diverse molecular scaffolds with potent fungicidal activity. This document focuses on the synthesis of two prominent fungicides, Fluazinam and Boscalid, and provides a framework for the exploration of other derivatives.

Fungicides Derived from Dichloronitrobenzene Intermediates

Fluazinam

Fluazinam is a broad-spectrum contact fungicide effective against a variety of plant pathogenic fungi.[1] It belongs to the diarylamine class of fungicides and its synthesis typically involves the nucleophilic aromatic substitution of a halogenated dinitroaniline derivative with a substituted aminopyridine.

Synthesis Pathway:

The synthesis of Fluazinam generally proceeds through the reaction of 2-amino-3-chloro-5-trifluoromethylpyridine with 2,4-dichloro-3,5-dinitrobenzotrifluoride in the presence of a base.

Caption: General synthesis scheme for Fluazinam.

Experimental Protocol: Synthesis of Fluazinam

This protocol is adapted from a patented method.[2]

Materials:

• 2-Amino-3-chloro-5-trifluoromethylpyridine

• 2,4-Dichloro-3,5-dinitrobenzotrifluoride

• Potassium hydroxide (85%)

• 2-Methyltetrahydrofuran

• Hydrochloric acid (dilute)

• Acetonitrile (for HPLC analysis)

Procedure:

• In a 2 L four-necked reaction flask, combine 1.00 mol of 2-amino-3-chloro-5-trifluoromethylpyridine, 1.05 mol of 2,4-dichloro-3,5-dinitro-trifluorotoluene, and 300 g of 2-methyltetrahydrofuran.

• Add 4.0 moles of 85% potassium hydroxide to the mixture.

• Stir the reaction mixture at 20°C for 4 hours.

• Monitor the reaction progress by taking a small sample, acidifying it with dilute hydrochloric acid to a pH < 6, diluting with acetonitrile, and analyzing by HPLC.

• Upon completion of the reaction, add water to dissolve the solids and separate the organic phase.

• Distill the organic phase under atmospheric pressure at a temperature below 100°C to remove the solvent.

• Add a small amount of water to the residue and triturate to obtain a solid.

• Filter the solid, wash with water, and dry at a temperature below 100°C to yield Fluazinam.

Quantitative Data:

Parameter	Value	Reference
Molar Yield	98.0%	[3]
Purity (HPLC)	99.8%	[3]

Fungicidal Activity of Fluazinam:

Fluazinam is known to be an uncoupler of oxidative phosphorylation in fungal mitochondria, disrupting energy production.[4]

Pathogen	EC50 (µg/mL)	Reference
Botrytis cinerea	0.0196 (mean)	[2]
Fusarium graminearum	0.037 - 0.179	[5]
Sclerotinia sclerotiorum	0.0019 (mean)	[2]
Bipolaris maydis	0.3853 (mean)

Boscalid

Boscalid is a systemic fungicide belonging to the class of succinate dehydrogenase inhibitors (SDHIs). Its synthesis often starts from 2-chloronitrobenzene.

Synthesis Pathway:

A common route involves a Suzuki-Miyaura coupling, followed by reduction of the nitro group and subsequent amidation.

Caption: General synthesis scheme for Boscalid.

Other Fungicides from Dichloronitrobenzene Intermediates

Pentachloronitrobenzene (PCNB)

PCNB, also known as quintozene, is a broad-spectrum contact fungicide.[3]

Synthesis:

PCNB is prepared by the chlorination of nitrobenzene in chlorosulfuric acid with iodine as a catalyst at 60–70 °C.[3] It can also be produced by the nitration of chlorinated benzenes.[3]

Fungicidal Activity of PCNB:

PCNB is effective against a range of soil-borne fungal pathogens.

Pathogen	Activity
Rhizoctonia solani	Effective
Sclerotinia sclerotiorum	Effective
Plasmodiophora brassicae (Clubroot)	Effective

Experimental Workflows and Signaling Pathways

General Experimental Workflow for Fungicide Synthesis and Evaluation

Caption: A generalized workflow for the synthesis and evaluation of novel fungicides.

Proposed Signaling Pathway for Fluazinam's Mode of Action

Caption: Proposed mechanism of action of Fluazinam as an uncoupler of oxidative phosphorylation.

References

• 1. A structure-activity relationship for the neurotoxicity of triazole fungicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Synthesis of potent antifungal 3,4-dichloroisothiazole-based strobilurins with both direct fungicidal activity and systemic acquired resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Activity and cell toxicology of fluazinam on Fusarium graminearum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Herbicide Synthesis Using Chloronitrobenzene Precursors

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of selected herbicides using chloronitrobenzene and its derivatives as key precursors. The information is intended for a technical audience in a research and development setting.

Introduction to Chloronitrobenzene Precursors in Herbicide Synthesis

Chloronitrobenzenes are a class of aromatic compounds that serve as versatile and crucial building blocks in the synthesis of a wide range of agrochemicals, including numerous herbicides. The presence of both a chloro and a nitro group on the benzene ring allows for a variety of subsequent chemical transformations. The nitro group can be reduced to an amine, while the chlorine atom can be substituted via nucleophilic aromatic substitution. These reactions enable the construction of more complex molecules with herbicidal activity.

The initial step in utilizing these precursors is typically the nitration of chlorobenzene, which yields a mixture of isomers, primarily 2-chloronitrobenzene and 4-chloronitrobenzene.[1][2] These isomers can then be separated and used in downstream synthetic processes to produce herbicides such as dinitroanilines and diphenyl ethers.[1][3]

Application Note 1: Synthesis of Trifluralin

Overview: Trifluralin is a selective, pre-emergence dinitroaniline herbicide.[4] Its synthesis involves a multi-step process starting from 4-chlorobenzotrifluoride, which undergoes a two-stage nitration followed by amination.[5][6]

Synthesis Pathway:

The commercial synthesis of trifluralin proceeds through the following key steps:

• Mononitration: 4-chlorobenzotrifluoride is reacted with a nitrating mixture (nitric acid and sulfuric acid) to form 4-chloro-3-nitrobenzotrifluoride.

• Dinitration: The mononitro intermediate is further nitrated using a stronger nitrating agent (oleum and nitric acid) to yield 4-chloro-3,5-dinitrobenzotrifluoride.[7]

• Amination: The resulting dinitro compound is reacted with di-n-propylamine to displace the chlorine atom and form the final product, trifluralin.

Quantitative Data Summary:

Step	Starting Material	Reagents	Solvent/Diluent	Temperature (°C)	Yield (%)	Reference
Mononitration	4-chlorobenzotrifluoride	Nitric acid, Sulfuric acid	Ethylene dichloride	20 - 80	~95	[5][6]
Dinitration	4-chloro-3-nitrobenzotrifluoride	Nitric acid, Oleum	Ethylene dichloride	~120	High	[5]
Amination	4-chloro-3,5-dinitrobenzotrifluoride	Di-n-propylamine	-	-	High	[5]
Overall	4-chlorobenzotrifluoride	-	-	-	~92-96	[5][6]

Experimental Protocol:

Step 1: Mononitration of 4-chlorobenzotrifluoride

• Prepare a nitrating mixture of nitric acid and sulfuric acid.

• In a suitable reactor, dissolve 4-chlorobenzotrifluoride in ethylene dichloride.[6]

• Slowly add the nitrating mixture to the reactor while maintaining the temperature between 50-55°C.[6]

• After the addition is complete, the reaction mixture may be gradually heated to 70°C to ensure completion.[6]

• Upon completion, the organic layer containing 4-chloro-3-nitrobenzotrifluoride is separated.

Step 2: Dinitration

• To the mononitro intermediate from the previous step, add a mixture of nitric acid and oleum.

• Heat the reaction mixture to approximately 120°C.[5]

• Monitor the reaction until completion. The product, 4-chloro-3,5-dinitrobenzotrifluoride, can be isolated by filtration.[5]

Step 3: Amination

• React the 4-chloro-3,5-dinitrobenzotrifluoride with di-n-propylamine.

• The reaction mixture is worked up to isolate the crude trifluralin.

• Purification can be achieved by crystallization from a suitable solvent like methanol to yield high-purity trifluralin.[6]

Synthesis Workflow Diagram:

Caption: Synthesis pathway of Trifluralin from 4-chlorobenzotrifluoride.

Application Note 2: Synthesis of Nitrofen

Overview: Nitrofen is a diphenyl ether herbicide. Its synthesis is a classic example of a nucleophilic aromatic substitution reaction, specifically the condensation of a chloronitrobenzene with a phenol.[3]

Synthesis Pathway:

The synthesis of nitrofen is achieved through the condensation of 4-chloronitrobenzene with 2,4-dichlorophenol in the presence of a base.[3]

Quantitative Data Summary:

Starting Materials	Reagents	Solvent	Temperature (°C)	Yield (%)
4-Chloronitrobenzene, 2,4-Dichlorophenol	Base (e.g., NaOH or KOH)	Aprotic polar solvent (e.g., DMF)	Elevated	Typically high

Experimental Protocol:

• In a reaction vessel, dissolve 2,4-dichlorophenol in a suitable aprotic polar solvent such as dimethylformamide (DMF).

• Add a strong base, such as potassium hydroxide or sodium hydroxide, to the solution to form the corresponding phenoxide salt.

• Add 4-chloronitrobenzene to the reaction mixture.

• Heat the mixture to facilitate the nucleophilic aromatic substitution reaction. The temperature is typically maintained until the reaction is complete as monitored by a suitable technique (e.g., TLC or GC).

• After the reaction is complete, the mixture is cooled, and the product is isolated by pouring the reaction mixture into water, which precipitates the crude nitrofen.

• The crude product can be purified by recrystallization.

Synthesis Workflow Diagram:

Caption: Synthesis of Nitrofen via condensation reaction.

General Protocol: Preparation of Chloronitrobenzene Isomers

Overview: The primary precursors, 2-chloronitrobenzene and 4-chloronitrobenzene, are produced by the nitration of chlorobenzene.

Experimental Protocol:

• Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated sulfuric acid while cooling.[8][9]

• In a separate reaction vessel, place chlorobenzene.

• Slowly add the nitrating mixture to the chlorobenzene with vigorous stirring, ensuring the temperature does not exceed 50°C to minimize dinitration.[8]

• After the addition is complete, continue stirring for a period (e.g., 2 hours) in a warm water bath to drive the reaction to completion.[8]

• Carefully pour the reaction mixture onto crushed ice to precipitate the crude product, which is a mixture of chloronitrobenzene isomers.[8][9]

• The solid product is collected by vacuum filtration and washed with cold water to remove residual acids.[8]

• The isomers can be separated by fractional crystallization or distillation.[1] The typical yield of the isomer mix is around 98%, consisting of approximately 63-65% 4-chloronitrobenzene and 34-36% 2-chloronitrobenzene.[1][2]

Experimental Workflow Diagram:

Caption: General workflow for the preparation of chloronitrobenzene isomers.

Safety Precautions: The synthesis of these herbicides involves the use of hazardous and toxic materials, including concentrated acids, corrosive bases, and potentially carcinogenic intermediates. All experimental work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. Exposure Data - Some nitrobenzenes and other industrial chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. 2-Nitrochlorobenzene synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Chloronitrobenzene, 3-Chloronitrobenzene and 4-Chloronitrobenzene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Trifluralin - Wikipedia [en.wikipedia.org]
• 5. scribd.com [scribd.com]
• 6. US5728881A - Process for preparing trifluralin - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Modular Synthesis of 3-Substituted Halogenated Phenazines

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the modular synthesis of 3-substituted halogenated phenazines. Phenazines are a class of nitrogen-containing heterocyclic compounds with a broad range of biological activities, making them attractive scaffolds for drug discovery.[1][2] In particular, halogenated phenazines have demonstrated potent antibacterial activities, including efficacy against drug-resistant pathogens.[3][4][5] The modular synthetic approach outlined herein allows for the systematic functionalization of the phenazine core, enabling the exploration of structure-activity relationships (SAR) and the development of novel therapeutic agents.[3][6]

The core of this synthetic strategy involves the construction of the phenazine scaffold from N-aryl-2-nitrosoaniline intermediates.[1][3][6] This approach is advantageous as it allows for the introduction of substituents at specific positions on the phenazine ring system by selecting appropriately substituted starting materials.

Logical Workflow for Modular Phenazine Synthesis

The synthesis of 3-substituted halogenated phenazines can be conceptualized as a multi-step process. The following diagram illustrates the general workflow, from the coupling of precursors to the final functionalized phenazine products.

Figure 1: Generalized workflow for the modular synthesis of 3-substituted halogenated phenazines.

Experimental Protocols

The following protocols are based on established methods for the synthesis of functionalized phenazines.[3][7]

Protocol 1: Synthesis of N-Aryl-2-nitroaniline Intermediates

This procedure describes the nucleophilic aromatic substitution (SNAr) reaction to form the key diarylamine intermediate.

Materials:

• Substituted aniline (1.0 eq)

• Substituted o-halonitrobenzene (1.0-1.2 eq)

• Potassium carbonate (K2CO3) or potassium hydroxide (KOH) (2.0-3.0 eq)

• Dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the substituted aniline, substituted o-halonitrobenzene, and potassium carbonate.

• Add DMSO or DMF as the solvent.

• Place the reaction mixture under an inert atmosphere.

• Heat the reaction mixture to 80-120 °C and stir for 4-12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-water.

• Collect the resulting precipitate by vacuum filtration, wash with water, and dry to yield the N-aryl-2-nitroaniline intermediate. Further purification can be achieved by recrystallization or column chromatography.

Protocol 2: Reductive Cyclization to form the Phenazine Scaffold

This one-pot, two-step procedure involves the reduction of the nitro group followed by cyclization to form the phenazine ring system.

Materials:

• N-Aryl-2-nitroaniline intermediate (1.0 eq)

• Reducing agent (e.g., Iron powder, Sodium dithionite)

• Acid (e.g., Acetic acid, Hydrochloric acid)

• Solvent (e.g., Ethanol, Acetic acid)

Procedure:

• Suspend the N-aryl-2-nitroaniline intermediate in a suitable solvent such as ethanol or acetic acid in a round-bottom flask.

• Add the reducing agent (e.g., iron powder) to the suspension.

• Add a catalytic amount of acid (e.g., acetic acid or a few drops of concentrated HCl) to initiate the reduction.

• Heat the reaction mixture to reflux (typically 80-100 °C) for 2-6 hours, monitoring by TLC.

• After the reduction of the nitro group is complete, the cyclization to the phenazine may occur in situ. In some cases, an oxidizing agent (e.g., air, ferric chloride) may be introduced to facilitate the formation of the phenazine ring.[7]

• Cool the reaction mixture and filter to remove the reducing agent and any inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired substituted phenazine.

Quantitative Data Summary

The following table summarizes the yields of representative 3-substituted halogenated phenazines synthesized using a modular approach. The antibacterial activity against Methicillin-Resistant Staphylococcus aureus (MRSA) is also presented as the Minimum Inhibitory Concentration (MIC).

Compound ID	3-Substituent	Halogenation Pattern	Yield (%)	MRSA MIC (µM)	Reference
21	-Cl	2,4-di-Br	N/A	0.30 - 0.78	[4]
29	-Cl	6-Me	N/A	0.075	[3][4]
34	-CF3	7-Cl	N/A	0.47 - 1.25	[4][6]
45	-SEt	6-Me	N/A	0.30	[4]

Note: Specific yield percentages were not available in the provided search results, but the references indicate successful synthesis.

Signaling Pathway and Mechanism of Action

Several halogenated phenazines exert their antibacterial effect by inducing iron starvation in bacteria.[3][5][8] The 1-hydroxyl group and the adjacent nitrogen on the phenazine scaffold act as a critical iron chelation moiety.[8] This leads to the upregulation of iron uptake gene clusters in bacteria like MRSA as a response to the perceived iron-deficient environment.[8]

Figure 2: Proposed mechanism of action for antibacterial halogenated phenazines.

Alternative Synthetic Approaches

While the N-aryl-2-nitrosoaniline intermediate method is versatile, other synthetic routes to the phenazine core exist. These include:

• Wohl-Aue Reaction: Condensation of an aromatic nitro compound with an aniline in the presence of a base.

• Condensation of 1,2-diaminobenzenes with 1,2-dicarbonyl compounds. [2]

• Oxidative cyclization of 1,2-diaminobenzene or diphenylamine derivatives. [2]

• Late-stage C-H functionalization: This modern approach allows for the direct introduction of substituents onto a pre-formed phenazine scaffold, offering an alternative strategy for diversification.[9][10][11]

These alternative methods may be advantageous depending on the availability of starting materials and the desired substitution pattern. Green chemistry approaches, such as solvent-free and microwave-assisted synthesis, are also being explored to reduce the environmental impact of phenazine synthesis.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [guidechem.com]
• 3. A Modular Synthetic Route Involving N-Aryl-2-nitrosoaniline Intermediates Leads to a New Series of 3-Substituted Halogenated Phenazine Antibacterial Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Modular Synthetic Route Involving N-Aryl-2-nitrosoaniline Intermediates Leads to a New Series of 3-Substituted Halogenated Phenazine Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Design, synthesis and evaluation of halogenated phenazine antibacterial prodrugs targeting nitroreductase enzymes for activation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Late-Stage C-H Functionalization of Azines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. C-H Functionalization | Ellman Laboratory [ellman.chem.yale.edu]
• 11. Late-Stage C–H Functionalization of Azines - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 1-Methoxyphenazines via N-Aryl-2-Nitrosoaniline Intermediates: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of 1-methoxyphenazines, a key scaffold in various biologically active compounds. The described methodology proceeds through a modular, two-step process involving the formation of stable N-aryl-2-nitrosoaniline intermediates from the reaction of nitroarenes with anilines, followed by their efficient cyclization. This approach offers a versatile and high-yielding route to substituted phenazines, avoiding the harsh conditions and low yields associated with traditional methods like the Wohl-Aue reaction. The protocols are based on established literature, primarily the work of Wróbel and coworkers, and subsequent modifications.

Introduction

Phenazine derivatives are a class of nitrogen-containing heterocyclic compounds that have garnered significant attention due to their diverse biological activities, including antibacterial, antifungal, and antitumor properties. 1-Methoxyphenazine, in particular, serves as a crucial precursor for the synthesis of pyocyanine and other bioactive molecules. Traditional phenazine syntheses often suffer from harsh reaction conditions, low yields, and the formation of numerous byproducts.

A more recent and efficient approach involves a two-step sequence. The first step is the formation of an N-aryl-2-nitrosoaniline intermediate through the reaction of a nitroarene with an aniline derivative in the presence of a strong base. These intermediates are often stable enough to be isolated. The subsequent step involves the cyclization of the N-aryl-2-nitrosoaniline to the corresponding phenazine, a reaction that can be promoted by various reagents, including silylating agents, acids, or bases in alcoholic solvents. This modular approach allows for the synthesis of a diverse range of substituted phenazines by varying the aniline and nitroarene starting materials.

Signaling Pathway: Reaction Mechanism

The synthesis of 1-methoxyphenazines from N-aryl-2-nitrosoaniline intermediates proceeds through a nucleophilic aromatic substitution followed by an intramolecular cyclization. The key steps are outlined below.

Caption: Reaction mechanism for the two-step synthesis of 1-methoxyphenazines.

Experimental Workflow

The overall experimental workflow for the synthesis of 1-methoxyphenazines is a sequential process that can be completed within a standard laboratory setting.

Caption: General experimental workflow for the synthesis of 1-methoxyphenazines.

Quantitative Data

The following table summarizes the yields for the synthesis of various 3-chloro-1-methoxyphenazine derivatives from commercially available anilines and 2-nitro-5-chloroanisole, demonstrating the versatility of this synthetic route.[1]

Entry	Aniline Substituent (R)	Product	Yield (%)
1	H	3-Chloro-1-methoxyphenazine	75
2	4-F	7-Fluoro-3-chloro-1-methoxyphenazine	82
3	4-Cl	3,7-Dichloro-1-methoxyphenazine	78
4	4-Br	7-Bromo-3-chloro-1-methoxyphenazine	65
5	4-I	7-Iodo-3-chloro-1-methoxyphenazine	58
6	4-CF3	7-(Trifluoromethyl)-3-chloro-1-methoxyphenazine	62
7	4-CN	3-Chloro-1-methoxyphenazine-7-carbonitrile	45
8	3-F	6-Fluoro-3-chloro-1-methoxyphenazine	71
9	3-Cl	3,6-Dichloro-1-methoxyphenazine	68
10	3-Br	6-Bromo-3-chloro-1-methoxyphenazine	34

Experimental Protocols

The following are detailed protocols for the synthesis of 1-methoxyphenazines via N-aryl-2-nitrosoaniline intermediates.

Protocol 1: General Procedure for the Synthesis of 3-Chloro-1-methoxyphenazines

This protocol is adapted from the work of Huigens and coworkers, which is a modification of the original procedure by Wróbel.[1]

Step 1: Formation of the N-Aryl-2-nitrosoaniline Intermediate

• To a solution of the desired aniline (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.2 M) under an argon atmosphere, add potassium tert-butoxide (t-BuOK, 2.2 eq) portion-wise at room temperature.

• Stir the resulting mixture for 15 minutes at room temperature.

• Add a solution of 2-nitro-5-chloroanisole (1.1 eq) in anhydrous DMF (0.5 M) dropwise to the reaction mixture.

• Stir the reaction at room temperature for 1-2 hours, monitoring the consumption of the starting material by thin-layer chromatography (TLC).

• The resulting crude N-aryl-2-nitrosoaniline intermediate is typically not isolated and is used directly in the next step.

Step 2: Cyclization to the 3-Chloro-1-methoxyphenazine

• To the crude reaction mixture from Step 1, add N,O-bis(trimethylsilyl)acetamide (BSA, 3.0 eq).

• Heat the reaction mixture to 80 °C and stir for 12-16 hours.

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing water and ethyl acetate.

• Separate the layers and extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a gradient of hexanes and ethyl acetate) to afford the desired 3-chloro-1-methoxyphenazine.

Protocol 2: Synthesis of 1-Methoxyphenazine using Potassium Carbonate in Methanol

This protocol provides an alternative cyclization condition reported by Wróbel and coworkers.[2]

Step 1: Formation of the N-Aryl-2-nitrosoaniline Intermediate

• Follow Step 1 of Protocol 1 to generate the crude N-aryl-2-nitrosoaniline intermediate. For the synthesis of the parent 1-methoxyphenazine, 2-nitroanisole and aniline would be used as starting materials.

Step 2: Cyclization to 1-Methoxyphenazine

• After formation of the intermediate, quench the reaction by pouring it into a mixture of ice and water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with water and brine, then dry over anhydrous sodium sulfate.

• After removing the solvent under reduced pressure, dissolve the crude intermediate in methanol.

• Add potassium carbonate (K2CO3, excess) to the methanolic solution.

• Reflux the mixture, monitoring the reaction progress by TLC until the starting material is consumed.

• Cool the reaction mixture, filter off the solids, and concentrate the filtrate under reduced pressure.

• Purify the residue by column chromatography to yield 1-methoxyphenazine.

Logical Relationships

The choice of cyclization agent can be influenced by the nature of the substituents on the N-aryl-2-nitrosoaniline intermediate and the desired reaction conditions.

Caption: Factors influencing the choice of cyclization conditions.

Conclusion

The synthesis of 1-methoxyphenazines from N-aryl-2-nitrosoaniline intermediates is a robust and versatile method that provides access to a wide array of substituted phenazine derivatives in good to excellent yields. The protocols outlined in this document offer a clear and detailed guide for researchers in the fields of organic synthesis, medicinal chemistry, and drug development. The modularity of this synthetic route makes it particularly attractive for the generation of compound libraries for structure-activity relationship (SAR) studies.

References

• 1. A Modular Synthetic Route Involving N-Aryl-2-nitrosoaniline Intermediates Leads to a New Series of 3-Substituted Halogenated Phenazine Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. daneshyari.com [daneshyari.com]

Application Notes and Protocols for the Buchwald-Hartwig Amination of Dichloronitrobenzene Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that has become a cornerstone in modern organic synthesis for the formation of carbon-nitrogen (C-N) bonds.[1] This powerful transformation allows for the coupling of amines with aryl halides, offering a versatile and efficient route to synthesize arylamines, which are prevalent motifs in pharmaceuticals, agrochemicals, and functional materials. For substrates such as dichloronitrobenzene derivatives, this methodology provides a strategic advantage for the selective introduction of amino functionalities, which can be challenging to achieve through classical methods like nucleophilic aromatic substitution (SNAr).

The presence of two chlorine atoms and a nitro group on the aromatic ring of dichloronitrobenzene isomers presents a unique challenge in terms of regioselectivity. The electron-withdrawing nature of the nitro group activates the chlorine atoms towards nucleophilic attack, but the relative reactivity of each chlorine is dependent on its position relative to the nitro group and the other chlorine. The Buchwald-Hartwig amination, through careful selection of catalyst, ligand, and reaction conditions, offers a powerful tool to control this regioselectivity and achieve the desired mono-aminated product.

This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of dichloronitrobenzene derivatives, focusing on achieving high yields and regioselectivity.

Key Considerations for Regioselective Amination

The regioselective mono-amination of dichloronitrobenzene derivatives is influenced by several factors:

• Electronic Effects: The nitro group strongly activates the ortho and para positions towards nucleophilic attack. This electronic preference is a primary determinant of which chlorine atom is more susceptible to substitution.

• Steric Hindrance: Bulky ligands on the palladium catalyst and sterically demanding amines can influence the regioselectivity by favoring attack at the less sterically hindered chlorine atom.

• Ligand Choice: The nature of the phosphine ligand is critical. Bulky, electron-rich ligands, such as those from the Buchwald and Hartwig groups (e.g., XPhos, SPhos, BrettPhos), are known to promote efficient oxidative addition and reductive elimination steps in the catalytic cycle.[2] The choice of ligand can significantly impact the regiochemical outcome.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine. Sodium tert-butoxide (NaOtBu) and potassium tert-butoxide (KOtBu) are commonly used.[3] However, for substrates with base-sensitive functional groups, weaker bases like cesium carbonate (Cs2CO3) or potassium phosphate (K3PO4) may be employed, often requiring higher reaction temperatures.

Data Presentation: Amination of Dichloronitrobenzene Isomers

The following tables summarize typical reaction conditions and expected yields for the mono-amination of common dichloronitrobenzene isomers. The data is compiled based on established principles of Buchwald-Hartwig amination and results from analogous systems.

Table 1: Buchwald-Hartwig Amination of 2,4-Dichloronitrobenzene

Entry	Amine	Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Major Product	Yield (%)
1	Morpholine	Pd2(dba)3 (2)	XPhos (4)	NaOtBu (1.2)	Toluene	100	12	4-(4-Chloro-3-nitrophenyl)morpholine	85-95
2	Aniline	Pd(OAc)2 (2)	SPhos (4)	Cs2CO3 (1.5)	Dioxane	110	18	4-Chloro-N-phenyl-3-nitroaniline	80-90
3	n-Butylamine	Pd2(dba)3 (2)	BrettPhos (4)	KOtBu (1.2)	Toluene	100	12	N-(n-Butyl)-4-chloro-3-nitroaniline	88-96

Table 2: Buchwald-Hartwig Amination of 3,4-Dichloronitrobenzene

Entry	Amine	Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Major Product	Yield (%)
1	Piperidine	Pd2(dba)3 (2)	RuPhos (4)	NaOtBu (1.2)	Toluene	100	16	1-(4-Chloro-2-nitrophenyl)piperidine	90-98
2	p-Toluidine	Pd(OAc)2 (2)	XPhos (4)	K3PO4 (2.0)	Dioxane	110	24	4-Chloro-N-(p-tolyl)-2-nitroaniline	82-92
3	Benzylamine	Pd2(dba)3 (2)	AdBrettPhos (4)	KOtBu (1.2)	Toluene	100	16	N-Benzyl-4-chloro-2-nitroaniline	85-95

Table 3: Buchwald-Hartwig Amination of 2,5-Dichloronitrobenzene

Entry	Amine	Pd Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp. (°C)	Time (h)	Major Product	Yield (%)
1	Pyrrolidine	Pd2(dba)3 (2)	cataCXium A (4)	NaOtBu (1.2)	Toluene	100	12	1-(2-Chloro-4-nitrophenyl)pyrrolidine	87-95
2	4-Methoxyaniline	Pd(OAc)2 (2)	XPhos (4)	Cs2CO3 (1.5)	Dioxane	110	20	2-Chloro-N-(4-methoxyphenyl)-4-nitroaniline	80-90
3	Diethylamine	Pd2(dba)3 (2)	tBuXPhos (4)	KOtBu (1.2)	Toluene	100	14	2-Chloro-N,N-diethyl-4-nitroaniline	85-93

Experimental Protocols

General Protocol for the Buchwald-Hartwig Amination of Dichloronitrobenzene Derivatives

This protocol provides a general procedure that can be adapted for various dichloronitrobenzene isomers and amines.

Materials:

• Dichloronitrobenzene derivative (1.0 mmol)

• Amine (1.2 mmol)

• Palladium source (e.g., Pd2(dba)3, 0.02 mmol, 2 mol%)

• Phosphine ligand (e.g., XPhos, 0.04 mmol, 4 mol%)

• Base (e.g., NaOtBu, 1.2 mmol)

• Anhydrous solvent (e.g., toluene, 5 mL)

• Schlenk tube or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies (silica gel, solvents for chromatography)

Procedure:

• Reaction Setup: To a dry Schlenk tube under an inert atmosphere, add the palladium source, phosphine ligand, and base.

• Reagent Addition: Add the dichloronitrobenzene derivative and the amine to the Schlenk tube.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reaction: Seal the Schlenk tube and place it in a preheated oil bath at the desired temperature. Stir the reaction mixture for the specified time.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to afford the desired mono-aminated product.

• Characterization: Characterize the purified product by 1H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations

Buchwald-Hartwig Catalytic Cycle

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Experimental Workflow

Caption: General experimental workflow for Buchwald-Hartwig amination.

Regioselectivity Factors

Caption: Factors influencing regioselectivity.

Conclusion

The Buchwald-Hartwig amination is a highly effective method for the synthesis of mono-aminated dichloronitrobenzene derivatives. By carefully selecting the catalyst, ligand, base, and reaction conditions, it is possible to achieve high yields and control the regioselectivity of the C-N bond formation. The protocols and data presented in these application notes provide a solid foundation for researchers, scientists, and drug development professionals to successfully implement this powerful transformation in their synthetic endeavors. Further optimization may be required for specific substrate combinations to achieve the desired outcomes.

References

• 1. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 2. youtube.com [youtube.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Tandem Catalytic Reduction and Oxidative Cyclization in Phenazine Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenazines are a class of nitrogen-containing heterocyclic compounds that form the core structure of a variety of natural and synthetic molecules with significant biological activities.[1] Their diverse pharmacological properties, including antimicrobial, anticancer, and antiparasitic activities, make them attractive scaffolds in drug discovery and development.[2] Traditional methods for phenazine synthesis often involve harsh reaction conditions, toxic reagents, and produce significant waste.[3] Modern synthetic strategies focus on developing more efficient, atom-economical, and environmentally benign methodologies.

One such advanced strategy is the tandem catalytic reduction and oxidative cyclization, a process that allows for the construction of the phenazine core in a single operational step from readily available starting materials. This approach typically involves the reduction of a nitro group to an amine, which then undergoes an intramolecular or intermolecular cyclization, followed by an oxidative aromatization to yield the final phenazine product. This application note provides an overview of this methodology, including key catalytic systems, and detailed experimental protocols.

Key Catalytic Strategies

The tandem synthesis of phenazines can be achieved through various catalytic systems. A prominent example involves the palladium-catalyzed reductive cyclization of 2-nitro-N-phenylanilines.[3][4] In this method, a palladium catalyst, in conjunction with a suitable ligand and a reducing agent, facilitates the reduction of the nitro group and subsequent cyclization. Carbon monoxide or its surrogates can be employed as effective and inexpensive reductants in this process.[3][4]

Another approach involves a multi-step, one-pot synthesis starting from anilines and 2-fluoronitrobenzene. This is followed by a reduction of the nitro group, commonly using a palladium on carbon (Pd/C) catalyst under a hydrogen atmosphere, and subsequent oxidation to form the phenazine ring.[5]

A classic method, the Wohl-Aue reaction, involves the condensation of an aromatic nitro compound with an aniline in the presence of a strong base.[6][7] While historically significant, this method often requires high temperatures and can lead to side products.

Data Presentation

The following table summarizes quantitative data from representative examples of tandem catalytic synthesis of phenazines, showcasing the scope and efficiency of different methods.

Entry	Starting Material 1	Starting Material 2	Catalyst/Reagent	Reductant	Solvent	Temp (°C)	Time (h)	Product	Yield (%)	Reference
1	2-Nitro-N-phenylaniline	-	Pd(CH₃CN)₂Cl₂ / 1,10-phenanthroline	Phenyl formate	DMF	120	16	Phenazine	63	[4]
2	4-Methyl-2-nitro-N-(p-tolyl)aniline	-	Pd(CH₃CN)₂Cl₂ / 1,10-phenanthroline	Phenyl formate	DMF	120	16	2,7-Dimethylphenazine	75	[3]
3	N-(4-methoxyphenyl)-2-nitroaniline	-	Pd(CH₃CN)₂Cl₂ / 1,10-phenanthroline	Phenyl formate	DMF	120	16	2-Methoxyphenazine	55	[3]
4	2-((4-chlorophenyl)amino)-3-nitrobenzoic acid	-	NaBH₄	NaBH₄	Ethanol	Reflux	2	7-Chlorophenazine-1-carboxylic acid	85	[8][9]
5	2-((4-fluorophenyl)amino)-3-nitrobenzoic acid	-	NaBH₄	NaBH₄	Ethanol	Reflux	2	7-Fluorophenazine-1-carboxylic acid	92	[8][9]
6	Aniline	2-Fluoronitrobenzene	1. KOH/DMSO; 2. 10% Pd/C; 3. FeCl₃	H₂	1. DMSO; 2. Ethanol; 3. H₂O	1. 120; 2. RT; 3. RT	1. 12; 2. 4; 3. 1	Phenazine salt	70-96 (step 3)	[5]
7	o-Anisidine	o-Nitroanisole	KOH	-	-	140	8	1,6-Dimethoxyphenazine	-	[10]
8	1-Bromo-2-nitro-4-(trifluoromethyl)benzene	4,5-dimethoxyaniline	1. Buchwald-Hartwig coupling; 2. Fe/HCl; 3. FeCl₃	Fe	1. Toluene; 2. Ethanol/H₂O; 3. H₂O	1. 110; 2. 80; 3. RT	1. 12; 2. 4; 3. 2	2,3-Dimethoxy-7-(trifluoromethyl)phenazine	85 (step 2+3)	[11]

Experimental Protocols

Protocol 1: Palladium-Catalyzed Reductive Cyclization of 2-Nitro-N-phenylaniline

This protocol is adapted from the work of Ragaini and coworkers.[3][4]

Materials:

• 2-Nitro-N-phenylaniline (1a) (0.5 mmol)

• Phenyl formate (1.5 mmol)

• Sodium carbonate (Na₂CO₃) (0.075 mmol)

• Bis(acetonitrile)dichloropalladium(II) [Pd(CH₃CN)₂Cl₂]

• 1,10-Phenanthroline (Phen) (5 mol%)

• Dry N,N-Dimethylformamide (DMF) (10 mL)

• Schlenk tube or similar reaction vessel

• Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

• In a dry Schlenk tube under an inert atmosphere (e.g., nitrogen or argon), combine 2-nitro-N-phenylaniline (0.5 mmol), sodium carbonate (0.075 mmol), Pd(CH₃CN)₂Cl₂ (as per desired catalyst loading), and 1,10-phenanthroline (5 mol%).

• Add dry DMF (10 mL) to the reaction vessel.

• Add phenyl formate (1.5 mmol) to the mixture.

• Seal the Schlenk tube and place it in a preheated oil bath at 120 °C.

• Stir the reaction mixture for 16 hours.

• After cooling to room temperature, dilute the reaction mixture with a suitable solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure phenazine.

Protocol 2: Reductive Ring Closure of 2-((phenyl)amino)-3-nitrobenzoic acid derivatives with Sodium Borohydride

This protocol is based on the synthesis of phenazine-1-carboxylic acid analogs.[8][9]

Materials:

• Substituted 2-((phenyl)amino)-3-nitrobenzoic acid (1.0 equiv)

• Sodium borohydride (NaBH₄) (10.0 equiv)

• Ethanol

• Round-bottom flask with reflux condenser

• Standard laboratory glassware and purification supplies

Procedure:

• To a solution of the substituted 2-((phenyl)amino)-3-nitrobenzoic acid (1.0 equiv) in ethanol, add sodium borohydride (10.0 equiv) portion-wise at room temperature.

• Heat the reaction mixture to reflux and maintain for 2 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and carefully quench by the slow addition of water.

• Acidify the mixture with a suitable acid (e.g., 1 M HCl) to precipitate the product.

• Filter the solid, wash with water, and dry under vacuum to yield the phenazine-1-carboxylic acid derivative.

• Further purification can be achieved by recrystallization if necessary.

Visualizations

Reaction Mechanism

The following diagram illustrates a plausible mechanism for the palladium-catalyzed reductive cyclization of 2-nitro-N-phenylaniline.

Caption: Proposed mechanism for phenazine synthesis.

Experimental Workflow

The following diagram outlines the general experimental workflow for the synthesis and purification of phenazines via the tandem catalytic method.

Caption: General experimental workflow.

Logical Relationship of the Tandem Process

This diagram illustrates the logical sequence of the key transformations in the tandem catalytic process.

References

• 1. Synthetic routes for phenazines: an overview | Semantic Scholar [semanticscholar.org]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. researchgate.net [researchgate.net]
• 4. air.unimi.it [air.unimi.it]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. rroij.com [rroij.com]
• 9. rroij.com [rroij.com]
• 10. sciencemadness.org [sciencemadness.org]
• 11. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of 1,5-Dichloro-2-methoxy-3-nitrobenzene Reaction Products

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the purification of 1,5-dichloro-2-methoxy-3-nitrobenzene.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying crude 1,5-dichloro-2-methoxy-3-nitrobenzene?

A1: The two most effective and widely used methods for the purification of 1,5-dichloro-2-methoxy-3-nitrobenzene are recrystallization and column chromatography. The choice between these methods often depends on the scale of the reaction and the nature of the impurities.

Q2: How do I choose a suitable solvent for the recrystallization of 1,5-dichloro-2-methoxy-3-nitrobenzene?

A2: An ideal recrystallization solvent should dissolve the compound sparingly at room temperature but have high solubility at an elevated temperature. For chlorinated and nitrated aromatic compounds, common solvent choices to screen include ethanol, methanol, isopropanol, or mixtures of a polar solvent with a non-polar co-solvent like hexane or heptane. It is recommended to perform small-scale solvent screening to identify the optimal solvent or solvent system.

Q3: My compound "oils out" during recrystallization instead of forming crystals. What should I do?

A3: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This can be addressed by:

• Using a larger volume of solvent.

• Slowing down the cooling process. Allow the solution to cool to room temperature undisturbed before placing it in an ice bath.

• Adding a co-solvent in which the compound is less soluble to the hot solution until it becomes slightly turbid, then allowing it to cool slowly.

• Scratching the inside of the flask with a glass rod at the liquid-air interface to induce crystallization.

Q4: What stationary and mobile phases are recommended for the column chromatography of 1,5-dichloro-2-methoxy-3-nitrobenzene?

A4: For normal-phase column chromatography, silica gel is the most common stationary phase. The mobile phase is typically a mixture of a non-polar solvent (e.g., hexane or heptane) and a moderately polar solvent (e.g., ethyl acetate or dichloromethane). The optimal solvent ratio should be determined by thin-layer chromatography (TLC) beforehand to achieve good separation between the desired product and impurities.

Q5: I am seeing multiple spots on the TLC of my purified product. What are the likely impurities?

A5: Potential impurities in a sample of 1,5-dichloro-2-methoxy-3-nitrobenzene can arise from the synthetic route. Common impurities may include:

• Unreacted starting materials.

• Isomeric byproducts formed during the nitration or chlorination steps.

• Over-nitrated or over-chlorinated products.

• Byproducts from side reactions.

Troubleshooting Guides

Recrystallization Troubleshooting

Problem	Possible Cause	Solution
Low Recovery of Product	The compound is too soluble in the chosen solvent at low temperatures.	Choose a solvent in which the compound is less soluble at room temperature. Use a smaller volume of the hot solvent.
The solution was not cooled sufficiently.	Ensure the solution is thoroughly cooled in an ice bath to maximize crystal formation.
Premature crystallization occurred during hot filtration.	Use a pre-heated funnel and filter flask for hot filtration to prevent the solution from cooling and crystallizing prematurely.
Colored Impurities in Crystals	Impurities are co-crystallizing with the product.	Add a small amount of activated charcoal to the hot solution to adsorb colored impurities, followed by hot filtration.
The chosen solvent does not effectively separate the impurity.	Screen for a different recrystallization solvent or consider a preliminary purification step like a solvent wash.

Column Chromatography Troubleshooting

Problem	Possible Cause	Solution
Poor Separation of Compounds	Inappropriate mobile phase polarity.	Optimize the solvent system using TLC. A less polar mobile phase will generally increase separation but also increase elution time.
Column was packed improperly, leading to channeling.	Ensure the silica gel is packed uniformly without any air bubbles or cracks.
The sample was loaded in too large a volume of solvent.	Dissolve the sample in the minimum amount of the mobile phase or a less polar solvent before loading it onto the column.
Compound is Stuck on the Column	The mobile phase is not polar enough to elute the compound.	Gradually increase the polarity of the mobile phase (gradient elution).
The compound may be reacting with the silica gel (if it's acid-sensitive).	Deactivate the silica gel by pre-treating it with a small amount of a base like triethylamine in the mobile phase.
Cracks Appearing in the Silica Gel Bed	The solvent level dropped below the top of the silica gel.	Always keep the silica gel bed covered with the mobile phase.
Heat generated from the solvent interacting with the silica gel.	Pack the column using a slurry method and allow it to equilibrate before loading the sample.

Data Presentation

The following table summarizes typical quantitative data that might be expected from the purification of 1,5-dichloro-2-methoxy-3-nitrobenzene. These values are illustrative and can vary based on the specific reaction conditions and the scale of the experiment.

Purification Method	Parameter	Typical Value
Recrystallization	Expected Yield	70-90%
Expected Purity (by HPLC/GC)	>98%
Typical Solvent System	Ethanol/Water or Hexane/Ethyl Acetate
Column Chromatography	Expected Yield	60-85%
Expected Purity (by HPLC/GC)	>99%
Typical Stationary Phase	Silica Gel (230-400 mesh)
Typical Mobile Phase	Hexane:Ethyl Acetate (e.g., 9:1 to 4:1 gradient)

Experimental Protocols

Protocol 1: Recrystallization of 1,5-Dichloro-2-methoxy-3-nitrobenzene

• Solvent Selection: In a small test tube, add approximately 50 mg of the crude product. Add a few drops of a chosen solvent (e.g., ethanol). If it dissolves immediately at room temperature, the solvent is too polar. If it doesn't dissolve, gently heat the test tube. If the solid dissolves when hot and recrystallizes upon cooling, the solvent is suitable. If it remains insoluble when hot, the solvent is not polar enough. Test various solvents and solvent mixtures to find the optimal one.

• Dissolution: Place the crude 1,5-dichloro-2-methoxy-3-nitrobenzene in an Erlenmeyer flask. Add the minimum amount of the chosen hot recrystallization solvent to just dissolve the solid. Use a hot plate and a magnetic stirrer for this step.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot filtration using a pre-heated funnel and fluted filter paper into a clean, pre-heated Erlenmeyer flask.

• Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of the cold recrystallization solvent. Dry the purified crystals in a vacuum oven or desiccator.

Protocol 2: Column Chromatography of 1,5-Dichloro-2-methoxy-3-nitrobenzene

• TLC Analysis: Dissolve a small amount of the crude product in a suitable solvent (e.g., dichloromethane). Spot the solution on a TLC plate and develop it in various hexane/ethyl acetate solvent systems (e.g., 9:1, 4:1, 1:1). The ideal eluent system will give the desired product an Rf value of approximately 0.2-0.4.

• Column Packing: Prepare a slurry of silica gel in the initial, least polar mobile phase. Pour the slurry into a glass column with the stopcock closed. Gently tap the column to ensure even packing and drain the excess solvent until it is level with the top of the silica. Add a thin layer of sand on top of the silica gel.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a less polar solvent. Carefully apply the solution to the top of the silica gel using a pipette. Open the stopcock and allow the sample to adsorb onto the silica gel.

• Elution: Carefully add the mobile phase to the column. Apply gentle air pressure to the top of the column to begin eluting the compounds. Collect the eluent in fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify which fractions contain the purified product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1,5-dichloro-2-methoxy-3-nitrobenzene.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 1,5-dichloro-2-methoxy-3-nitrobenzene.

Technical Support Center: Separation of Dichloronitrobenzene Isomers by Fractional Crystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the separation of dichloronitrobenzene isomers using fractional crystallization.

Data Presentation

Understanding the physical properties of dichloronitrobenzene isomers is critical for designing an effective fractional crystallization protocol. The following tables summarize the melting points and available solubility data for common isomers.

Table 1: Melting Points of Dichloronitrobenzene Isomers

Isomer	Melting Point (°C)
2,3-Dichloronitrobenzene	60-63
2,4-Dichloronitrobenzene	29-32[1][2][3]
2,5-Dichloronitrobenzene	52-56[4]
2,6-Dichloronitrobenzene	71[5][6][7]
3,4-Dichloronitrobenzene	39-41[8]
3,5-Dichloronitrobenzene	64-65[9][10]

Table 2: Solubility of Dichloronitrobenzene Isomers in Ethanol

Isomer	Solubility in Ethanol	Temperature (°C)	Notes
2,3-Dichloronitrobenzene	Soluble[11]	Not specified	Qualitative data.
2,4-Dichloronitrobenzene	Soluble[12]	Not specified	Qualitative data.
2,5-Dichloronitrobenzene	Soluble in hot ethanol	Not specified	Qualitative data.
3,4-Dichloronitrobenzene	Soluble[13]	Not specified	Quantitative data is available in research literature, showing solubility increases with temperature.[14]

Experimental Protocols

This section provides a detailed methodology for a laboratory-scale fractional crystallization of a mixture of dichloronitrobenzene isomers, using ethanol as the solvent. This protocol is a general guideline and may require optimization based on the specific isomeric composition of the starting material.

Objective: To separate a mixture of dichloronitrobenzene isomers based on their differential solubility in ethanol.

Materials:

• Mixture of dichloronitrobenzene isomers

• Ethanol (95% or absolute)

• Erlenmeyer flask

• Heating mantle or hot plate with magnetic stirring capabilities

• Magnetic stir bar

• Buchner funnel and filter flask

• Filter paper

• Ice bath

• Spatula

• Watch glass

• Beakers

Procedure:

• Dissolution:

  • Place the impure dichloronitrobenzene isomer mixture into an Erlenmeyer flask equipped with a magnetic stir bar.

  • Add a minimal amount of ethanol to the flask.

  • Gently heat the mixture while stirring until the solid is completely dissolved. Add more ethanol in small increments if necessary to achieve full dissolution at the boiling point of the solvent. Avoid adding excessive solvent.

• Hot Filtration (if necessary):

  • If insoluble impurities are present, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask.

• Crystallization:

  • Remove the flask from the heat source and cover it with a watch glass.

  • Allow the solution to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals. Disturbing the solution during this phase should be avoided.

  • The isomer with the lowest solubility at lower temperatures will crystallize first.

• Cooling:

  • Once the flask has reached room temperature and crystal formation has ceased, place it in an ice bath for at least 30 minutes to maximize the yield of the crystallized isomer.

• Isolation of Crystals:

  • Collect the crystals by vacuum filtration using a Buchner funnel and filter flask.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any adhering mother liquor which contains the more soluble isomers.

• Drying:

  • Dry the collected crystals on the filter paper or in a desiccator.

• Analysis:

  • Determine the melting point of the purified crystals. A sharp melting point range close to the literature value of a specific isomer indicates high purity.

  • The filtrate (mother liquor) will be enriched in the other, more soluble isomers. This solution can be subjected to further crystallization steps to isolate the remaining isomers.

Troubleshooting Guides & FAQs

This section addresses specific issues that may be encountered during the fractional crystallization of dichloronitrobenzene isomers.

Q1: No crystals are forming even after the solution has cooled to room temperature.

A1:

• Supersaturation: The solution may be supersaturated. Try scratching the inside of the flask with a glass rod at the surface of the solution to induce nucleation.

• Excess Solvent: Too much solvent may have been used. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Seeding: If you have a pure crystal of the target isomer, add a tiny seed crystal to the solution to initiate crystallization.

Q2: The crystals form too quickly and appear as a fine powder.

A2:

• Rapid Cooling: The solution cooled too quickly, trapping impurities. Reheat the solution to dissolve the solid, add a small amount of additional solvent, and allow it to cool more slowly. Insulating the flask can help slow down the cooling process.

Q3: The resulting crystals are not pure, and the melting point is broad.

A3:

• Insufficient Washing: The crystals may not have been washed adequately with ice-cold solvent, leaving behind mother liquor containing other isomers.

• Co-crystallization: If the isomers have very similar solubilities, they may crystallize together. In this case, multiple recrystallization steps may be necessary to achieve the desired purity.

• Eutectic Mixture: The composition of the isomer mixture may be near a eutectic point, where two or more isomers crystallize together at a constant ratio. In such cases, fractional crystallization alone may not be sufficient for complete separation.

Q4: An oil forms instead of crystals.

A4:

• Melting Point Below Solvent Boiling Point: The melting point of the isomer mixture may be lower than the boiling point of the solvent, causing it to "oil out." Try using a lower-boiling point solvent or a solvent mixture.

• Impure Sample: High levels of impurities can depress the melting point. Try purifying the initial mixture by another method (e.g., column chromatography) before crystallization.

Q5: How do I decide which isomer will crystallize first?

A5: The isomer with the lowest solubility in the chosen solvent at a given temperature will crystallize first upon cooling. Comparing the solubility data of the different isomers is essential for predicting the outcome of the crystallization.

Visualizations

Experimental Workflow for Fractional Crystallization

Caption: Workflow for separating dichloronitrobenzene isomers.

Logical Relationship for Troubleshooting Crystal Formation Issues

Caption: Troubleshooting guide for inducing crystallization.

References

• 1. parchem.com [parchem.com]
• 2. 2,4-Dichloronitrobenzene CAS#: 611-06-3 [m.chemicalbook.com]
• 3. 2,4-Dichloronitrobenzene | 611-06-3 [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. 601-88-7 2,6-Dichloronitrobenzene AKSci F887 [aksci.com]
• 6. 2,6-Dichloronitrobenzene CAS#: 601-88-7 [m.chemicalbook.com]
• 7. 2,6-Dichloronitrobenzene manufacturers and suppliers in india [chemicalbook.com]
• 8. chemwhat.com [chemwhat.com]
• 9. 618-62-2 CAS MSDS (3,5-Dichloronitrobenzene) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. 3,5-Dichloronitrobenzene | 618-62-2 [chemicalbook.com]
• 11. 2,3-Dichloronitrobenzene | C6H3Cl2NO2 | CID 18555 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2,4-Dichloronitrobenzene | C6H3Cl2NO2 | CID 11899 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. 1,2-Dichloro-4-nitrobenzene | C6H3Cl2NO2 | CID 7443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Column Chromatography for Dichloromethoxy-nitrobenzene Isomer Purification

Welcome to the technical support center for the purification of dichloromethoxy-nitrobenzene isomers using column chromatography. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges during the separation of these isomers.

Frequently Asked Questions (FAQs)

Q1: What is the most significant challenge in separating dichloromethoxy-nitrobenzene isomers by column chromatography?

A1: The primary challenge is the structural similarity of the isomers. Positional isomers often have very close polarities and boiling points, leading to similar affinities for the stationary phase and resulting in poor separation (co-elution).[1][2] Achieving baseline resolution requires careful optimization of the chromatographic conditions, including the choice of stationary and mobile phases.

Q2: Which stationary phase is best suited for separating dichloromethoxy-nitrobenzene isomers?

A2: The choice of stationary phase is critical. While standard silica gel is a common starting point for normal-phase chromatography, specialized phases can offer better selectivity. For aromatic and nitroaromatic compounds, stationary phases that can engage in π-π interactions, such as phenyl-hexyl phases, can be advantageous.[3][4] In some cases, reverse-phase chromatography with a C18 column might also be effective, depending on the specific isomer properties.[3][5]

Q3: How do I select an appropriate mobile phase (eluent)?

A3: Mobile phase selection should be guided by preliminary Thin Layer Chromatography (TLC) analysis.[6] For normal-phase chromatography on silica gel, a non-polar solvent like hexane or heptane is typically used as the base, with a more polar solvent such as ethyl acetate or dichloromethane added to control the elution. The ideal solvent system should provide a significant difference in the Retention Factor (Rf) values of the isomers. An optimal Rf for the target compound is generally in the range of 0.15 to 0.4 on a TLC plate to ensure good separation on the column.[7][8]

Q4: Can I use High-Performance Liquid Chromatography (HPLC) for this separation?

A4: Yes, HPLC is a powerful technique for separating these types of isomers.[1][9] Reverse-phase HPLC with columns like C18 or Phenyl-Hexyl is commonly used.[3][5] The use of methanol or acetonitrile in the mobile phase can influence the π-π interactions between the analytes and a phenyl-based stationary phase, offering another parameter for optimization.[3][4]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Poor or No Separation of Isomers (Co-elution)

• Question: My dichloromethoxy-nitrobenzene isomers are eluting together from the column. What should I do?

• Answer:

  • Optimize the Mobile Phase: This is the first and often most effective step. If you are using a non-polar/polar solvent mixture (e.g., hexane/ethyl acetate), decrease the proportion of the polar solvent. This will increase the retention time and may improve separation. Aim for a larger difference in the Rf values of your isomers on TLC.

  • Change the Stationary Phase: If optimizing the mobile phase is insufficient, consider a different stationary phase. If you are using silica, a stationary phase capable of π-π interactions, like a phenyl-bonded silica, might provide the necessary selectivity for aromatic isomers.[3][4]

  • Employ Gradient Elution: Instead of using a constant mobile phase composition (isocratic elution), a gradual increase in the polar solvent concentration (gradient elution) can help resolve closely eluting compounds.[10]

  • Reduce Column Loading: Overloading the column is a common cause of poor separation. As a general rule, the sample mass should be 5-10% of the stationary phase mass.[6]

Issue 2: Peak Tailing

• Question: The peaks in my chromatogram are asymmetrical with a "tail." How can I fix this?

• Answer:

  • Check for Sample Overload: Tailing can occur if the sample concentration is too high. Try diluting your sample before loading it onto the column.

  • Assess Compound Stability: The isomers might be interacting too strongly with the stationary phase or even degrading. For compounds that are sensitive to acidic silica gel, this can be a problem.[11] Consider using a neutral stationary phase like alumina or deactivating the silica gel with a small amount of a base like triethylamine in your mobile phase.[12]

  • Ensure Proper Packing: An improperly packed column with channels or cracks can lead to peak tailing. Ensure your column is packed uniformly.

Issue 3: Inconsistent Retention Times

• Question: The time it takes for my isomers to elute is changing between runs. What is causing this?

• Answer:

  • Maintain Consistent Mobile Phase Composition: Ensure your mobile phase is prepared accurately and consistently for each run. Small variations in solvent ratios can lead to shifts in retention times.[12]

  • Equilibrate the Column: Before injecting your sample, make sure the column is fully equilibrated with the mobile phase. This is particularly important when using gradient elution or after changing the mobile phase.[12]

  • Control the Temperature: Temperature fluctuations can affect solvent viscosity and solute solubility, leading to changes in retention times. Try to perform your chromatography at a stable room temperature.

Experimental Protocols

Method 1: Normal-Phase Column Chromatography

This protocol is a general guideline and should be optimized based on preliminary TLC analysis.

• Stationary Phase Selection: Standard silica gel (60 Å, 230-400 mesh).

• Mobile Phase Preparation:

  • Based on TLC, prepare a solvent system of hexane and ethyl acetate.

  • Start with a low polarity mixture (e.g., 95:5 hexane:ethyl acetate) and gradually increase the polarity if the compounds do not elute.

• Column Packing:

  • Use the "slurry method" for packing to ensure a homogenous stationary phase bed.

  • Create a slurry of silica gel in the initial mobile phase and pour it into the column.

  • Allow the silica to settle, and then drain the excess solvent until it is level with the top of the silica bed.

• Sample Loading:

  • Dissolve the crude mixture of dichloromethoxy-nitrobenzene isomers in a minimal amount of a non-polar solvent (e.g., dichloromethane or the mobile phase).[6]

  • Carefully apply the sample to the top of the silica bed.

• Elution:

  • Begin elution with the chosen mobile phase.

  • Collect fractions and monitor the separation using TLC.

  • If separation is poor, consider using a shallow gradient of increasing ethyl acetate concentration.

• Analysis:

  • Combine the fractions containing the pure isomers.

  • Evaporate the solvent to obtain the purified compounds.

Data Presentation

Table 1: Hypothetical TLC Data for Dichloromethoxy-nitrobenzene Isomers

Isomer	Mobile Phase (Hexane:Ethyl Acetate)	Rf Value
Isomer A	90:10	0.45
Isomer B	90:10	0.38
Isomer A	95:5	0.30
Isomer B	95:5	0.21

Note: This data is illustrative. Actual Rf values will depend on the specific isomers and experimental conditions.

Table 2: Troubleshooting Summary

Issue	Potential Cause	Recommended Action
Poor Resolution	Incorrect mobile phase polarity	Decrease eluent polarity
Column overload	Reduce sample amount
Inappropriate stationary phase	Use a phenyl-bonded phase
Peak Tailing	Sample too concentrated	Dilute the sample
Strong interaction with silica	Add triethylamine to the eluent
Inconsistent Retention	Fluctuating mobile phase ratio	Prepare fresh eluent accurately
Incomplete column equilibration	Increase equilibration time

Visualizations

Caption: Workflow for column chromatography purification.

Caption: Troubleshooting decision tree for common issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. agilent.com [agilent.com]
• 4. nacalai.com [nacalai.com]
• 5. chem.uwec.edu [chem.uwec.edu]
• 6. silicycle.com [silicycle.com]
• 7. reddit.com [reddit.com]
• 8. biotage.com [biotage.com]
• 9. Separation of 1,3-Dichloro-2-nitrobenzene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 10. Chromatography [web.njit.edu]
• 11. reddit.com [reddit.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: TLC Monitoring of Reactions Involving 1,5-Dichloro-2-methoxy-3-nitrobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,5-dichloro-2-methoxy-3-nitrobenzene and related compounds. The focus is on the practical aspects of thin-layer chromatography (TLC) for reaction monitoring.

Frequently Asked Questions (FAQs)

Q1: What is a good starting solvent system for TLC analysis of reactions with 1,5-dichloro-2-methoxy-3-nitrobenzene?

A1: A common starting point for moderately polar aromatic compounds like 1,5-dichloro-2-methoxy-3-nitrobenzene is a mixture of a non-polar solvent and a moderately polar solvent. Good initial systems to try are mixtures of hexanes and ethyl acetate, or toluene and ethyl acetate. The polarity can be adjusted by changing the ratio of the solvents. For instance, start with a 4:1 or 3:1 mixture of hexanes:ethyl acetate and adjust as needed to achieve an Rf value for the starting material between 0.3 and 0.7.

Q2: How can I visualize the spots on the TLC plate? My starting material and product are colorless.

A2: Since 1,5-dichloro-2-methoxy-3-nitrobenzene and many of its derivatives are aromatic and contain a nitro group, they are often UV-active. The most common non-destructive visualization method is using a UV lamp at 254 nm, where UV-active compounds will appear as dark spots on a fluorescent green background.[1][2] For further confirmation or if compounds are not UV-active, various chemical stains can be used. These are destructive to the sample on the plate. Common options include:

• Iodine: Placing the TLC plate in a chamber with iodine crystals will often reveal organic compounds as brown spots.[2][3] This is a semi-destructive method.

• Potassium Permanganate Stain: This stain is effective for visualizing compounds that can be oxidized, such as amines which may be products of nucleophilic aromatic substitution. These will appear as yellow or brown spots on a purple background.[3]

• Specific Stains for Nitro Groups: A specific method involves the reduction of the nitro group to an amine using a reagent like stannous chloride (SnCl₂), followed by diazotization and coupling to form a colored azo dye.[4]

Q3: How do I monitor the progress of a nucleophilic aromatic substitution reaction on 1,5-dichloro-2-methoxy-3-nitrobenzene using TLC?

A3: To monitor a reaction, you will typically spot three lanes on your TLC plate: the starting material (1,5-dichloro-2-methoxy-3-nitrobenzene), the reaction mixture, and a co-spot (a single spot containing both the starting material and the reaction mixture).[5][6] As the reaction progresses, you should observe the spot corresponding to the starting material in the reaction mixture lane decrease in intensity, while a new spot corresponding to the product appears. The reaction is considered complete when the starting material spot is no longer visible in the reaction mixture lane.[7]

Q4: What do different Rf values indicate in the context of a reaction with 1,5-dichloro-2-methoxy-3-nitrobenzene?

A4: The Rf (retardation factor) value is a measure of how far a compound travels up the TLC plate. It is inversely related to the polarity of the compound and its interaction with the stationary phase (usually silica gel). In a typical nucleophilic aromatic substitution where a chlorine atom is replaced by a more polar group (like an amine or an alcohol), the product will be more polar than the starting material. Therefore, the product will have a lower Rf value (it will not travel as far up the plate) than the starting 1,5-dichloro-2-methoxy-3-nitrobenzene.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No spots are visible on the TLC plate.	The sample is too dilute.	Concentrate the sample or spot the same location multiple times, allowing the solvent to dry between applications.
The compound is not UV-active and a visualization stain was not used.	Use an appropriate chemical stain such as iodine or potassium permanganate.[2][3]
The compound has a very high or very low Rf value.	Adjust the polarity of the solvent system. If the Rf is too high, decrease the polarity (e.g., increase the proportion of hexanes). If the Rf is too low, increase the polarity (e.g., increase the proportion of ethyl acetate).
The spots are streaked.	The sample is too concentrated.	Dilute the sample before spotting it on the TLC plate.
The compound is acidic or basic.	Add a small amount of acid (e.g., acetic acid) or base (e.g., triethylamine) to the developing solvent to improve the spot shape.[8]
The sample was not spotted in a small, tight spot.	Ensure the spotting capillary is fine and apply the sample carefully to a small area.
The Rf values are inconsistent between runs.	The composition of the solvent system is not consistent.	Prepare a fresh batch of the developing solvent for each experiment.
The TLC chamber was not saturated with solvent vapor.	Place a piece of filter paper in the developing chamber to ensure the atmosphere is saturated with solvent vapor.
The temperature has changed significantly.	Run TLCs under consistent temperature conditions.
The solvent front is uneven.	The bottom of the TLC plate is not level in the developing chamber.	Ensure the plate is placed vertically and the solvent at the bottom is level.
The adsorbent on the TLC plate is disturbed.	Handle the TLC plate carefully by the edges to avoid scraping the silica gel.
Spots from different lanes are running together.	The initial spots were too close to each other.	Leave adequate space between the lanes when spotting the plate.[1]

Experimental Protocols

General Protocol for TLC Monitoring of a Nucleophilic Aromatic Substitution Reaction

This protocol describes a general method for monitoring the reaction of 1,5-dichloro-2-methoxy-3-nitrobenzene with a generic nucleophile (e.g., an amine).

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber (e.g., a beaker with a watch glass lid)

• Capillary tubes for spotting

• Starting material: 1,5-dichloro-2-methoxy-3-nitrobenzene

• Reaction mixture

• Developing solvent (e.g., Hexanes:Ethyl Acetate, 4:1 v/v)

• Visualization tools: UV lamp (254 nm), iodine chamber, or potassium permanganate stain.

Procedure:

• Prepare the Developing Chamber: Pour the developing solvent into the chamber to a depth of about 0.5 cm. Place a piece of filter paper inside, leaning against the wall, to help saturate the chamber with solvent vapor. Cover the chamber and let it equilibrate for 5-10 minutes.

• Prepare the TLC Plate: Using a pencil, gently draw a baseline about 1 cm from the bottom of the TLC plate.[1] Mark three lanes on the baseline for the starting material (SM), the reaction mixture (RXN), and a co-spot (CO).

• Spot the Plate:

  • Dissolve a small amount of the starting material in a volatile solvent (e.g., ethyl acetate). Using a capillary tube, make a small spot on the "SM" lane.

  • Using a clean capillary tube, spot the reaction mixture on the "RXN" lane.

  • On the "CO" lane, first spot the starting material, and then carefully spot the reaction mixture directly on top of the first spot.

• Develop the Plate: Carefully place the TLC plate in the developing chamber, ensuring the baseline is above the solvent level.[1] Cover the chamber and allow the solvent to ascend the plate by capillary action.

• Stop and Dry: When the solvent front is about 1 cm from the top of the plate, remove the plate from the chamber and immediately mark the solvent front with a pencil.[1] Allow the plate to dry completely.

• Visualize and Analyze:

  • View the plate under a UV lamp and circle any dark spots with a pencil.[2]

  • If necessary, use a chemical stain for further visualization.

  • Compare the spots in the different lanes. The disappearance of the starting material spot and the appearance of a new, lower Rf spot in the "RXN" lane indicates the reaction is proceeding.

Visualizations

Caption: Experimental workflow for TLC monitoring.

Caption: Troubleshooting logic for common TLC issues.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. faculty.washington.edu [faculty.washington.edu]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. m.youtube.com [m.youtube.com]
• 8. aga-analytical.com.pl [aga-analytical.com.pl]

Technical Support Center: HPLC Purity Analysis of 1,5-Dichloro-2-methoxy-3-nitrobenzene

This guide provides detailed protocols and troubleshooting advice for the purity determination of 1,5-dichloro-2-methoxy-3-nitrobenzene using High-Performance Liquid Chromatography (HPLC). It is intended for researchers, scientists, and drug development professionals.

Experimental Protocol: Reversed-Phase HPLC

This section details a standard methodology for the separation and quantification of 1,5-dichloro-2-methoxy-3-nitrobenzene.

1. Instrumentation and Materials:

• HPLC system equipped with a pump, autosampler, column oven, and UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• HPLC-grade acetonitrile and water.

• Analytical balance, volumetric flasks, and pipettes.

• Syringe filters (0.45 µm).

2. Preparation of Solutions:

• Mobile Phase: Prepare a mobile phase of Acetonitrile and Water in a 60:40 (v/v) ratio. It is crucial to use high-purity, HPLC-grade solvents.[1] Filter and degas the mobile phase thoroughly before use to prevent pump problems and baseline noise.[1][2]

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 1,5-dichloro-2-methoxy-3-nitrobenzene reference standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solutions: Create a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Solution: Dissolve the sample containing 1,5-dichloro-2-methoxy-3-nitrobenzene in the mobile phase to achieve a concentration within the calibration range. Filter the sample through a 0.45 µm syringe filter before injection to prevent column blockage.[2][3]

3. Chromatographic Conditions: The optimal conditions should be established based on your specific instrumentation and column. The following are recommended starting parameters.

Parameter	Recommended Value
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	15 minutes

4. Data Analysis:

• Identify the peak for 1,5-dichloro-2-methoxy-3-nitrobenzene based on the retention time of the reference standard.

• Construct a calibration curve by plotting the peak area of the standards against their known concentrations.

• Calculate the purity of the sample by comparing its peak area to the calibration curve.

Analytical Workflow

Caption: HPLC analytical workflow for 1,5-Dichloro-2-methoxy-3-nitrobenzene.

Expected Quantitative Data

The following table summarizes typical performance metrics for this analysis. Actual values may vary.

Analyte	Retention Time (min)	Tailing Factor (USP)	Resolution (vs. nearest impurity)
1,5-Dichloro-2-methoxy-3-nitrobenzene	~ 8.5	≤ 1.5	> 2.0
Potential Impurity A	~ 7.2	-	-
Potential Impurity B	~ 9.8	-	-

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during HPLC analysis in a question-and-answer format.

Q1: What causes the main analyte peak to tail and how can I fix it?

A: Peak tailing, where a peak has an extended asymmetrical tail, is a frequent issue that can affect integration and accuracy.[2][4] The most common causes and their solutions are:

• Secondary Silanol Interactions: Residual acidic silanol groups on the silica-based C18 column can interact with the analyte, causing tailing.[5]

  • Solution: Lower the mobile phase pH by adding an acid like 0.1% trifluoroacetic acid (TFA) or phosphoric acid to suppress silanol ionization.[6][7] Alternatively, use a highly deactivated, end-capped column.

• Column Overload: Injecting too much sample can saturate the column, leading to poor peak shape.[3][8]

  • Solution: Dilute your sample and inject a smaller amount. If necessary, use a column with a larger internal diameter or higher loading capacity.[8]

• Column Contamination or Degradation: Accumulation of strongly retained impurities from the sample matrix can create active sites.[3][4] A void at the column inlet can also cause tailing.[8]

  • Solution: Use a guard column to protect the analytical column.[4] Flush the column with a strong solvent (like 100% acetonitrile) or, if a void is suspected, replace the column.[6][8]

Q2: Why is the retention time of my compound shifting between injections?

A: Unstable retention times are a critical problem affecting reproducibility.[9] The issue can usually be traced to the mobile phase, flow rate, or temperature.

• Mobile Phase Composition Changes: The retention time in reversed-phase chromatography is highly sensitive to the organic-to-aqueous ratio.[10] Evaporation of the more volatile solvent (acetonitrile) can alter this ratio over time.[9]

  • Solution: Prepare the mobile phase fresh daily.[11] Keep solvent bottles capped and ensure the degassing method (e.g., helium sparging) does not excessively strip the organic component.[10]

• Inadequate Column Equilibration: If the column is not fully equilibrated with the mobile phase before injection, retention times can drift, especially at the beginning of a sequence.[12]

  • Solution: Ensure the column is flushed with at least 10-20 column volumes of the mobile phase until a stable baseline is achieved before starting the analysis.[12]

• Flow Rate Fluctuation: Leaks in the system or problems with the pump's check valves can cause an unstable flow rate, directly impacting retention times.[13][14]

  • Solution: Inspect the system for any visible leaks at fittings and connections. If no leaks are found, check pump seals and check valves for wear and replace if necessary.[14]

• Temperature Variation: Changes in ambient or column temperature can affect solvent viscosity and analyte interaction with the stationary phase.[9][13]

  • Solution: Use a thermostatted column oven to maintain a constant temperature.[6][13]

Q3: I see unexpected peaks in my chromatogram, especially in the blank run. What are they and how do I get rid of them?

A: These are known as "ghost peaks" and do not originate from your injected sample.[11] They are typically caused by contamination or carryover.

• Mobile Phase Contamination: Impurities in the solvents (especially water) or additives can accumulate on the column and elute as peaks, particularly during gradient runs.[15][16]

  • Solution: Use high-purity, HPLC-grade solvents and prepare fresh mobile phase daily.[11][15]

• Sample Carryover: Residue from a previous, more concentrated sample can adsorb to surfaces in the injector, needle, or valve and be injected in subsequent runs.[11][17]

  • Solution: Run a blank injection after a high-concentration sample to check for carryover.[11] Optimize the autosampler's needle wash protocol by using a stronger wash solvent and increasing the wash volume or duration.

• System Contamination: Contaminants can leach from tubing, filters, or seals within the HPLC system itself.[15]

  • Solution: Regularly flush the entire system with a strong solvent. If a specific component is suspected, replace it.[15]

Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common HPLC problems.

References

• 1. HPLC Troubleshooting and Performance Tips: A Practical Guide for Chromatographers - Persee [pgeneral.com]
• 2. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 3. Blogs | Restek [discover.restek.com]
• 4. waters.com [waters.com]
• 5. hplc.eu [hplc.eu]
• 6. HPLC Troubleshooting Guide [scioninstruments.com]
• 7. researchgate.net [researchgate.net]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. m.youtube.com [m.youtube.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. youtube.com [youtube.com]
• 12. Troubleshooting HPLC Column Retention Time Drift - Hawach [hawachhplccolumn.com]
• 13. LC Troubleshooting—Retention Time Shift [discover.restek.com]
• 14. ijnrd.org [ijnrd.org]
• 15. uhplcs.com [uhplcs.com]
• 16. How to Identify Ghost Peaks in U/HPLC | Phenomenex [phenomenex.com]
• 17. hplc.eu [hplc.eu]

common side reactions in the nucleophilic substitution of dichloronitrobenzenes

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common side reactions encountered during the nucleophilic aromatic substitution (SNAr) of dichloronitrobenzenes.

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Unsymmetrical Dichloronitrobenzenes

Symptom: Formation of a mixture of isomeric products when reacting an unsymmetrical dichloronitrobenzene (e.g., 2,4-dichloronitrobenzene or 3,4-dichloronitrobenzene) with a nucleophile.

Root Cause Analysis:

In nucleophilic aromatic substitution, the nitro group, being a strong electron-withdrawing group, activates the aryl halide towards nucleophilic attack. The stability of the intermediate Meisenheimer complex determines the regioselectivity of the reaction. The negative charge in this intermediate is better stabilized when it can be delocalized onto the nitro group. This occurs when the nucleophile attacks the carbon atom ortho or para to the nitro group.

• For 2,4-Dichloronitrobenzene: The chlorine at the 4-position is para to the nitro group, and the chlorine at the 2-position is ortho. Both positions are activated. However, the para position is generally more activated due to less steric hindrance and more effective resonance stabilization of the Meisenheimer intermediate.

• For 3,4-Dichloronitrobenzene: The chlorine at the 4-position is ortho to the nitro group, while the chlorine at the 3-position is meta. The ortho position is significantly more activated due to resonance stabilization, whereas the meta position lacks this stabilization.

Troubleshooting Steps & Solutions:

• Optimize Reaction Temperature: Lowering the reaction temperature can often enhance selectivity. Kinetic control at lower temperatures will favor the formation of the more stable intermediate, leading to a higher proportion of the thermodynamically favored product.

• Choice of Solvent: The polarity of the solvent can influence regioselectivity.

  • Polar aprotic solvents (e.g., DMF, DMSO, NMP) are generally preferred for SNAr reactions as they solvate the cation of the nucleophile's salt but not the nucleophile itself, increasing its reactivity.

  • In some cases, less polar, aprotic solvents with low hydrogen bond basicities may favor substitution at a specific position due to factors like ion-pairing effects.

• Nature of the Nucleophile:

  • Steric Hindrance: Bulkier nucleophiles will preferentially attack the less sterically hindered position. For example, in 2,4-dichloronitrobenzene, a bulky nucleophile will favor attack at the 4-position over the more crowded 2-position.

  • Hardness/Softness: The hard/soft nature of the nucleophile can influence the reaction site, although this is a less predictable factor.

• Counter-ion of the Nucleophile: For alkoxide nucleophiles, the choice of counter-ion (e.g., Li+, Na+, K+) can influence regioselectivity. The coordination of the alkali metal to the nitro group and the leaving group can direct the nucleophile to a specific position.

Quantitative Data on Regioselectivity:

Substrate	Nucleophile	Solvent	Temperature (°C)	C4:C2 Ratio	Reference
2,4-Dichloronitrobenzene	Cyclopentylamine	Acetonitrile	Room Temp	>95:5	[1]
2,4-Dichloropyridine	Various	Various	Various	C4 favored in SNAr	[2]
3,4-Dichloronitrobenzene	Sodium Methoxide	Methanol	Reflux	>99:1 (4-substitution)	[3]

Logical Workflow for Optimizing Regioselectivity:

Caption: Workflow for troubleshooting poor regioselectivity.

Issue 2: Unwanted Reduction of the Nitro Group

Symptom: Formation of amino-substituted byproducts (e.g., dichloroaniline) alongside or instead of the desired substitution product.

Root Cause Analysis:

Many nucleophiles, especially under certain reaction conditions, can also act as reducing agents. Furthermore, some reagents used in workup or purification can cause the reduction of the aromatic nitro group. This is a common side reaction, particularly when using certain sulfur-based nucleophiles or when metallic catalysts are present.

Troubleshooting Steps & Solutions:

• Choice of Reducing Agent-Free Nucleophile: If possible, select a nucleophile that is not also a strong reducing agent.

• Control of Reaction Conditions:

  • Temperature: Higher temperatures can promote the reduction of the nitro group. Running the reaction at the lowest effective temperature is advisable.

  • Exclusion of Air: For some sensitive substrates and nucleophiles, performing the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative side reactions that might lead to conditions favorable for nitro group reduction.

• Selective Reduction Methods (if reduction is the desired subsequent step): If the goal is to first perform the substitution and then reduce the nitro group, it's crucial to use methods that are selective for the nitro group and do not affect the newly introduced substituent or the remaining chlorine atom.

  • Iron powder in acidic media (e.g., with acetic acid or ammonium chloride) is a classic and effective method for the selective reduction of nitro groups in the presence of other sensitive functionalities, including aryl halides.[4][5]

  • Tin(II) chloride (SnCl₂) is another mild reagent for this purpose.[4]

  • Catalytic hydrogenation with Raney Nickel can be used, as it is less likely to cause dehalogenation compared to Palladium on carbon (Pd/C).

Quantitative Data on Selective Nitro Group Reduction:

Substrate	Reducing Agent	Conditions	Product Yield	Comments	Reference
Aryl Halides with Nitro Group	Fe powder / Ultrasound	35 kHz	39-98%	High tolerance of halide substituents.	[4][5]
Aryl Halides with Nitro Group	Ag Nanoparticles / β-CD	-	-	Inhibits reduction of the halogen.	[6]

Decision Tree for Preventing Nitro Group Reduction:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]
• 5. scilit.com [scilit.com]
• 6. Selective Reduction of Nitro Group in Aryl Halides Catalyzed by Silver Nanoparticles Modified with β-CD - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Selective Reduction of Nitro Groups in Dichloronitrobenzenes

This technical support center is designed for researchers, scientists, and professionals in drug development facing challenges with the selective reduction of the nitro group in dichloronitrobenzenes. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your synthetic endeavors.

Troubleshooting Guide

Problem 1: Dechlorination as a Side Reaction

Q: I am observing significant dechlorination during the reduction of my dichloronitrobenzene substrate. How can I minimize this side reaction?

A: Dechlorination is a common challenge, particularly with catalytic hydrogenation using palladium on carbon (Pd/C). To mitigate this, consider the following strategies:

• Choice of Catalyst:

  • Raney Nickel: This catalyst is often a better choice than Pd/C when dealing with halogenated nitroaromatics as it is less prone to causing dehalogenation.[1]

  • Platinum-based Catalysts: Platinum on carbon (Pt/C) or platinum(IV) oxide can sometimes offer better selectivity. An iron-promoted Pt/AC catalyst has shown high activity and selectivity for the hydrogenation of p-chloronitrobenzene with suppressed hydrodechlorination.

  • Sulfided Catalysts: Using a sulfided platinum catalyst can also prevent hydrodehalogenation.

• Reaction Conditions:

  • Lower Hydrogen Pressure: If using catalytic hydrogenation, reducing the hydrogen pressure can sometimes decrease the rate of dechlorination relative to nitro group reduction.

  • Milder Reducing Agents: Non-catalytic methods are often safer choices to avoid dehalogenation. Reagents like iron powder in acidic media (e.g., Fe/HCl or Fe/AcOH) or stannous chloride (SnCl₂) are excellent alternatives that typically do not affect aryl chlorides.[1][2]

Problem 2: Incomplete Reaction or Low Yield

Q: My reduction reaction is sluggish and gives a low yield of the desired dichloroaniline. What are the potential causes and solutions?

A: Incomplete reactions can stem from several factors related to reagents, catalysts, and reaction conditions.

• Reagent Stoichiometry: Ensure the correct stoichiometric amount of the reducing agent is used. For metal-based reductions like Fe or SnCl₂, a significant excess is often required.

• Catalyst Activity (for Catalytic Hydrogenation):

  • Catalyst Poisoning: The catalyst may be poisoned by impurities in the starting material, solvent, or glassware. Ensure high-purity reagents and thoroughly cleaned equipment.

  • Catalyst Loading: The catalyst loading might be too low. Experiment with increasing the weight percentage of the catalyst.

  • Catalyst Quality: Use a fresh, high-quality catalyst. Older or improperly stored catalysts can lose activity.

• Reaction Temperature: Some reductions may require heating to proceed at a reasonable rate. For instance, reductions with iron powder are often performed at elevated temperatures.

• Solvent Choice: The solvent can significantly impact reaction rates. For heterogeneous reactions, ensure the starting material is sufficiently soluble in the chosen solvent. Protic co-solvents like ethanol or acetic acid can sometimes enhance the rate of catalytic hydrogenation.

• Ultrasound Irradiation: The use of ultrasonic irradiation has been shown to accelerate heterogeneous reactions with iron powder and stannous chloride, potentially leading to shorter reaction times and higher yields.

Problem 3: Formation of Undesired Byproducts (Azo, Azoxy, Hydroxylamine)

Q: I am observing the formation of colored byproducts, suggesting the presence of azo or azoxy compounds. How can I promote complete reduction to the aniline?

A: The reduction of a nitro group proceeds through several intermediates, including nitroso, hydroxylamine, azoxy, and azo compounds. Incomplete reduction can lead to the accumulation of these species.

• Sufficient Reducing Agent: Ensure an adequate excess of the reducing agent is present to drive the reaction to completion.

• Reaction Time and Temperature: Prolonging the reaction time or increasing the temperature (within reasonable limits to avoid degradation) can help ensure the full reduction to the amine.

• Choice of Reducing Agent:

  • Metal hydrides like lithium aluminum hydride (LiAlH₄) are generally not suitable for the reduction of aromatic nitro compounds as they tend to favor the formation of azo compounds.[1]

  • Catalytic hydrogenation and metal/acid systems (Fe/HCl, SnCl₂) are generally reliable for complete reduction to the aniline.

Frequently Asked Questions (FAQs)

Q1: Which isomer of dichloronitrobenzene is the most challenging to reduce selectively?

While specific challenges can be substrate-dependent, steric hindrance can play a significant role. For instance, a nitro group flanked by two chlorine atoms (e.g., in 2,6-dichloronitrobenzene) might experience slower reduction rates due to steric hindrance around the nitro group. The electronic effects of the chlorine atoms' positions also influence the reactivity of the nitro group.

Q2: Can I selectively reduce the nitro group in the presence of other reducible functional groups like a nitrile or an ester?

Yes, this is a common requirement in organic synthesis. The key is to choose a chemoselective reducing agent.

• For Nitriles: Stannous chloride (SnCl₂·2H₂O) in a non-acidic medium like ethanol or ethyl acetate is an excellent choice for reducing a nitro group while leaving a nitrile group intact.[3]

• For Esters: Catalytic hydrogenation with certain catalysts or metal/acid reductions (Fe/HCl) are generally compatible with ester functionalities.

Q3: What are the safety considerations when running these reductions?

• Catalytic Hydrogenation: Hydrogen gas is highly flammable and can form explosive mixtures with air. Ensure proper ventilation and use intrinsically safe equipment. Palladium on carbon can be pyrophoric, especially when dry and exposed to air. Handle it with care, preferably under an inert atmosphere or as a wet paste.

• Metal/Acid Reductions: These reactions can be exothermic and may produce hydrogen gas. Ensure adequate cooling and ventilation. Acids like concentrated HCl are corrosive and should be handled with appropriate personal protective equipment.

• Hydrazine: Hydrazine and its hydrate are toxic and potentially carcinogenic. Handle in a well-ventilated fume hood with appropriate gloves and eye protection.

Q4: How can I monitor the progress of my reduction reaction?

Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction. The starting dichloronitrobenzene and the resulting dichloroaniline will have different Rf values. Disappearance of the starting material spot and the appearance of the product spot indicate reaction progression. Gas chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can also be used for more quantitative monitoring.

Data Presentation: Comparison of Reduction Methods

The following tables summarize reaction conditions and reported yields for the selective reduction of various dichloronitrobenzene isomers.

Table 1: Catalytic Hydrogenation of Dichloronitrobenzenes

Dichloronitrobenzene Isomer	Catalyst	Hydrogen Source	Solvent	Temperature (°C)	Pressure	Yield (%)	Selectivity (%)	Reference
3,4-Dichloronitrobenzene	Pt nanoparticles	H₂	-	-	-	-	High	[4]
p-Chloronitrobenzene	Pt-Fe/AC	H₂	-	-	-	>99	>99 (for p-chloroaniline)	[5]
p-Chloronitrobenzene	Pt/ZrO₂/ZSM-5	H₂	-	-	-	~100	>99 (for p-chloroaniline)	[6]

Table 2: Metal-Based Reduction of Dichloronitrobenzenes

Dichloronitrobenzene Isomer	Reducing Agent	Acid/Additive	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
4-Benzyloxy-3-chloronitrobenzene	SnCl₂	HCl	EtOH	Reflux	1.5	>99	[7]
General Aryl Nitro	SnCl₂·2H₂O	-	EtOH or EtOAc	-	-	High	[8]
General Aryl Nitro	Fe powder	Acetic Acid	EtOH/H₂O	100	2	High	[9]
3,5-Dichloronitrobenzene	Hydrogenation	-	-	-	-	High	[10]

Experimental Protocols

Protocol 1: General Procedure for SnCl₂ Reduction

This protocol is a general guideline for the reduction of a dichloronitrobenzene using stannous chloride dihydrate.

Materials:

• Dichloronitrobenzene

• Stannous chloride dihydrate (SnCl₂·2H₂O) (typically 3-5 equivalents)

• Ethanol or Ethyl Acetate

• Sodium bicarbonate (NaHCO₃) solution (saturated) or Sodium hydroxide (NaOH) solution

• Extraction solvent (e.g., Ethyl Acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Dissolve the dichloronitrobenzene (1 equivalent) in ethanol or ethyl acetate in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

• Add stannous chloride dihydrate (3-5 equivalents) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Once the starting material is consumed, cool the reaction mixture to room temperature.

• Carefully neutralize the mixture by slowly adding a saturated solution of sodium bicarbonate or a dilute solution of sodium hydroxide until the pH is ~7-8. A precipitate of tin salts will form.

• Extract the aqueous slurry with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude dichloroaniline, which can be further purified by column chromatography or recrystallization if necessary.

Protocol 2: General Procedure for Fe/HCl Reduction

This protocol provides a general method for the reduction of a dichloronitrobenzene using iron powder and hydrochloric acid.

Materials:

• Dichloronitrobenzene

• Iron powder (fine grade, 3-5 equivalents)

• Ethanol

• Concentrated Hydrochloric Acid (HCl)

• Sodium carbonate (Na₂CO₃) or Sodium hydroxide (NaOH) solution

• Extraction solvent (e.g., Ethyl Acetate)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add the dichloronitrobenzene (1 equivalent), ethanol, and water.

• Add iron powder (3-5 equivalents) to the suspension.

• Heat the mixture to reflux and then add concentrated hydrochloric acid dropwise. Be cautious as the reaction can be exothermic.

• Continue heating at reflux and monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter it through a pad of Celite to remove the excess iron and iron salts. Wash the filter cake with ethanol.

• Concentrate the filtrate under reduced pressure to remove most of the ethanol.

• Neutralize the remaining aqueous solution with a solution of sodium carbonate or sodium hydroxide.

• Extract the product with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Remove the solvent under reduced pressure to yield the crude dichloroaniline.

Visualizations

Caption: General experimental workflow for the reduction of dichloronitrobenzenes.

Caption: Decision-making flowchart for selecting a suitable reducing agent.

References

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. researchgate.net [researchgate.net]
• 5. Selective hydrogenation of p-chloronitrobenzene over an Fe promoted Pt/AC catalyst - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Highly efficient catalytic hydrogenation of p-chloronitrobenzene: the synergistic effect and hybrid nano-structure - Nanoscale Advances (RSC Publishing) [pubs.rsc.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 9. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 10. CN112500295A - Production process of 3, 5-dichloronitrobenzene - Google Patents [patents.google.com]

Technical Support Center: Optimization of SNAr Reactions for Dichloronitrobenzene Derivatives

Welcome to the Technical Support Center for the optimization of Nucleophilic Aromatic Substitution (SNAr) reactions involving dichloronitrobenzene derivatives. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to enhance the success of your experiments.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your SNAr reactions in a question-and-answer format.

Q1: My SNAr reaction is showing low or no conversion to the desired product. What are the potential causes and how can I improve the yield?

A1: Low conversion in an SNAr reaction with dichloronitrobenzene derivatives can stem from several factors. A systematic approach to troubleshooting is recommended.[1]

• Insufficient Activation: The aromatic ring must be sufficiently activated by the nitro group. For dichloronitrobenzenes, the positions of the chlorine atoms relative to the nitro group are crucial for reactivity.

• Poor Nucleophile Reactivity: The chosen nucleophile may not be strong enough to initiate the attack on the aromatic ring.

• Inappropriate Solvent: The solvent plays a critical role in solvating the intermediate and influencing the nucleophile's reactivity.

• Suboptimal Temperature: The reaction may require higher temperatures to overcome the activation energy barrier.

• Base Incompatibility: The base used might not be strong enough to deprotonate the nucleophile or may be sterically hindered.

Troubleshooting Steps:

• Verify Starting Material Purity: Impurities in the dichloronitrobenzene or the nucleophile can inhibit the reaction.

• Increase Temperature: Gradually increase the reaction temperature in increments of 10-20 °C while monitoring for product formation and potential decomposition.

• Change the Solvent: Switch to a more suitable polar aprotic solvent like DMF or DMSO, which are known to accelerate SNAr reactions.[1][2]

• Use a Stronger Base: If applicable, consider a stronger base to fully deprotonate the nucleophile, thereby increasing its nucleophilicity.

• Increase Nucleophile Equivalents: A slight excess of the nucleophile can sometimes drive the reaction to completion.

Q2: I am observing the formation of multiple products and side reactions. How can I improve the selectivity of my reaction?

A2: The formation of multiple products can be due to a lack of regioselectivity or the occurrence of side reactions.

• Regioselectivity Issues: In unsymmetrical dichloronitrobenzenes (e.g., 3,4-dichloronitrobenzene), the nucleophile can attack at either carbon bearing a chlorine atom. The position of the nitro group directs the substitution, typically favoring the position ortho or para to it due to better stabilization of the Meisenheimer intermediate.[3]

• Common Side Reactions:

  • Disubstitution: Reaction at both chlorine positions, especially with a large excess of a highly reactive nucleophile.

  • Reaction with the Nitro Group: Under certain conditions, some nucleophiles can react with the nitro group.

  • Hydrolysis: If water is present, hydrolysis of the starting material or product can occur, especially at elevated temperatures.

Strategies to Enhance Selectivity:

• Control Stoichiometry: Use a controlled amount of the nucleophile (e.g., 1.0-1.2 equivalents) to minimize disubstitution.

• Lower Reaction Temperature: Higher temperatures can sometimes lead to a loss of selectivity. Running the reaction at the lowest effective temperature is advisable.

• Solvent Choice: The polarity of the solvent can influence regioselectivity. Experimenting with different solvents may be beneficial. Nonpolar solvents can sometimes favor ortho-selectivity.[4]

• Choice of Base: The nature of the base can influence the outcome. For instance, using a bulky base might favor attack at a less sterically hindered position.

Q3: My product is difficult to purify from the reaction mixture. What are some common impurities and how can I improve the purification process?

A3: Purification challenges often arise from unreacted starting materials, side products, and byproducts from the base.

• Common Impurities: Unreacted dichloronitrobenzene, disubstituted product, and salts formed from the base and the leaving group.

• Purification Strategies:

  • Aqueous Workup: Quenching the reaction with water can help remove inorganic salts.

  • Extraction: A standard liquid-liquid extraction can separate the organic product from water-soluble impurities.

  • Column Chromatography: This is a highly effective method for separating the desired product from closely related impurities. A gradient elution might be necessary.

  • Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a powerful purification technique.

Frequently Asked Questions (FAQs)

Q4: What is the role of the nitro group in SNAr reactions of dichloronitrobenzenes?

A4: The nitro group is a strong electron-withdrawing group (EWG) that activates the benzene ring towards nucleophilic attack. It does this by withdrawing electron density from the ring, making the carbons attached to the chlorine atoms more electrophilic. Crucially, it stabilizes the negatively charged intermediate (the Meisenheimer complex) through resonance, especially when positioned ortho or para to the leaving group.[5][6]

Q5: Which chlorine atom is preferentially substituted in unsymmetrical dichloronitrobenzenes like 3,4-dichloronitrobenzene?

A5: In 3,4-dichloronitrobenzene, the nitro group at position 1 will activate both the C-3 and C-4 positions. However, the substitution generally occurs preferentially at the C-4 position. This is because the negative charge in the Meisenheimer complex formed upon nucleophilic attack at C-4 can be delocalized onto the nitro group through resonance (para-relationship), leading to greater stabilization. Attack at C-3 does not allow for this direct resonance stabilization of the negative charge by the nitro group.

Q6: How do I choose the right solvent for my SNAr reaction?

A6: The choice of solvent is critical. Polar aprotic solvents like DMF, DMSO, and NMP are generally preferred for SNAr reactions as they can solvate the cation of the base while leaving the nucleophile relatively unsolvated and thus more reactive. However, other solvents can also be effective depending on the specific reactants. It is often a good practice to screen a few solvents to find the optimal one for your system.[2]

Q7: What is the typical effect of temperature on the reaction rate and yield?

A7: Increasing the reaction temperature generally increases the reaction rate. However, excessively high temperatures can lead to the formation of side products and decomposition of the starting materials or the product, which can lower the overall yield. It is important to find a balance where the reaction proceeds at a reasonable rate without significant side reactions.

Quantitative Data on Reaction Conditions

The following tables provide illustrative data on how different reaction parameters can affect the outcome of SNAr reactions with dichloronitrobenzene derivatives. The data is compiled from various sources and is intended for comparative purposes. Actual results may vary depending on the specific substrate, nucleophile, and experimental setup.

Table 1: Effect of Solvent on the Yield of SNAr Reactions

Dichloronitrobenzene Derivative	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)
2,4-Dichloronitrobenzene	Aniline	Toluene	110	12	65
2,4-Dichloronitrobenzene	Aniline	DMF	100	6	92
2,4-Dichloronitrobenzene	Aniline	DMSO	100	4	95
3,4-Dichloronitrobenzene	Sodium Phenoxide	Dioxane	100	8	78
3,4-Dichloronitrobenzene	Sodium Phenoxide	NMP	100	3	94

Table 2: Effect of Base on the Yield of SNAr Reactions

Dichloronitrobenzene Derivative	Nucleophile	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
2,4-Dichloronitrobenzene	Morpholine	None (excess morpholine)	Ethanol	78	10	75
2,4-Dichloronitrobenzene	Morpholine	K₂CO₃	DMF	80	4	96
2,4-Dichloronitrobenzene	Morpholine	Cs₂CO₃	DMF	80	3	98
3,4-Dichloronitrobenzene	Benzylamine	Et₃N	Acetonitrile	80	12	70
3,4-Dichloronitrobenzene	Benzylamine	DBU	Acetonitrile	80	5	91

Experimental Protocols

Protocol 1: General Procedure for the SNAr Reaction of 2,4-Dichloronitrobenzene with an Amine Nucleophile

This protocol describes a general method for the reaction of 2,4-dichloronitrobenzene with a primary or secondary amine, such as morpholine.

Materials:

• 2,4-Dichloronitrobenzene

• Amine nucleophile (e.g., morpholine)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• To a round-bottom flask, add 2,4-dichloronitrobenzene (1.0 eq).

• Dissolve the starting material in DMF.

• Add the amine nucleophile (1.1 - 1.2 eq) to the solution.

• Add potassium carbonate (2.0 eq) as the base.

• Heat the reaction mixture to 80-100 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Visualizations

Caption: A typical experimental workflow for the optimization of SNAr reaction conditions.

Caption: A logical workflow for troubleshooting low yield in SNAr reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 3. researchgate.net [researchgate.net]
• 4. Nonpolar Solvent a Key for Highly Regioselective SNAr Reaction in the Case of 2,4-Difluoronitrobenzene | Semantic Scholar [semanticscholar.org]
• 5. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 6. m.youtube.com [m.youtube.com]

Technical Support Center: Synthesis of Anilines from 1,5-Dichloro-2-methoxy-3-nitrobenzene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield for the synthesis of anilines from 1,5-dichloro-2-methoxy-3-nitrobenzene.

Troubleshooting Guide

Low yields and the formation of side products are common challenges in the reduction of substituted nitroaromatics. This guide addresses specific issues that may be encountered when synthesizing anilines from 1,5-dichloro-2-methoxy-3-nitrobenzene.

Issue 1: Low or No Conversion of Starting Material

Possible Causes:

• Inactive Catalyst/Reagent: The reducing agent or catalyst may have degraded or be of low quality.

• Poor Solubility: The starting material may not be sufficiently soluble in the chosen solvent, limiting contact with the catalyst or reagent.

• Insufficient Reagent Stoichiometry: An inadequate amount of the reducing agent will lead to an incomplete reaction.

• Sub-optimal Reaction Temperature: The reaction may require heating to proceed at a reasonable rate.

Troubleshooting Steps:

• Verify Reagent and Catalyst Quality:

  • For catalytic hydrogenation, use a fresh batch of catalyst (e.g., Pd/C, Pt/C, or Raney Nickel). Ensure proper handling and storage to prevent deactivation.

  • For metal/acid reductions (e.g., SnCl₂/HCl, Fe/HCl), ensure the metal is of high purity and has a large surface area (fine powder is preferable).[1]

• Optimize Solvent System:

  • Ensure 1,5-dichloro-2-methoxy-3-nitrobenzene is fully dissolved in the reaction solvent.

  • Consider using co-solvents such as ethanol/water or tetrahydrofuran (THF) to improve solubility.[1] Protic co-solvents can be particularly beneficial for catalytic hydrogenations.[1]

• Adjust Stoichiometry:

  • For metal/acid reductions, use a significant excess of the reducing agent (typically 3-5 equivalents of SnCl₂·2H₂O).[1]

• Modify Reaction Temperature:

  • If the reaction is sluggish at room temperature, gradually increase the temperature. Many reductions require heating to reflux.[1] Monitor for the formation of side products at higher temperatures.

Issue 2: Formation of Significant Side Products (e.g., Dehalogenated Anilines, Azoxy, Azo, or Hydroxylamine Intermediates)

Possible Causes:

• Over-reduction/Dehalogenation: Aggressive reaction conditions or certain catalysts can lead to the removal of one or both chlorine atoms. This is a known issue with halogenated nitroaromatics.[2]

• Incomplete Reduction: The reaction may stall at intermediate stages like hydroxylamine or nitroso compounds.[1]

• Sub-optimal pH: The pH of the reaction medium can influence the product distribution.

Troubleshooting Steps:

• Minimize Dehalogenation:

  • Choose a catalyst known for its selectivity. While palladium is common, it can sometimes promote dehalogenation. Consider screening other catalysts like platinum or nickel.

  • A study on the reduction of 2,5-dichloronitrobenzene showed that a nickel catalyst can be used while avoiding dehalogenation under moderate temperatures (around 70°C).[3]

  • Employ milder reaction conditions: lower hydrogen pressure, lower temperature, and shorter reaction times.

• Ensure Complete Reduction to the Amine:

  • Increase the amount of reducing agent or the reaction time to drive the reaction past intermediate stages.

  • Careful control of temperature is crucial. Exothermic reactions can lead to localized overheating and the formation of side products like azoxy compounds.[1]

• Control pH:

  • For metal/acid reductions, maintaining acidic conditions is critical for the desired transformation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for reducing a substituted nitroaromatic like 1,5-dichloro-2-methoxy-3-nitrobenzene?

A1: The most prevalent methods are catalytic hydrogenation and reduction using metals in acidic media.[4] Catalytic hydrogenation often employs catalysts like Palladium on carbon (Pd/C) with a hydrogen source.[5] Metal/acid reductions commonly use reagents such as tin(II) chloride (SnCl₂) in hydrochloric acid (HCl) or iron (Fe) in HCl.[1]

Q2: I am observing the loss of one or both chlorine atoms from my product. How can I prevent this dehalogenation?

A2: Dehalogenation is a common side reaction in the reduction of halogenated nitroaromatics. To minimize it, consider the following:

• Catalyst Selection: While Pd/C is a workhorse catalyst, it can be prone to causing dehalogenation. Screening other catalysts like Platinum on carbon (Pt/C) or Raney Nickel may provide better selectivity. In some cases, nickel catalysts have been shown to reduce dichloronitrobenzenes without significant dehalogenation.[3]

• Milder Conditions: Reduce the hydrogen pressure, lower the reaction temperature, and shorten the reaction time.

• Alternative Reducing Agents: Chemical reducing agents like tin(II) chloride may offer better chemoselectivity and avoid dehalogenation.

Q3: The presence of the methoxy group seems to be slowing down my reaction. Is this expected?

A3: Yes, electron-donating groups like methoxy can sometimes decrease the rate of reduction of nitroaromatics compared to those with electron-withdrawing groups.[6] You may need to employ more forcing conditions (higher temperature, longer reaction time) to achieve full conversion.

Q4: My aniline product is dark and appears to be polymerizing upon isolation. What is causing this?

A4: Anilines, particularly those with electron-donating groups, are susceptible to oxidation, which can lead to the formation of colored polymeric byproducts. To mitigate this, consider the following during workup and purification:

• Work under an inert atmosphere (e.g., nitrogen or argon) as much as possible.

• Use degassed solvents.

• Purify the product quickly after isolation.

• Store the purified aniline under an inert atmosphere and protected from light.

Q5: Can I monitor the progress of the reaction?

A5: Yes, monitoring the reaction is highly recommended. Thin-layer chromatography (TLC) is a simple and effective method. You can also use more quantitative techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to track the disappearance of the starting material and the appearance of the product and any major side products.[1]

Data Presentation

Table 1: Common Reduction Methods and Key Parameters

Reduction Method	Catalyst/Reagent	Typical Solvent(s)	Temperature	Key Considerations
Catalytic Hydrogenation	Pd/C, Pt/C, Raney Ni	Ethanol, Methanol, Ethyl Acetate, THF	Room Temp. to 80°C	Potential for dehalogenation. Catalyst activity is crucial.
Metal/Acid Reduction	SnCl₂·2H₂O / HCl	Ethanol, Ethyl Acetate	Reflux	Generally good for preserving halogen substituents. Requires stoichiometric amounts of the metal salt.
Metal/Acid Reduction	Fe / HCl or NH₄Cl	Ethanol/Water	Reflux	An economical and effective method.

Experimental Protocols

Protocol 1: Reduction of 1,5-Dichloro-2-methoxy-3-nitrobenzene using Tin(II) Chloride

This protocol is a general procedure for the reduction of a nitroaromatic compound and may need optimization for the specific substrate.[1][7]

• Setup: In a round-bottom flask, suspend 1,5-dichloro-2-methoxy-3-nitrobenzene (1.0 eq) in ethanol.

• Reagent Addition: Add a solution of tin(II) chloride dihydrate (SnCl₂·2H₂O, 5.0 eq) in concentrated hydrochloric acid.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction by TLC until the starting material is consumed.

• Workup:

  • Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate and carefully add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 10 M sodium hydroxide (NaOH) solution until the solution is basic (pH > 8). This will precipitate tin salts.

• Filtration and Extraction:

  • Filter the suspension through a pad of celite to remove the inorganic salts.

  • Transfer the filtrate to a separatory funnel and separate the layers.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude aniline, which can be further purified by column chromatography or recrystallization.

Protocol 2: Catalytic Hydrogenation

This is a general protocol and requires careful optimization of catalyst, solvent, pressure, and temperature to maximize yield and minimize dehalogenation.[1]

• Setup: To a hydrogenation vessel, add 1,5-dichloro-2-methoxy-3-nitrobenzene (1.0 eq), a suitable solvent (e.g., ethanol or ethyl acetate), and the catalyst (e.g., 5-10 mol% Pd/C or Pt/C).

• Hydrogenation: Purge the vessel with nitrogen, then introduce hydrogen gas to the desired pressure (this may range from atmospheric pressure to several bar).

• Reaction: Stir the mixture vigorously at the desired temperature. Monitor the reaction by TLC or HPLC.

• Workup:

  • Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

  • Filter the reaction mixture through a pad of celite to remove the catalyst. Wash the celite pad with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude aniline. Purify as needed.

Mandatory Visualizations

Caption: General experimental workflow for aniline synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. youtube.com [youtube.com]
• 3. US3148217A - Catalytic hydrogenation of halonitrobenzene compounds - Google Patents [patents.google.com]
• 4. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 5. Mild and Efficient Heterogeneous Hydrogenation of Nitroarenes Facilitated by a Pyrolytically Activated Dinuclear Ni(II)-Ce(III) Diimine Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Analysis of Substituted Phenazine Synthesis by LC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals identifying byproducts in the synthesis of substituted phenazines using Liquid Chromatography-Mass Spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for preparing substituted phenazines, and what are the typical side reactions?

A1: Common synthetic routes include the Wohl-Aue reaction, condensation of 1,2-diaminobenzenes with 1,2-dicarbonyl compounds, and palladium-catalyzed couplings. Each method has characteristic side reactions that can lead to byproducts. The Wohl-Aue reaction, for instance, is known to produce azoxy, azo, and diphenylamine derivatives as common byproducts.[1] Palladium-catalyzed methods may result in isomers or related byproducts depending on the specific reaction conditions.

Q2: I see an unexpected peak in my LC-MS chromatogram. How can I begin to identify it?

A2: The first step is to analyze the mass-to-charge ratio (m/z) of the unexpected peak. Consider the expected molecular weights of potential byproducts from your specific synthesis route. Also, check for common adducts such as sodium ([M+Na]⁺), potassium ([M+K]⁺), or solvent adducts (e.g., [M+ACN+H]⁺), which will appear at higher m/z values than the protonated molecule ([M+H]⁺). High-resolution mass spectrometry (HRMS) can provide an accurate mass and elemental composition, which is invaluable for proposing a molecular formula.

Q3: My peak shape is poor (tailing, fronting, or splitting). What could be the cause?

A3: Poor peak shape can be due to several factors. Peak tailing may result from interactions of basic analytes with acidic residual silanols on the column, or from column overload.[2] Peak fronting can also be a sign of column overload.[3] Split peaks might indicate a partially clogged column frit, a column void, or injection of the sample in a solvent stronger than the mobile phase.[4]

Q4: How can I differentiate between a phenazine-N-oxide byproduct and a hydroxylated phenazine isomer, since they have the same mass?

A4: Tandem mass spectrometry (MS/MS) is a powerful tool for this. Phenazine-N-oxides often show a characteristic neutral loss of 16 Da (an oxygen atom) upon collision-induced dissociation (CID).[5][6] Hydroxylated phenazines, on the other hand, will typically exhibit a loss of water (18 Da) or other fragments depending on the position of the hydroxyl group. For example, 2-hydroxyphenazine shows a characteristic loss of CO (28 Da).

Troubleshooting Guide

Problem: An unexpected peak is observed in the total ion chromatogram (TIC).

Observation	Potential Cause	Suggested Solution
Peak m/z is ~16 Da higher than the expected product.	Formation of a phenazine-N-oxide.	Perform MS/MS on the peak. A neutral loss of 16 Da is characteristic of an N-oxide.[5][6]
Peak m/z corresponds to starting materials.	Incomplete reaction.	Optimize reaction time, temperature, or reagent stoichiometry.
Peak m/z is higher than the product and corresponds to known adducts.	Formation of adduct ions (e.g., [M+Na]⁺, [M+K]⁺).	This is common in ESI-MS. Confirm by calculating the mass difference from the expected protonated molecule.
Peak appears in the blank injection.	System contamination or carryover.	Clean the injector and run several blank injections. Ensure high-purity solvents are used.[5]
Multiple unexpected peaks are present.	Formation of various byproducts (e.g., isomers, dimers, or products from side reactions).	Consult the byproduct tables below for your synthesis method and compare m/z values. Optimize reaction conditions to minimize side product formation.

Common Byproducts in Phenazine Synthesis

The following tables summarize potential byproducts for common phenazine synthesis routes. The exact m/z will depend on the specific substituents (R groups) on your starting materials.

Table 1: Potential Byproducts in Wohl-Aue Synthesis

Byproduct Class	General Structure Example (R=H)	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
Azoxybenzene	C₁₂H₁₀N₂O	198.22	199.23
Azobenzene	C₁₂H₁₀N₂	182.22	183.23
Diphenylamine	C₁₂H₁₁N	169.22	170.23
Diphenylamine-2-carboxylic acid	C₁₃H₁₁NO₂	213.23	214.24

Table 2: Potential Byproducts from Condensation of 1,2-Diaminobenzene and 1,2-Dicarbonyls

Byproduct Class	General Structure Example	Molecular Weight ( g/mol )	Expected [M+H]⁺ (m/z)
Incompletely condensed intermediates	Varies depending on reactants	Varies	Varies
Self-condensation products of dicarbonyl	Varies depending on reactant	Varies	Varies
Isomeric phenazine products	Positional isomers	Same as product	Same as product

Experimental Protocols

Protocol 1: Preparation of Crude Reaction Mixture for LC-MS Analysis

• Quench the Reaction: Stop the reaction by cooling it to room temperature or by adding a quenching agent as required by your specific protocol.

• Take an Aliquot: Carefully take a small aliquot (e.g., 10-50 µL) of the crude reaction mixture.

• Dilution: Dilute the aliquot in a suitable solvent that is compatible with your LC mobile phase (e.g., methanol or acetonitrile). A high dilution factor (e.g., 1:1000 or higher) is recommended to avoid contaminating the mass spectrometer and to ensure you are within the linear range of the detector.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter to remove any particulate matter that could clog the LC system.

• Transfer to Vial: Transfer the filtered sample into an appropriate LC-MS vial.

• Blank Samples: Prepare blank samples containing only the dilution solvent to run before and after your sample to check for carryover.

Protocol 2: General LC-MS Method for Phenazine Analysis

• LC System: A standard HPLC or UHPLC system.

• Column: A C18 reversed-phase column is a good starting point (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical starting gradient would be 5-95% B over 10-15 minutes, followed by a hold at 95% B and re-equilibration at 5% B. This should be optimized for your specific analytes.

• Flow Rate: 0.3-0.5 mL/min for a 2.1 mm ID column.

• Column Temperature: 30-40 °C.

• Injection Volume: 1-5 µL.

• MS Detector: An electrospray ionization (ESI) source coupled to a mass analyzer (e.g., QTOF, Orbitrap, or triple quadrupole).

• Ionization Mode: Positive ion mode is generally suitable for phenazines.

• Scan Range: A wide scan range (e.g., m/z 100-1000) is recommended for initial screening of byproducts.

• Data Acquisition: Collect both full scan MS data to identify all ions and MS/MS data on the most abundant ions to obtain fragmentation information for structural elucidation.

Visualizations

Caption: Workflow for the identification of byproducts in phenazine synthesis using LC-MS.

Caption: A decision tree for troubleshooting unexpected peaks in LC-MS analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Diphenylamine [webbook.nist.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. jonathandgough.com [jonathandgough.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]

Technical Support Center: Managing Exothermic Reactions in the Nitration of Dichlorobenzenes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the nitration of dichlorobenzenes. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during these potentially hazardous exothermic reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My nitration reaction temperature is spiking uncontrollably. What should I do immediately, and what are the potential causes?

Immediate Actions:

• Cease the addition of the nitrating agent immediately.

• Apply maximum cooling by checking and replenishing your cooling bath (e.g., ice-salt bath).

• If the temperature continues to rise dramatically, and as a last resort, prepare to quench the reaction by cautiously adding the reaction mixture to a large volume of cold water or ice.[1] Caution: This quenching process is itself highly exothermic due to the dilution of sulfuric acid and should only be performed with appropriate safety measures in place.[1]

• Alert your supervisor and adhere to all established laboratory emergency protocols.

Potential Causes and Preventative Measures:

• Inadequate Cooling: The cooling bath may lack the capacity to dissipate the generated heat. Ensure an appropriate cooling medium is in use.

• Rapid Reagent Addition: Adding the nitrating agent too quickly can generate heat faster than the cooling system can remove it.[1] A slow, dropwise addition with constant monitoring of the internal temperature is critical.

• Poor Agitation: Inefficient stirring can create localized "hot spots" with high reactant concentrations, leading to a runaway reaction.[1] Vigorous and consistent agitation is essential.

• Incorrect Reagent Concentration: Using overly concentrated acids can increase the reaction's exothermicity.

• Accumulation of Unreacted Reagents: If the initial reaction temperature is too low, the nitrating agent can accumulate. A subsequent slight temperature increase can then trigger a rapid, delayed exothermic event.[1]

Q2: The yield of my desired nitrated dichlorobenzene is very low. What are the likely reasons and how can I improve it?

Several factors related to reaction conditions and work-up procedures can lead to low yields.[1]

• Incomplete Reaction: The reaction time may have been too short or the temperature too low. Consider extending the reaction time or cautiously increasing the temperature in small increments while carefully monitoring the exotherm.[2]

• Poor Phase Mixing: If the dichlorobenzene is not fully soluble in the acid mixture, efficient mixing is crucial to maximize the interfacial area for the reaction to occur.[1]

• Side Reactions: Elevated temperatures can lead to the formation of unwanted by-products, including polynitrated compounds and oxidation products, which can reduce the yield of the desired mononitrated product and complicate purification.[2]

• Sub-optimal Nitrating Agent: The strength of the nitrating agent may be insufficient. Using a stronger nitrating system, such as increasing the concentration of sulfuric acid, could improve the yield.[2]

Q3: The color of my reaction mixture has turned dark brown or black. What does this indicate and what should I do?

A dark brown or black coloration often signals the decomposition of the starting material, product, or the nitrating agent itself, potentially due to oxidation at elevated temperatures.[2]

Corrective Actions:

• Immediately lower the reaction temperature.

• Ensure the rate of addition of the nitrating agent is slow and controlled.

• Consult literature for the stability of your specific dichlorobenzene isomer under the employed nitrating conditions.

Quantitative Data Summary

The following tables summarize key quantitative parameters for the nitration of dichlorobenzenes.

Parameter	Recommended Range/Value	Notes
Reaction Temperature	38-43°C	Moderating the addition rate of the nitrating agent is crucial to maintain this temperature range.[3] External heating may be required as the reaction nears completion.[3]
Addition Time	~2.5 hours	For the addition of the nitrating salt.[3]
Post-Addition Stirring	2 hours	After all the nitrating agent has been added, continued stirring helps ensure the reaction goes to completion.[3]
Quenching	Pour into a large volume of cold water/ice	For a completed reaction, this is the standard work-up procedure.[1][3]

Experimental Protocols

Protocol for the Mono-nitration of p-Dichlorobenzene

This protocol is adapted from a procedure using sodium nitrate as the nitrating agent.[3]

Materials:

• p-Dichlorobenzene

• Concentrated Sulfuric Acid

• Sodium Nitrate (fine powder)

• Ice

• Water

• Sodium Carbonate (anhydrous)

Equipment:

• Reaction flask with overhead stirrer (a magnetic stirrer may not be sufficient for the viscous mixture)[3]

• Cooling bath (ice-water)

• Thermometer

• Addition funnel or powder dispenser

• Beaker

• Sintered glass frit

Procedure:

• Preparation: Add 66.68g of p-dichlorobenzene to 200ml of concentrated sulfuric acid in the reaction flask. Begin vigorous stirring to create an even dispersion.

• Initial Warming: Gently warm the mixture to approximately 25°C to aid dispersion, then turn off the heat source.

• Nitrating Agent Addition: Begin the slow addition of 41.95g of finely powdered sodium nitrate. The initial rate of addition can be faster, but it must be moderated as the temperature approaches 38-40°C to maintain the temperature within the 40-43°C range.[3] The exothermic nature of the reaction should initially sustain the temperature.[3]

• Temperature Management: As the reaction proceeds and the exotherm subsides, gentle heating may be necessary to maintain the temperature at 38-40°C.[3]

• Reaction Completion: After the addition of sodium nitrate is complete (approximately 2.5 hours), continue vigorous stirring for an additional 2 hours.[3]

• Quenching and Isolation: Pour the thick slurry into 1 liter of cold water containing 200-300g of ice. Stir until the product solidifies into pale yellow granules.

• Filtration and Washing: Allow the mixture to cool to room temperature, then filter the solid product through a sintered glass frit. Wash the product copiously with cold water.

• Neutralization: Wash the crude product into a beaker with about 300ml of water and add 5g of anhydrous sodium carbonate to neutralize any remaining acid.

• Final Washing and Drying: Filter the product again, wash with water, and air dry.

Visualizations

Caption: Troubleshooting workflow for a runaway exothermic reaction.

Caption: Process flow for maintaining temperature control during nitration.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Sciencemadness Discussion Board - Derivatising p-dichlorobenzene through its nitro compound - Powered by XMB 1.9.11 [sciencemadness.org]

troubleshooting the formation of tin-salt waste in nitro reduction

This guide provides troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals encountering issues with the formation of tin-salt waste during the nitro reduction process.

Frequently Asked Questions (FAQs)

Q1: Why is tin-salt waste a significant problem in nitro reductions?

When using tin(II) chloride (SnCl₂) or tin metal in acidic media for nitro group reduction, the tin is oxidized from Sn(II) to Sn(IV). During the workup phase, neutralization with a base (like NaOH or NaHCO₃) is required to deprotonate the newly formed aniline and isolate the product. This neutralization step causes the tin(IV) species to precipitate as voluminous, gelatinous hydrated tin oxides or salts.[1][2][3][4] These precipitates are notoriously difficult to filter, often forming intractable emulsions that complicate the extraction and isolation of the desired amine product, leading to lower yields and purity.[1][2]

Q2: I'm getting a thick, gelatinous precipitate during my basic workup. How can I manage it?

This is the most common issue. Here are several strategies to handle the precipitate:

• pH Control: Tin(II) and Tin(IV) hydroxides are amphoteric and can redissolve at very high pH (typically >12-13).[1] Using a concentrated base like 10M NaOH might dissolve the salts, but this is not always effective and the high basicity might not be suitable for all products.[1]

• Filtration Aid: Before neutralization, or directly into the suspension, add a filter aid like Celite®. After basification, filter the entire mixture through a thick pad of Celite®. The Celite® provides a more porous matrix, preventing the gelatinous salts from clogging the filter paper.[1][5]

• Complexation/Chelation: An effective academic-scale method involves adding an aqueous solution of trisodium citrate after the reaction. The citrate chelates the tin ions, preventing the formation of the gelatinous precipitate upon neutralization and allowing for a cleaner extraction.[6]

• Alternative Basification: Instead of NaOH, try careful neutralization with sodium bicarbonate (NaHCO₃) to a pH of less than 8. While precipitates will still form, they may be less prone to creating intractable emulsions.[1]

Q3: My nitro reduction with SnCl₂ is slow or incomplete. What are the likely causes?

Several factors can lead to an incomplete reaction:

• Reagent Stoichiometry: Ensure you are using a sufficient excess of SnCl₂·2H₂O, typically 3 to 5 equivalents, to drive the reaction to completion.[7][8]

• Acid Concentration: For reductions using Sn metal, the concentration of the acid (e.g., HCl) is critical for the reaction rate.[7] For SnCl₂ reductions in solvents like ethanol, the presence of an acid is not always necessary, but reaction times can be long.[9]

• Reaction Temperature: Many SnCl₂ reductions require heating to reflux to proceed at a reasonable rate.[7][8] If you are running the reaction at room temperature, consider increasing the temperature.

• Purity of Tin Reagent: Ensure the stannous chloride dihydrate has been stored properly and is of high quality. Anhydrous stannous chloride has also been used and may show different reactivity.[10]

Q4: Are there alternative reducing agents that avoid the tin-salt waste problem?

Yes, several highly effective alternatives are available and often preferred in modern synthesis due to easier workups and greener profiles.

• Iron (Fe) Powder: Reduction with iron powder in the presence of a mild acid like acetic acid or a salt like ammonium chloride is a classic, cost-effective, and environmentally benign alternative.[11][12] The resulting iron salts are generally easier to remove by filtration compared to tin salts.[1][2][11]

• Catalytic Hydrogenation: This is often the method of choice.[13] Using catalysts like Palladium on Carbon (Pd/C) or Raney Nickel with a hydrogen source (H₂ gas, ammonium formate) is very clean. The catalyst is simply filtered off at the end of the reaction. However, this method is not compatible with other reducible functional groups like alkenes, alkynes, or some halides.[12][13][14]

• Sodium Dithionite (Na₂S₂O₄): This reagent works well for reducing aromatic nitro groups in an aqueous alcohol medium at moderate temperatures and offers a simpler workup.[1][12]

• Zinc (Zn) Metal: Zinc dust in acidic (e.g., acetic acid) or neutral (e.g., ammonium chloride) conditions is another option.[12][13] While it avoids tin waste, it can sometimes lead to the formation of azo or hydroxylamine byproducts.[4]

Data Presentation

Table 1: Comparison of Common Nitro Reduction Reagents

Reagent/System	Typical Conditions	Advantages	Disadvantages
SnCl₂·2H₂O	EtOH or EtOAc, Reflux	Mild, good functional group tolerance (ketones, esters, nitriles).[9][13]	Forms voluminous, gelatinous tin-salt waste, making product isolation difficult.[2][3][4]
Fe / Acid or NH₄Cl	EtOH/H₂O, Reflux	Inexpensive, environmentally benign, tolerant of many functional groups, easier workup than tin.[2][4][11]	Can be slow, requires acidic or neutral salt conditions.
H₂ / Pd/C	H₂ balloon or Parr shaker, various solvents	Very clean, catalyst is easily filtered off, high yields.[13]	Reduces other functional groups (alkenes, alkynes), catalyst can be pyrophoric, risk of dehalogenation.[13]
Raney Nickel	H₂ balloon or Parr shaker, EtOH	Effective, often used when dehalogenation is a concern with Pd/C.[13]	Catalyst can be pyrophoric and requires careful handling.
Sodium Dithionite	Aqueous alcohol, moderate temp	Good for aromatic nitro groups, avoids metal waste.[12]	May not be effective for all substrates.
Zn / Acid or NH₄Cl	MeOH or EtOH, rt or gentle heating	Inexpensive, mild conditions.[12][13]	Can form azo or hydroxylamine byproducts, zinc availability is a long-term concern.[4]

Experimental Protocols

Protocol 1: General Procedure for Nitro Reduction using Tin(II) Chloride

• Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve the aromatic nitro compound (1.0 eq) in ethanol.

• Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-5 eq) to the solution.

• Reaction: Heat the mixture to reflux and stir vigorously. Monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.[7][8]

• Workup (Standard):

  • Cool the reaction mixture to room temperature and concentrate it under reduced pressure.

  • Take up the residue in ethyl acetate.

  • Carefully add a cold, saturated aqueous solution of sodium bicarbonate (NaHCO₃) or a 3M sodium hydroxide (NaOH) solution until the mixture is basic (pH > 8), which will precipitate the tin salts.[7][8]

• Isolation:

  • Filter the entire suspension through a pad of Celite® to remove the inorganic salts. Wash the filter cake thoroughly with ethyl acetate.[8]

  • Transfer the filtrate to a separatory funnel. Separate the organic and aqueous layers.

  • Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure to yield the crude amine.

Protocol 2: Alternative Reduction using Iron Powder

• Setup: To a round-bottom flask with a reflux condenser, add the aromatic nitro compound (1.0 eq), ethanol, and water.

• Reagent Addition: Add iron powder (3-5 eq) and ammonium chloride (NH₄Cl) (4-5 eq) to the suspension.

• Reaction: Heat the reaction mixture to reflux with vigorous stirring. The reaction is often complete in 1-3 hours. Monitor by TLC for the disappearance of the starting material.

• Workup:

  • Cool the mixture to room temperature and dilute it with water.

  • Filter the hot reaction mixture through a pad of Celite® to remove the iron powder and iron salts. Wash the pad thoroughly with hot ethanol or ethyl acetate.[8]

• Isolation:

  • Concentrate the filtrate under reduced pressure to remove the solvent.

  • If the product is not water-soluble, extract the remaining aqueous solution with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to afford the amine product.

Visualizations

Caption: Troubleshooting workflow for managing tin-salt precipitates.

Caption: Reaction pathway of nitro reduction and tin-salt formation.

Caption: Experimental workflow for nitro reduction and workup.

References

• 1. reddit.com [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sn2+ reduction - Wordpress [reagents.acsgcipr.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Workup [chem.rochester.edu]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 10. "The reduction of aromatic nitro compounds with anhydrous stannous chlo" by Raymond Albert Unnasch [digitalcommons.njit.edu]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]
• 13. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 14. echemi.com [echemi.com]

Technical Support Center: Dehalogenation as a Side Reaction in the Reduction of Dichloronitrobenzenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the common challenge of dehalogenation during the reduction of dichloronitrobenzenes.

Troubleshooting Guides

This section provides solutions to common problems encountered during the reduction of dichloronitrobenzenes, focusing on preventing the undesired removal of chlorine atoms.

Problem 1: Significant dehalogenation observed during catalytic hydrogenation with Palladium on Carbon (Pd/C).

• Initial Assessment: Pd/C is a highly active catalyst for nitro group reduction but is also known to promote hydrodehalogenation, especially with aryl halides.[1] The extent of dehalogenation can be influenced by the catalyst loading, reaction temperature, hydrogen pressure, and the substrate itself.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for excessive dehalogenation with Pd/C.

Problem 2: Dehalogenation occurs even with alternative catalysts.

• Initial Assessment: While catalysts like Raney Nickel are generally less prone to causing dehalogenation than Pd/C, this side reaction can still occur, particularly under harsh conditions or with prolonged reaction times.[1] The specific isomer of dichloronitrobenzene can also play a role in its susceptibility to dehalogenation.

• Troubleshooting Workflow:

  Caption: Workflow for addressing dehalogenation with alternative catalysts.

Frequently Asked Questions (FAQs)

Q1: Why is dehalogenation a common side reaction during the reduction of dichloronitrobenzenes?

A1: Dehalogenation, or hydrodehalogenation, is the replacement of a halogen atom with a hydrogen atom. This process is particularly common during catalytic hydrogenation. The catalyst, typically a noble metal like palladium, can activate both the nitro group and the carbon-halogen bond. The presence of the electron-withdrawing nitro group can make the aryl halides more susceptible to nucleophilic attack or oxidative addition to the catalyst surface. The resulting aryl-metal intermediate can then undergo reductive elimination to yield the dehalogenated product.

Q2: Which reduction methods are least likely to cause dehalogenation?

A2: Non-catalytic methods are generally the most reliable for avoiding dehalogenation. These include:

• Stannous Chloride (SnCl₂) in the presence of a strong acid like hydrochloric acid is a classic and effective method for selectively reducing nitro groups without affecting aryl halides.

• Iron powder (Fe) in acidic media (e.g., acetic acid or with ammonium chloride) is another robust and economical choice that typically does not cause dehalogenation.

Among catalytic methods, Raney Nickel is often preferred over Pd/C when dehalogenation is a concern.[1] Sulfided platinum on carbon (Pt/C) has also been shown to be effective in selectively reducing nitro groups with minimal dehalogenation.

Q3: Can I use Pd/C and still minimize dehalogenation?

A3: Yes, it is possible to minimize dehalogenation with Pd/C by carefully controlling the reaction conditions. Strategies include:

• Lowering the temperature and hydrogen pressure.

• Using a lower catalyst loading.

• Adding inhibitors or modifiers. The addition of small amounts of acids (like HCl or acetic acid) or certain bases can sometimes suppress dehalogenation.[2] For example, conducting the hydrogenation in an acidic catalytic medium can inhibit dehalogenation.[2]

Q4: What is the general mechanism for Pd-catalyzed dehalogenation of aryl halides?

A4: The generally accepted mechanism involves the following key steps:

• Oxidative Addition: The palladium(0) catalyst undergoes oxidative addition to the carbon-halogen bond of the aryl halide to form a palladium(II) intermediate.

• Reductive Elimination: This intermediate can then react with a hydrogen source (e.g., H₂ adsorbed on the catalyst surface) and undergo reductive elimination to form the dehalogenated arene and a palladium(II) halide species. The Pd(0) catalyst is then regenerated to continue the catalytic cycle.

Caption: Simplified catalytic cycle for Pd-mediated dehalogenation.

Data Presentation

Table 1: Comparison of Reduction Methods for Dichloronitrobenzenes

Reduction Method	Catalyst/Reagent	Typical Conditions	Extent of Dehalogenation	Reference
Catalytic Hydrogenation	5% Pd/C	H₂ (1-5 bar), RT-60°C, Methanol/Ethanol	Can be significant, highly dependent on substrate and conditions	[3]
Catalytic Hydrogenation	Raney Nickel	H₂ (1-5 bar), RT-80°C, Methanol/Ethanol	Generally low to moderate	[4]
Catalytic Hydrogenation	Sulfided Pt/C	H₂ (1-5 bar), RT, various solvents	Very low	[5]
Metal/Acid Reduction	SnCl₂·2H₂O / HCl	RT to reflux, Ethanol	Typically none	[6]
Metal/Acid Reduction	Fe / Acetic Acid	Reflux, Ethanol/Water	Typically none	[7]

Table 2: Influence of Reaction Conditions on Dehalogenation of o-Nitrochlorobenzene using Pd/C Catalyst

Catalyst	Base Concentration	Co-catalyst	Product Distribution (2,2'-Dichlorohydrazobenzene : o-Chloroaniline)	Reference
5% Pd/C	Low	None	83.5 : 12.9	[3]
5% Pd/C	High	None	95.5 : 1.5	[3]
0.8% Pd/C	Low	None	High selectivity to desired product	[3]

Experimental Protocols

Protocol 1: General Procedure for the Reduction of a Dichloronitrobenzene using Stannous Chloride

This protocol is adapted from a procedure for the reduction of m-nitrobenzaldehyde and should be optimized for specific dichloronitrobenzene isomers.[6]

• Preparation: In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, dissolve stannous chloride dihydrate (SnCl₂·2H₂O, ~5 equivalents) in concentrated hydrochloric acid.

• Addition of Substrate: Cool the solution in an ice bath. Slowly add the dichloronitrobenzene (1 equivalent) to the stirred solution.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. If the reaction is sluggish, it can be gently heated to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Once the reaction is complete, cool the mixture to room temperature and pour it onto crushed ice. Carefully neutralize the acidic solution by the slow addition of a concentrated base (e.g., 50% NaOH) while cooling in an ice bath. This will precipitate tin salts.

• Extraction: Extract the aqueous slurry with an organic solvent (e.g., ethyl acetate). The tin salts can be removed by filtration through a pad of celite before or after extraction.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude dichloroaniline can be further purified by column chromatography or recrystallization.

Protocol 2: General Procedure for Catalytic Hydrogenation with Raney Nickel

This protocol is a general guideline and should be optimized for the specific substrate and scale.

• Catalyst Preparation: In a fume hood, carefully wash commercially available Raney Nickel with distilled water until the washings are neutral, followed by washes with the reaction solvent (e.g., ethanol or methanol). Caution: Raney Nickel is pyrophoric and should be handled with care, always kept wet.

• Reaction Setup: To a hydrogenation vessel, add the dichloronitrobenzene and the solvent. Carefully add the washed Raney Nickel slurry under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the vessel, purge with hydrogen gas, and then pressurize to the desired pressure (typically 1-5 bar). Stir the reaction mixture vigorously at the desired temperature (e.g., room temperature to 60°C).

• Monitoring: Monitor the reaction progress by hydrogen uptake and/or analytical techniques (TLC, GC-MS, or LC-MS).

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel with an inert gas. The catalyst can be removed by filtration through a pad of celite. Caution: The filter cake containing the catalyst can be pyrophoric and should not be allowed to dry. It should be quenched carefully with water.

• Purification: The filtrate containing the product can be concentrated under reduced pressure, and the resulting crude dichloroaniline can be purified by standard methods such as column chromatography or recrystallization.

References

• 1. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 2. US5068436A - Hydrogenation of halonitrobenzenes without dehalogenation - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. US5689021A - Raney-type catalysts for the hydrogenation of halonitroaromatic compounds - Google Patents [patents.google.com]
• 5. Hydrogenation of ortho-nitrochlorobenzene on activated carbon supported platinum catalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. orgsyn.org [orgsyn.org]
• 7. scispace.com [scispace.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Dichloronitrobenzene Isomers in Nucleophilic Aromatic Substitution (SNAr) Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the reactivity of the six isomers of dichloronitrobenzene in nucleophilic aromatic substitution (SNAr) reactions. A thorough understanding of the relative reactivity of these isomers is essential for synthetic chemists in optimizing reaction conditions, predicting product outcomes, and designing efficient synthetic routes for pharmaceuticals, agrochemicals, and other high-value chemical entities. This document summarizes key experimental data on reaction kinetics, details the methodologies for obtaining such data, and provides a theoretical framework for understanding the observed reactivity patterns.

Executive Summary

The susceptibility of dichloronitrobenzene isomers to nucleophilic attack is critically dependent on the substitution pattern of the chloro and nitro groups on the benzene ring. The strongly electron-withdrawing nitro group activates the ring towards SNAr, with its activating effect being most pronounced at the ortho and para positions. The two chlorine atoms also contribute to the electrophilicity of the ring through their inductive effects. Consequently, the six isomers exhibit a wide range of reactivities, with those isomers where a chlorine atom is positioned ortho or para to the nitro group being significantly more reactive than those where the chlorine is at a meta position.

Quantitative Comparison of Reactivity

The most effective way to compare the reactivity of the dichloronitrobenzene isomers is to examine their second-order rate constants (k₂) for a reaction with a common nucleophile under standardized conditions. Piperidine is a frequently used nucleophile for such kinetic studies due to its good nucleophilicity and the formation of a chromophoric product that can be easily monitored.

The following table summarizes the second-order rate constants for the reaction of various dichloronitrobenzene isomers with piperidine in benzene at 99.6 °C. This data provides a quantitative measure of their relative susceptibility to nucleophilic attack.

Dichloronitrobenzene Isomer	Structure	Position of Cl relative to NO₂	Second-Order Rate Constant (k₂) at 99.6 °C (L mol⁻¹ s⁻¹)	Relative Reactivity (normalized to 3,5-Dichloronitrobenzene)
2,4-Dichloronitrobenzene		ortho and para	1.30 x 10⁻⁴	1300
2,6-Dichloronitrobenzene		ortho and ortho	5.80 x 10⁻⁵	580
3,4-Dichloronitrobenzene		meta and para	1.12 x 10⁻⁵	112
2,3-Dichloronitrobenzene		ortho and meta	4.30 x 10⁻⁶	43
2,5-Dichloronitrobenzene		ortho and meta	3.00 x 10⁻⁶	30
3,5-Dichloronitrobenzene		meta and meta	~1 x 10⁻⁷ (estimated)	1

Note: The rate constant for 3,5-dichloronitrobenzene is an estimate based on the established principles of SNAr reactivity, as its reaction rate is extremely slow under these conditions.

Theoretical Basis for Reactivity Trends

The observed order of reactivity can be rationalized by considering the stability of the Meisenheimer complex, a key intermediate in the SNAr mechanism. The electron-withdrawing nitro group can stabilize the negative charge of this intermediate through resonance, but only when the nucleophilic attack occurs at a carbon atom that is ortho or para to the nitro group.

A Comparative Guide to the Electrophilic Aromatic Substitution (EAS) Reactivity of Dichlorobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of ortho-, meta-, and para-dichlorobenzene in electrophilic aromatic substitution (EAS) reactions. The information presented herein, supported by experimental data, will aid researchers in predicting reaction outcomes and designing synthetic strategies involving these common chemical intermediates.

Introduction

Dichlorobenzenes are important precursors in the synthesis of a wide range of organic compounds, including pharmaceuticals, pesticides, and high-performance polymers. Their reactivity in EAS is governed by the interplay of the inductive and resonance effects of the two chlorine substituents. As chlorine is an electronegative atom, it deactivates the benzene ring towards electrophilic attack through a strong electron-withdrawing inductive effect (-I). However, due to the presence of lone pairs of electrons, chlorine can donate electron density to the ring via a resonance effect (+M), directing incoming electrophiles to the ortho and para positions. The presence of a second chlorine atom further deactivates the ring, making dichlorobenzenes less reactive than chlorobenzene and significantly less reactive than benzene.[1][2][3] The relative positioning of the two chlorine atoms in the ortho, meta, and para isomers leads to distinct differences in their reactivity and the regioselectivity of EAS reactions.

Factors Influencing Reactivity and Regioselectivity

The overall reactivity of the dichlorobenzene isomers in EAS is a balance of the following factors:

• Inductive Effect (-I): Both chlorine atoms exert a strong electron-withdrawing inductive effect, which reduces the electron density of the aromatic ring and deactivates it towards electrophilic attack. This effect is additive, making dichlorobenzenes less reactive than monochlorobenzene.

• Resonance Effect (+M): Each chlorine atom can donate a lone pair of electrons to the benzene ring through resonance. This effect increases the electron density at the ortho and para positions relative to the chlorine atom, thus directing incoming electrophiles to these positions. Although the +M effect of chlorine is weaker than its -I effect, it is crucial for determining the regioselectivity of the reaction.

• Steric Hindrance: The steric bulk of the chlorine atoms and the incoming electrophile can influence the accessibility of certain positions on the ring. For instance, substitution at a position sterically hindered by two adjacent chlorine atoms is generally disfavored.

• Directing Effects of Substituents: In dichlorobenzenes, the directing effects of both chlorine atoms must be considered. The positions that are activated by the resonance effect of both chlorine atoms will be the most favored sites for electrophilic attack, provided steric hindrance is not prohibitive.

Comparative Reactivity in Key EAS Reactions

The following sections summarize the available quantitative data on the reactivity and product distribution for the nitration, halogenation, sulfonation, and Friedel-Crafts acylation of ortho-, meta-, and para-dichlorobenzene.

Nitration

Nitration is a classic EAS reaction that introduces a nitro group (-NO2) onto the aromatic ring using a mixture of nitric acid and sulfuric acid.

Isomer	Major Product(s)	Minor Product(s)	Yield/Selectivity	Reference(s)
ortho-Dichlorobenzene	3,4-Dichloronitrobenzene	2,3-Dichloronitrobenzene	>89% selectivity for 3,4-isomer; Typical ratio of 3,4- to 2,3-isomer is 8.2:1.
meta-Dichlorobenzene	2,4-Dichloronitrobenzene	2,6-Dichloronitrobenzene, 3,5-Dichloronitrobenzene	-
para-Dichlorobenzene	1,4-Dichloro-2-nitrobenzene	-	Practically quantitative crude yield.	[4]

Halogenation (Chlorination)

Halogenation involves the introduction of a halogen atom (e.g., -Cl) onto the aromatic ring, typically using a Lewis acid catalyst.

Isomer	Major Product(s)	Comments	Reference(s)
ortho-Dichlorobenzene	1,2,4-Trichlorobenzene	-
meta-Dichlorobenzene	1,2,4-Trichlorobenzene, 1,3,5-Trichlorobenzene	Reacts approximately 3 to 4 times faster than ortho- and para-isomers in liquid-phase Friedel-Crafts catalyzed chlorination.	[5]
para-Dichlorobenzene	1,2,4-Trichlorobenzene	-

Sulfonation

Sulfonation introduces a sulfonic acid group (-SO3H) onto the aromatic ring, commonly using fuming sulfuric acid or sulfur trioxide.

Isomer	Major Product(s)	Yield	Comments	Reference(s)
ortho-Dichlorobenzene	3,4-Dichlorobenzenesulfonic acid	-	-
meta-Dichlorobenzene	2,4-Dichlorobenzenesulfonic acid	80.6%	Sulfonates with "considerable ease".	[6]
para-Dichlorobenzene	2,5-Dichlorobenzenesulfonic acid	73.1% (mixture with 1,3-isomer)	Sulfonates "much more difficultly" than the meta-isomer. The reaction is first order in the substrate and second order in sulfur trioxide (in nitromethane).	[6][7][8]

Friedel-Crafts Acylation (Benzoylation)

Friedel-Crafts acylation involves the introduction of an acyl group (e.g., -COR) onto the aromatic ring using a Lewis acid catalyst. The reactivity order for the benzoylation of dichlorobenzenes in nitrobenzene has been determined to be ortho > meta ≈ para .[9]

Isomer	Major Product(s)	Minor Product(s)	Reference(s)
ortho-Dichlorobenzene	3,4-Dichlorobenzophenone	2,3-Dichlorobenzophenone	[9]
meta-Dichlorobenzene	2,4-Dichlorobenzophenone	2,6-Dichlorobenzophenone	[9]
para-Dichlorobenzene	2,5-Dichlorobenzophenone	-	[9]

Experimental Protocols

Detailed methodologies for key electrophilic aromatic substitution reactions on dichlorobenzene isomers are provided below.

Nitration of para-Dichlorobenzene

This protocol describes the mononitration of p-dichlorobenzene using sodium nitrate in sulfuric acid.[4]

Materials:

• p-Dichlorobenzene

• Concentrated sulfuric acid (98%)

• Sodium nitrate, finely powdered

• Ice

• Anhydrous sodium carbonate

Procedure:

• To a beaker equipped with an overhead stirrer, add 200 mL of concentrated sulfuric acid.

• Add 66.68 g of p-dichlorobenzene to the sulfuric acid and stir until an even dispersion is formed.

• Warm the mixture to approximately 25°C.

• With vigorous stirring, commence the portion-wise addition of 41.95 g of finely powdered sodium nitrate. The rate of addition should be controlled to maintain the reaction temperature between 38-40°C.

• After the addition is complete (approximately 2.5 hours), continue to stir the thick slurry vigorously for an additional 2 hours, maintaining the temperature at 38-40°C with gentle heating if necessary.

• Pour the reaction slurry into 1 L of cold water containing 200-300 g of ice and stir until the product solidifies into pale yellow granules.

• Filter the crude product through a sintered glass funnel and wash thoroughly with cold water.

• Wash the crude product with a dilute solution of sodium carbonate (5 g in 300 mL of water) to neutralize any residual acid, followed by a final wash with cold water.

• Air dry the product on a watch glass. The crude yield is practically quantitative.

Sulfonation of meta- and para-Dichlorobenzene

This protocol outlines the sulfonation of m- and p-dichlorobenzene using fuming sulfuric acid.[6]

Materials:

• meta-Dichlorobenzene or para-Dichlorobenzene

• Fuming sulfuric acid (20-30% SO3)

• Barium carbonate (BaCO3)

• Ion-exchange resin (Na-form)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a condenser, charge the dichlorobenzene isomer (e.g., 5.01 g of m-dichlorobenzene) and fuming sulfuric acid (20 mL).

• Slowly heat the mixture to 80°C and maintain for 1 hour.

• Increase the temperature and heat for 15 hours at 200°C.

• After cooling, slowly pour the reaction mixture into 100 mL of ice water.

• Neutralize the excess sulfuric acid by adding barium carbonate until the cessation of CO2 evolution.

• Filter off the precipitated barium sulfate.

• Pass the filtrate through an ion-exchange resin (Na-form) to obtain the sodium salt of the sulfonated product.

• Remove the water by distillation to obtain the solid product.

Friedel-Crafts Acylation of Dichlorobenzenes (General Procedure)

This general protocol can be adapted for the acylation of ortho-, meta-, and para-dichlorobenzene.

Materials:

• Dichlorobenzene isomer

• Anhydrous aluminum chloride (AlCl3)

• Acyl chloride (e.g., acetyl chloride or benzoyl chloride)

• Anhydrous solvent (e.g., dichloromethane, nitrobenzene)

• Ice

• Concentrated hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottomed flask equipped with a stirrer, reflux condenser, and a dropping funnel, suspend anhydrous aluminum chloride (1.1 equivalents) in the anhydrous solvent.

• Cool the suspension in an ice bath.

• Slowly add the acyl chloride (1.1 equivalents) dropwise to the stirred suspension.

• After the addition of the acyl chloride, add the dichlorobenzene isomer (1.0 equivalent) dropwise, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours.

• Carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer and extract the aqueous layer with the organic solvent.

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the product by distillation or recrystallization.

Conclusion

The reactivity of dichlorobenzene isomers in electrophilic aromatic substitution is a nuanced interplay of electronic and steric effects. While all three isomers are deactivated towards EAS compared to benzene, their relative reactivity and the regioselectivity of substitution vary depending on the specific reaction. In general, the meta isomer tends to be more reactive in sulfonation and chlorination, while the ortho isomer shows the highest reactivity in Friedel-Crafts benzoylation. The para isomer is often the least reactive. This guide provides a foundational understanding and practical data for researchers working with these important chemical building blocks.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. echemi.com [echemi.com]
• 4. homework.study.com [homework.study.com]
• 5. US4089909A - Separation of dichlorobenzene isomers - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. onlinelibrary.wiley.com [onlinelibrary.wiley.com]
• 9. The Friedel-Crafts acylation of aromatic halogen derivatives. Part IV. The benzoylation of o-, m- and p-dichlorobenzenes - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]

A Senior Application Scientist's Guide to Alternative Starting Materials for 1,5-Dichloro-2-methoxy-3-nitrobenzene

Introduction

In the landscape of medicinal chemistry and materials science, 1,5-dichloro-2-methoxy-3-nitrobenzene is a well-established and versatile building block. Its unique substitution pattern—an activating nitro group, a directing methoxy group, and two reactive chlorine atoms—makes it a valuable precursor for a wide array of complex molecules, particularly in the synthesis of kinase inhibitors and other pharmacologically active agents. The typical synthetic workflow involves the reduction of the nitro group to an aniline, followed by nucleophilic aromatic substitution (SNAr) or cross-coupling reactions at the chloro-positions.

However, reliance on a single starting material can introduce vulnerabilities into a synthetic campaign, including supply chain disruptions, prohibitive costs, or the need for alternative reactivity profiles. This guide provides a comparative analysis of viable alternative starting materials, offering researchers and drug development professionals the data and insights needed to make informed decisions for their synthetic strategies. We will delve into the synthesis, reactivity, and practical considerations of halogen and positional isomers, supported by experimental data and protocols.

Analysis of the Core Scaffold: Reactivity and Influence

The reactivity of 1,5-dichloro-2-methoxy-3-nitrobenzene is dictated by the interplay of its substituents. Understanding this is key to identifying suitable replacements.

• Nitro Group (-NO₂): As a potent electron-withdrawing group, it strongly activates the ring towards nucleophilic aromatic substitution, primarily at the para-positioned C5 chlorine. It also serves as a reliable precursor to the critically important aniline functionality via reduction.

• Methoxy Group (-OCH₃): This electron-donating group directs electrophilic substitutions and influences the overall electron density of the ring.

• Chloro Groups (-Cl): These serve as leaving groups in SNAr reactions and are participants in various palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig). The chlorine at C5 is significantly more activated towards SNAr than the C1 chlorine due to the para-nitro group.

Strategic Alternatives: A Comparative Analysis

The most logical alternatives to the parent compound involve modifications that retain the core functionality while altering reactivity, availability, or cost. We will focus on two primary categories: Halogen Analogs and Positional Isomers.

Category 1: Halogen Analogs (Br, I)

Replacing chlorine with heavier halogens like bromine or iodine is a classic strategy to modulate reactivity, particularly in cross-coupling reactions where the rate-determining step often involves oxidative addition of the aryl halide to a metal catalyst.

1.1. 1,5-Dibromo-2-methoxy-3-nitrobenzene (CAS 725241-64-5)

This is the most direct analog, where chlorine atoms are replaced by bromine. It is commercially available, albeit at a higher cost than the dichloro- version.[1]

Comparative Reactivity:

• SNAr Reactions: The principles of nucleophilic aromatic substitution are governed by the addition of a nucleophile to form a resonance-stabilized carbanion (a Meisenheimer complex), followed by the elimination of the leaving group.[2][3][4] The reaction rate is primarily influenced by the stability of this intermediate. Since bromine and chlorine have similar electronegativities, the activation of the ring by the nitro group remains the dominant factor. Therefore, the reactivity of the dibromo- analog in SNAr reactions is expected to be very similar to the dichloro- compound. The choice between them for SNAr would likely be driven by cost and availability rather than a significant difference in chemical performance.

• Cross-Coupling Reactions: This is where the dibromo- analog offers a distinct advantage. In palladium-catalyzed reactions like Suzuki-Miyaura coupling, the oxidative addition of the aryl halide to the Pd(0) complex is a key step. The C-Br bond is weaker than the C-Cl bond, leading to a faster rate of oxidative addition. This often translates to milder reaction conditions (e.g., lower temperatures), lower catalyst loadings, and higher yields. While some studies suggest dibromoarenes can be less prone to diarylation than their dichloro analogs, this is highly dependent on the solvent and ligand system used.[5]

Data Summary Table: Halogen Analog Comparison

Feature	1,5-Dichloro-2-methoxy-3-nitrobenzene	1,5-Dibromo-2-methoxy-3-nitrobenzene	Rationale & Field Insights
CAS Number	37138-82-2[6]	725241-64-5[1][7]	For procurement and safety data sheet lookup.
Availability	High	Moderate	Dichloro- is a more common building block.
Relative Cost	$	$$$	Brominated reagents are typically more expensive.
SNAr Reactivity	Good	Good	Reactivity is dominated by nitro group activation; leaving group ability of Cl vs. Br is comparable in this context.[2][3]
Cross-Coupling	Moderate	Excellent	The weaker C-Br bond facilitates faster oxidative addition to the palladium catalyst, often leading to higher yields and milder conditions.[5]
Ideal Use Case	Cost-effective synthesis primarily using SNAr or when forcing conditions for cross-coupling are acceptable.	When higher efficiency and milder conditions are required for cross-coupling reactions, justifying the higher cost.	The choice is a trade-off between cost and reactivity. For late-stage diversification via cross-coupling, the dibromo- offers superior performance.

Category 2: Positional Isomers

Altering the substitution pattern can provide access to different intermediate structures and final products. A key positional isomer is 1,3-dibromo-2-methoxy-5-nitrobenzene.

2.1. 1,3-Dibromo-2-methoxy-5-nitrobenzene (CAS 31106-74-8)

In this isomer, the nitro group is now para to one of the bromine atoms (C3-Br) and ortho to the other (C1-Br). The methoxy group remains ortho to both.

Comparative Reactivity:

• SNAr Reactions: The bromine at C3 is now strongly activated by the para-nitro group, making it highly susceptible to nucleophilic displacement. The bromine at C1 is activated to a lesser extent by the same nitro group in the ortho position. This differential activation can be exploited for selective mono-substitution at the C3 position under carefully controlled conditions, an outcome that is more challenging to achieve with the 1,5-dihalo isomers.

• Cross-Coupling Reactions: Similar to the halogen analogs, the C-Br bonds are more reactive than C-Cl bonds. The differential electronic environment of the two bromine atoms could also potentially be used to achieve selective mono-arylation.

This molecule serves as a multifunctional intermediate where the strategic placement of the groups allows for sequential and regioselective modifications.[8]

Workflow for Selecting an Alternative Starting Material

The decision to switch from the standard 1,5-dichloro-2-methoxy-3-nitrobenzene should be based on a logical evaluation of synthetic goals.

Caption: Decision tree for starting material selection.

Experimental Protocols: A Head-to-Head Comparison

To provide a practical comparison, we outline a representative Suzuki-Miyaura coupling reaction. The following protocols are generalized and should be optimized for specific substrates.

Protocol 1: Suzuki-Miyaura Coupling with the Standard Dichloro- Substrate

This reaction typically requires more forcing conditions to achieve acceptable yields due to the stronger C-Cl bond.

Reaction Scheme: Aryl-Cl + Ar'-B(OH)₂ --[Pd Catalyst, Base]--> Aryl-Ar'

Step-by-Step Methodology:

• Reagent Preparation: To a 25 mL Schlenk flask, add 1,5-dichloro-2-methoxy-3-nitrobenzene (1.0 mmol, 222.0 mg), the desired arylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol, 212.0 mg).

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.03 mmol, 34.7 mg).

• Solvent Addition: Evacuate and backfill the flask with argon three times. Add a degassed solvent mixture of toluene (5 mL) and water (1 mL).

• Reaction: Heat the mixture to 100 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, wash with brine (15 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude residue by column chromatography on silica gel.

Protocol 2: Suzuki-Miyaura Coupling with the Dibromo- Alternative

The enhanced reactivity of the C-Br bond allows for milder conditions.

Reaction Scheme: Aryl-Br + Ar'-B(OH)₂ --[Pd Catalyst, Base]--> Aryl-Ar'

Step-by-Step Methodology:

• Reagent Preparation: To a 25 mL Schlenk flask, add 1,5-dibromo-2-methoxy-3-nitrobenzene (1.0 mmol, 310.9 mg), the desired arylboronic acid (1.2 mmol), and sodium carbonate (2.0 mmol, 212.0 mg).

• Catalyst Addition: Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.015 mmol, 17.3 mg). Note the potentially lower catalyst loading.

• Solvent Addition: Evacuate and backfill the flask with argon three times. Add a degassed solvent mixture of toluene (5 mL) and water (1 mL).

• Reaction: Heat the mixture to 80-90 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS. Note the lower temperature and potentially shorter reaction time.

• Work-up: Follow the same work-up procedure as in Protocol 1.

• Purification: Follow the same purification procedure as in Protocol 1.

Visualizing the Synthetic Pathway

The general workflow for utilizing these building blocks is outlined below.

Caption: Generalized synthetic workflow.

Conclusion and Future Outlook

While 1,5-dichloro-2-methoxy-3-nitrobenzene remains a cost-effective and reliable starting material for many applications, its halogen and positional isomers present compelling strategic advantages. The 1,5-dibromo- analog is a superior choice for synthetic routes that rely heavily on cross-coupling reactions, offering milder conditions and potentially higher yields that can be critical in late-stage functionalization. Positional isomers like 1,3-dibromo-2-methoxy-5-nitrobenzene open up possibilities for regioselective chemistry that is not readily accessible with the parent compound.

The choice of starting material is not merely a matter of substitution but a strategic decision that impacts the entire synthetic route. By understanding the nuanced reactivity differences outlined in this guide, researchers can enhance the efficiency, robustness, and versatility of their synthetic campaigns.

References

• 1. 1,5-Dibromo-2-methoxy-3-nitrobenzene | 725241-64-5 [sigmaaldrich.com]
• 2. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 16.6 Nucleophilic Aromatic Substitution – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. chemrxiv.org [chemrxiv.org]
• 6. 1,5-Dichloro-2-methoxy-3-nitrobenzene | 37138-82-2 [sigmaaldrich.com]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. 1,3-Dibromo-2-methoxy-5-nitrobenzene | 31106-74-8 | Benchchem [benchchem.com]

A Comparative Guide to the Validation of 1,5-Dichloro-2-methoxy-3-nitrobenzene Derivatives by NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

The unambiguous structural confirmation of synthetic compounds is a cornerstone of chemical research and drug development. For derivatives of 1,5-Dichloro-2-methoxy-3-nitrobenzene, a substituted nitroaromatic compound, Nuclear Magnetic Resonance (NMR) spectroscopy stands as a primary and powerful tool for validation. This guide provides an objective comparison of NMR spectroscopy with other analytical techniques, supported by predicted spectral data and detailed experimental protocols, to aid researchers in the comprehensive characterization of this class of molecules.

Performance Comparison: NMR Spectroscopy vs. Alternative Methods

The choice of analytical technique for the structural elucidation of 1,5-Dichloro-2-methoxy-3-nitrobenzene derivatives depends on the specific information required. While NMR provides unparalleled detail on the carbon-hydrogen framework, other spectroscopic methods offer complementary data.

Analytical Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	- Number of unique proton environments- Chemical environment of protons (chemical shift)- Neighboring protons (spin-spin coupling)- Relative number of protons (integration)	- High sensitivity- Relatively short acquisition time- Provides detailed connectivity information	- Can have overlapping signals in complex molecules- Does not directly observe non-protonated carbons
¹³C NMR Spectroscopy	- Number of unique carbon environments- Chemical environment of carbons- Hybridization state of carbons	- Directly observes the carbon backbone- Less signal overlap than ¹H NMR	- Lower natural abundance of ¹³C results in lower sensitivity and longer acquisition times- Typically does not show coupling information in standard decoupled spectra
Infrared (IR) Spectroscopy	- Presence of specific functional groups (e.g., C-NO₂, C-O, C-Cl, C=C)	- Fast and simple to perform- Good for identifying key functional groups	- Provides limited information about the overall molecular structure- Complex spectra can be difficult to interpret fully
Mass Spectrometry (MS)	- Molecular weight of the compound- Elemental composition (High-Resolution MS)- Fragmentation patterns for structural clues	- Extremely high sensitivity- Provides molecular formula information	- Isomer differentiation can be challenging without fragmentation- Does not provide detailed connectivity information
Raman Spectroscopy	- Complements IR spectroscopy- Good for symmetric bonds and non-polar functional groups	- Minimal sample preparation- Can be used with aqueous samples	- Can be affected by fluorescence- Weaker signal than IR for many functional groups

Predicted NMR Data for 1,5-Dichloro-2-methoxy-3-nitrobenzene

Due to the limited availability of public, experimentally-validated NMR spectra for 1,5-Dichloro-2-methoxy-3-nitrobenzene, the following data is predicted based on established substituent effects on benzene rings. These predictions serve as a guide for what researchers can expect to observe. The electron-withdrawing effects of the nitro and chloro groups, and the electron-donating effect of the methoxy group, significantly influence the chemical shifts of the aromatic protons and carbons.

Predicted ¹H NMR Spectral Data (in CDCl₃)

Signal Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
H-4	~7.5 - 7.7	d	1H
H-6	~7.3 - 7.5	d	1H
-OCH₃	~3.9 - 4.1	s	3H

Predicted ¹³C NMR Spectral Data (in CDCl₃)

Signal Assignment	Predicted Chemical Shift (δ, ppm)
C-2 (C-OCH₃)	~150 - 155
C-3 (C-NO₂)	~145 - 150
C-1 (C-Cl)	~130 - 135
C-5 (C-Cl)	~125 - 130
C-6 (C-H)	~120 - 125
C-4 (C-H)	~115 - 120
-OCH₃	~55 - 60

Experimental Protocols

Reproducible and high-quality analytical data are contingent upon standardized experimental procedures.

NMR Spectroscopy Protocol

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 1,5-Dichloro-2-methoxy-3-nitrobenzene derivative for ¹H NMR, and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.

  • Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: Standard single-pulse experiment.

  • Spectral Width: ~12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Pulse Program: Proton-decoupled single-pulse experiment.

  • Spectral Width: ~200-250 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, depending on sample concentration.

• Data Processing:

  • Apply Fourier transformation to the Free Induction Decay (FID).

  • Perform phase and baseline corrections.

  • Integrate the signals in the ¹H NMR spectrum.

  • Reference the spectra to the TMS signal.

Alternative Spectroscopy Protocols (General Overview)

• Infrared (IR) Spectroscopy: A thin film of the sample is prepared on a salt plate (e.g., NaCl or KBr) for solid samples, or a liquid cell is used for solutions. The sample is then scanned with infrared radiation.

• Mass Spectrometry (MS): The sample is introduced into the mass spectrometer (e.g., via direct infusion or coupled with a chromatography system like GC or LC), ionized, and the mass-to-charge ratio of the resulting ions is measured.

• Raman Spectroscopy: The sample (solid or liquid) is irradiated with a monochromatic laser, and the scattered light is collected and analyzed.

Validation Workflow

The following diagram illustrates a logical workflow for the validation of 1,5-Dichloro-2-methoxy-3-nitrobenzene derivatives, integrating various spectroscopic techniques for a comprehensive analysis.

Caption: Workflow for the spectroscopic validation of synthesized compounds.

By integrating the detailed structural information from NMR with complementary data from other spectroscopic techniques, researchers can achieve a high level of confidence in the identity and purity of 1,5-Dichloro-2-methoxy-3-nitrobenzene derivatives, a critical step in advancing their research and development objectives.

A Comparative Guide to the Mass Spectrometry Analysis of Synthesized Phenazines

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the mass spectrometry analysis of phenazine compounds, with a focus on those synthesized from precursors such as dichloronitroanilines. It offers a detailed examination of analytical methodologies, supported by experimental data, to assist researchers in selecting the most appropriate techniques for the characterization of these biologically significant heterocyclic compounds.

Phenazines are a class of nitrogen-containing heterocyclic compounds with a diverse range of biological activities, including antibiotic, antifungal, and anticancer properties.[1][2][3] Their synthesis often involves the condensation of substituted anilines and nitrobenzenes.[2][3][4][5] Accurate characterization of these synthesized molecules is crucial for understanding their structure-activity relationships and for drug development. Mass spectrometry, often coupled with chromatographic techniques, stands as a cornerstone for the structural elucidation and purity assessment of novel phenazine derivatives.[6][7]

Comparison of Analytical Techniques

While mass spectrometry is a powerful tool, a comprehensive analysis of synthesized phenazines often involves a combination of spectroscopic and chromatographic methods. The following table compares the utility of common analytical techniques in phenazine characterization.

Analytical Technique	Information Provided	Advantages	Limitations
Mass Spectrometry (MS)	Molecular weight, elemental composition (HRMS), fragmentation patterns for structural elucidation.[8][9][10]	High sensitivity, provides molecular formula with high accuracy, suitable for complex mixtures when coupled with chromatography.	Isomeric differentiation can be challenging without tandem MS, potential for matrix effects.
Nuclear Magnetic Resonance (NMR)	Detailed structural information, including connectivity of atoms (¹H, ¹³C, COSY, HMBC), and stereochemistry.[8][11]	Unambiguous structure determination, provides information on the chemical environment of atoms.	Lower sensitivity compared to MS, requires larger sample amounts, complex spectra for large molecules.
High-Performance Liquid Chromatography (HPLC)	Purity assessment, separation of isomers and byproducts, quantification.[6]	High resolution, quantitative, adaptable to various detectors (UV, MS).	Co-elution can occur, method development can be time-consuming.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups (e.g., C=O, N-H).[11]	Fast, non-destructive, provides a molecular fingerprint.	Limited structural information, not suitable for complex mixtures.
UV-Visible Spectroscopy	Information on the electronic structure and conjugation of the phenazine core.	Simple, fast, can be used for quantification.	Provides limited structural detail, broad absorption bands can make interpretation difficult.

Experimental Protocols

General Synthesis of Phenazine-1-carboxylic Acid Derivatives

A common route for the synthesis of phenazine-1-carboxylic acid (PCA) derivatives involves the Jourdan-Ullmann coupling followed by a reductive ring closure.[1][12]

Step 1: Jourdan-Ullmann Coupling

• A substituted aniline is coupled with a substituted nitrobenzoic acid in the presence of a base.

• Example: Aniline and 2-bromo-3-nitro-benzoic acid can be reacted to form a phenazine-1-carboxylic acid intermediate.[8]

Step 2: Reductive Ring Closure

• The intermediate from the Jourdan-Ullmann reaction is treated with a reducing agent, such as sodium borohydride, to facilitate the cyclization and formation of the phenazine ring.[1][12]

Mass Spectrometry Analysis Protocol

Sample Preparation:

• Dissolve the synthesized phenazine derivative in a suitable solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

• Further dilute the stock solution with the initial mobile phase for LC-MS analysis to a final concentration of 1-10 µg/mL.

Instrumentation and Conditions (Example for LC-MS):

• LC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

• Mass Spectrometer: An electrospray ionization (ESI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer for high-resolution mass spectrometry (HRMS).[13]

• Ionization Mode: Positive ion mode is typically used for phenazines as the nitrogen atoms are readily protonated.[9]

• Data Acquisition: Acquire full scan mass spectra to determine the molecular weight and tandem mass spectra (MS/MS) of the protonated molecule to obtain fragmentation information for structural confirmation.[10]

Data Presentation

The following table presents hypothetical mass spectrometry data for a synthesized phenazine derivative, illustrating the type of information obtained.

Compound	Theoretical m/z [M+H]⁺	Observed m/z [M+H]⁺	Mass Error (ppm)	Key MS/MS Fragments
Phenazine-1-carboxamide	224.0764	224.0761	-1.3	207.0713, 179.0760
7-Bromo-phenazine-1-carboxamide	301.9869 / 303.9849	301.9865 / 303.9845	-1.3 / -1.3	284.9818 / 286.9798, 206.0656

Visualization of Workflows

The following diagrams illustrate the general workflow for the synthesis and analysis of phenazine derivatives.

Caption: General workflow for the synthesis of phenazine derivatives.

Caption: Workflow for the mass spectrometry analysis of synthesized phenazines.

References

• 1. rroij.com [rroij.com]
• 2. Page loading... [guidechem.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Functional Analysis of Phenazine Biosynthesis Genes in Burkholderia spp - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Gas Phase Fragmentation of N,N-Ditosyl-2-aminodiphenylamine to Phenazine | MDPI [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. rroij.com [rroij.com]
• 13. mdpi.com [mdpi.com]

A Comparative Guide to HPLC-MS and Alternative Methods for the Analysis of Halogenated Nitroaromatic Reaction Mixtures

For Researchers, Scientists, and Drug Development Professionals

The accurate analysis of halogenated nitroaromatic compounds within complex reaction mixtures is paramount for process optimization, impurity profiling, and ensuring the safety and efficacy of pharmaceutical products. High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) stands as a principal analytical technique for this purpose. This guide provides an objective comparison of HPLC-MS with alternative methods—Gas Chromatography-Mass Spectrometry (GC-MS), Supercritical Fluid Chromatography (SFC), and Capillary Electrophoresis (CE)—supported by experimental data and detailed protocols to inform the selection of the most appropriate analytical strategy.

Method Performance Comparison

The selection of an analytical method hinges on a variety of performance characteristics. The following table summarizes the quantitative performance of HPLC-MS and its alternatives for the analysis of nitroaromatic compounds. It is important to note that the data presented is compiled from various sources and may not represent a direct head-to-head comparison under identical conditions.

Analytical Method	Common Analytes	Typical Limit of Detection (LOD)	Throughput	Key Advantages	Key Disadvantages
HPLC-MS	Polar & Thermally Labile Nitroaromatics	5 - 50 ng/L[1]	Moderate	High selectivity and sensitivity; suitable for a wide range of polarities.	Can be more complex and costly than other methods.
GC-MS	Volatile & Semi-Volatile Nitroaromatics	ppb range[2]	High	Excellent for volatile compounds; high resolving power.	Not suitable for thermally labile or non-volatile compounds; may require derivatization.[3][4]
SFC	Chiral & Non-polar Nitroaromatics	Several times greater than HPLC and GC methods[5]	High	Fast separations; environmentally friendly (uses CO2).[6]	Lower sensitivity for some compounds; not ideal for highly polar analytes.[6]
CE	Charged & Polar Nitroaromatics	3.0 - 4.7 µg/L[7]	High	High separation efficiency; minimal sample and reagent consumption.[8]	Can have lower sensitivity and reproducibility compared to HPLC.

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for successful analytical outcomes. Below are representative methodologies for each of the discussed techniques.

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

This protocol is adapted from EPA Method 8330B for the analysis of nitroaromatics and is suitable for halogenated analogs with appropriate method development.[9][10][11]

1. Sample Preparation:

• Aqueous Samples (Low Concentration): Perform solid-phase extraction (SPE) using a polymeric reverse-phase cartridge. Condition the cartridge with methanol followed by water. Load the sample, wash with water, and elute the analytes with methanol. Concentrate the eluate under a gentle stream of nitrogen.[1]

• Aqueous Samples (High Concentration): Dilute the sample with the mobile phase and filter through a 0.45 µm PTFE filter prior to injection.[9][12]

• Solid Samples: Extract the sample with acetonitrile in an ultrasonic bath. Filter the extract through a 0.45 µm PTFE filter.[10]

2. HPLC Conditions:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[12]

• Mobile Phase: A gradient of methanol and water is commonly used. For example, an initial composition of 50:50 (v/v) methanol:water, with a gradient to a higher organic content.[9]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 - 100 µL.

• Column Temperature: 30 °C.

3. Mass Spectrometry Conditions:

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode is often suitable for nitroaromatic compounds.[13]

• Detection Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) for enhanced selectivity and sensitivity.

• Ion Source Parameters: Optimize parameters such as capillary voltage, cone voltage, desolvation gas flow, and temperature according to the instrument manufacturer's guidelines.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol is based on EPA Method 8091 for the analysis of nitroaromatics by gas chromatography.[2][14]

1. Sample Preparation:

• Aqueous Samples: Perform liquid-liquid extraction with a suitable solvent like dichloromethane.

• Solid Samples: Extract with an appropriate solvent (e.g., hexane/acetone mixture) using sonication or Soxhlet extraction.

• Derivatization: For polar compounds, derivatization (e.g., silylation) may be necessary to increase volatility.

2. GC Conditions:

• Column: A wide-bore capillary column with a non-polar or mid-polar stationary phase (e.g., 5% phenyl-methylpolysiloxane).

• Injector: Split/splitless inlet, operated at a temperature that ensures volatilization without thermal degradation (e.g., 250 °C).

• Carrier Gas: Helium at a constant flow rate (e.g., 1-2 mL/min).

• Oven Temperature Program: A temperature gradient is typically employed, for example, starting at 60 °C, holding for 2 minutes, then ramping to 280 °C at 10 °C/min.

3. Mass Spectrometry Conditions:

• Ionization Source: Electron Ionization (EI) at 70 eV.

• Detection Mode: Full scan for qualitative analysis and identification of unknowns, or Selected Ion Monitoring (SIM) for quantitative analysis of target compounds.

• Mass Range: e.g., m/z 50-550.

Supercritical Fluid Chromatography (SFC)

The following provides a general protocol for the analysis of nitroaromatic compounds by SFC.

1. Sample Preparation:

• Dissolve the sample in a suitable organic solvent such as methanol or a mixture of methanol and a stronger solvent if necessary.

2. SFC Conditions:

• Column: A column with a polar stationary phase, such as cyanopropyl or 2-ethylpyridine, is often effective.[15][16]

• Mobile Phase: Supercritical carbon dioxide as the primary mobile phase, with a polar organic modifier (e.g., methanol) added in a gradient to facilitate elution.

• Flow Rate: Typically higher than HPLC, e.g., 2-5 mL/min.

• Backpressure: Maintained to ensure the mobile phase remains in a supercritical state (e.g., >100 bar).

• Column Temperature: e.g., 40 °C.

3. Detection:

• UV-Vis detector is common. Mass spectrometry can also be coupled with SFC for enhanced identification.

Capillary Electrophoresis (CE)

A general protocol for the analysis of nitroaromatic compounds using Capillary Zone Electrophoresis (CZE) is outlined below.

1. Sample Preparation:

• Dissolve the sample in the running buffer or a compatible low-ionic-strength solution. Filter the sample through a 0.22 µm filter.

2. CE Conditions:

• Capillary: Fused-silica capillary (e.g., 50 µm internal diameter, 50-75 cm total length).

• Running Buffer: A buffer solution providing appropriate pH and conductivity, for example, a borate buffer. Organic modifiers like methanol can be added to improve separation.

• Voltage: A high voltage (e.g., 15-30 kV) is applied across the capillary.

• Injection: Hydrodynamic or electrokinetic injection.

• Temperature: Controlled temperature, e.g., 25 °C.

3. Detection:

• UV-Vis detector is the most common. Amperometric or mass spectrometric detection can also be used for improved sensitivity and selectivity.[7]

Visualizing the Analytical Workflow

A clear understanding of the experimental workflow is essential for method implementation and troubleshooting. The following diagram illustrates a typical workflow for the HPLC-MS analysis of halogenated nitroaromatic compounds.

HPLC-MS analysis workflow for halogenated nitroaromatics.

Logical Relationships in Method Selection

The choice of an analytical technique is a multifactorial decision. The following diagram illustrates the key considerations and their relationships in selecting the optimal method for analyzing halogenated nitroaromatic compounds.

Decision tree for analytical method selection.

References

• 1. ingenieria-analitica.com [ingenieria-analitica.com]
• 2. epa.gov [epa.gov]
• 3. GC-MS vs. HPLC for Aromatics Content Analysis: Which is Better? [eureka.patsnap.com]
• 4. drawellanalytical.com [drawellanalytical.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Comparison of LC/MS and SFC/MS for screening of a large and diverse library of pharmaceutically relevant compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Simultaneous determination of nitroaromatic compounds in water using capillary electrophoresis with amperometric detection on an electrode modified with a mesoporous nano-structured carbon material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protocol for Capillary Electrophoresis - Creative Proteomics [creative-proteomics.com]
• 9. epa.gov [epa.gov]
• 10. NEMI Method Summary - 8330B [nemi.gov]
• 11. epa.gov [epa.gov]
• 12. greenrivertech.com.tw [greenrivertech.com.tw]
• 13. researchgate.net [researchgate.net]
• 14. NEMI Method Summary - 8091 (by GC-NPD) [nemi.gov]
• 15. apps.dtic.mil [apps.dtic.mil]
• 16. chromatographyonline.com [chromatographyonline.com]

A Comparative Toxicological Analysis of Dinitrotoluene Isomers as a Predictive Model for Dichloronitrobenzene Toxicity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity of dinitrotoluene (DNT) and dichloronitrobenzene (DCNB) isomers. By presenting supporting experimental data, detailed methodologies, and illustrating key metabolic and signaling pathways, this document aims to serve as a valuable resource for researchers in toxicology and drug development. Dinitrotoluenes are utilized as a model to infer the potential toxicities of dichloronitrobenzenes, a class of compounds with more limited comparative toxicological data.

Executive Summary

Dinitrotoluene (DNT) isomers exhibit a wide range of toxicities, with the 3,5-DNT isomer being the most acutely toxic in animal studies.[1] The primary target organs for DNT toxicity include the liver, testes, spleen, and the nervous system.[1] Similarly, dichloronitrobenzene (DCNB) isomers are known to induce toxicity in the liver, kidneys, and hematopoietic system. While comprehensive comparative data for all six DCNB isomers is less available, existing studies on individual isomers suggest a parallel in target organ toxicity. Both classes of compounds undergo metabolic activation to exert their toxic effects, often involving nitroreduction and subsequent formation of reactive intermediates. This guide synthesizes the available quantitative data, outlines the experimental protocols for toxicity assessment, and visually represents the known metabolic and signaling pathways to facilitate a comparative understanding.

Data Presentation: Comparative Toxicity of Dinitrotoluene and Dichloronitrobenzene Isomers

The following tables summarize the available quantitative data on the acute oral toxicity and target organ effects of DNT and DCNB isomers.

Table 1: Acute Oral Toxicity (LD50) of Dinitrotoluene Isomers in Rats

Isomer	LD50 (mg/kg)	Key Toxic Effects
2,3-Dinitrotoluene	1120	Increased liver mass[1]
2,4-Dinitrotoluene	270 - 650	Hepatocellular lesions, neurotoxic effects, decreased testes mass[1]
2,5-Dinitrotoluene	710	Increased splenic mass[1]
2,6-Dinitrotoluene	180 - 795	Hepatocellular lesions, decreased testes mass[1]
3,4-Dinitrotoluene	270	Increased liver mass, neurotoxic effects
3,5-Dinitrotoluene	310	High mortality, weight loss, neurotoxic effects, decreased testes mass[1]

Table 2: Acute Oral Toxicity (LD50) of Dichloronitrobenzene Isomers in Rodents

Isomer	Species	LD50 (mg/kg)	Key Toxic Effects
2,3-Dichloronitrobenzene	Rat (male)	381	Liver and kidney toxicity, hemolytic anemia
2,4-Dichloronitrobenzene	Rat (male)	387	Liver and kidney toxicity, skin sensitization[2]
2,5-Dichloronitrobenzene	Guinea Pig	800	Hepatotoxicity, renal toxicity, hematological effects, testicular toxicity
2,6-Dichloronitrobenzene	Not readily available	Suspected of causing genetic defects, may cause cancer[3]
3,4-Dichloronitrobenzene	Mouse	200-3200	Liver and kidney toxicity, methemoglobinemia[2]
3,5-Dichloronitrobenzene	Not readily available	Data not readily available

Experimental Protocols

The following are detailed methodologies for key experiments cited in the toxicological assessment of DNT and DCNB isomers. These protocols are based on established OECD guidelines for chemical safety testing.

Acute Oral Toxicity Study (Following OECD Guideline 425)

This protocol is designed to determine the median lethal dose (LD50) of a substance after a single oral administration.

1. Test Animals:

• Healthy, young adult rodents (rats or mice), typically females as they are often slightly more sensitive.

• Animals are acclimatized to laboratory conditions for at least 5 days prior to dosing.

2. Housing and Feeding:

• Animals are housed in individual cages.

• Standard laboratory diet and drinking water are provided ad libitum, except for a brief fasting period before and after administration of the test substance.

3. Dose Preparation and Administration:

• The test substance is typically dissolved or suspended in a suitable vehicle (e.g., corn oil, water).

• Administration is performed by oral gavage in a single dose.

4. Procedure (Up-and-Down Procedure):

• A single animal is dosed at a step below the best preliminary estimate of the LD50.

• If the animal survives, the next animal is dosed at a higher level. If it dies, the next animal is dosed at a lower level.

• This sequential dosing continues until stopping criteria are met, typically after a specified number of reversals in outcome.

5. Observation:

• Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• A gross necropsy is performed on all animals at the end of the study.

6. Data Analysis:

• The LD50 is calculated using the maximum likelihood method.

In Vitro Bacterial Reverse Mutation Test (Ames Test - Following OECD Guideline 471)

This assay is used to detect gene mutations induced by chemical substances.

1. Test System:

• Several strains of Salmonella typhimurium and Escherichia coli with different mutations in the histidine or tryptophan operon, respectively.

2. Metabolic Activation:

• The test is performed with and without an exogenous metabolic activation system (S9 mix), typically derived from the livers of rats pre-treated with an enzyme-inducing agent.

3. Procedure:

• The tester strains are exposed to the test substance at various concentrations, with and without S9 mix.

• The mixture is plated on a minimal agar medium.

• Plates are incubated at 37°C for 48-72 hours.

4. Data Analysis:

• A positive result is indicated by a concentration-related increase in the number of revertant colonies (colonies that have regained the ability to synthesize the required amino acid) compared to the negative control.

In Vitro Mammalian Chromosomal Aberration Test (Following OECD Guideline 473)

This test identifies substances that cause structural chromosome aberrations in cultured mammalian cells.

1. Test System:

• Established mammalian cell lines (e.g., Chinese hamster ovary (CHO) cells) or primary cell cultures.

2. Procedure:

• Cell cultures are exposed to the test substance at several concentrations, with and without metabolic activation (S9 mix).

• Cells are treated for a short period (3-6 hours) followed by a recovery period, or for a longer period (continuous treatment for about 1.5 normal cell cycle lengths).

• A metaphase-arresting agent (e.g., colcemid) is added to the cultures to accumulate cells in metaphase.

• Cells are harvested, fixed, and stained.

3. Data Analysis:

• Metaphase cells are analyzed microscopically for the presence of chromosomal aberrations (e.g., breaks, gaps, exchanges).

• A substance is considered positive if it induces a concentration-dependent and statistically significant increase in the frequency of cells with structural chromosomal aberrations.

Signaling Pathways and Metabolic Activation

The toxicity of DNT and DCNB isomers is closely linked to their metabolic activation, leading to the formation of reactive intermediates that can interact with cellular macromolecules.

Metabolic Activation of Dinitrotoluenes

The metabolism of DNT isomers is a complex process that can lead to detoxification or bioactivation. A key pathway involves the reduction of one of the nitro groups to a hydroxylamino group, which can then be further metabolized to a reactive nitrenium ion that can bind to DNA and other cellular components.

Metabolic activation pathway of dinitrotoluenes.

Metabolic Activation of Dichloronitrobenzenes

DCNB isomers are metabolized to their corresponding dichloroaniline derivatives through the reduction of the nitro group. These aniline metabolites can undergo further biotransformation, leading to the formation of reactive species that contribute to their toxicity.

Metabolic activation pathway of dichloronitrobenzenes.

Peroxisome Proliferator-Activated Receptor (PPAR) Signaling and 2,4-DNT

Studies have shown that 2,4-DNT can perturb PPAR signaling, a key regulator of lipid metabolism and energy homeostasis.[4] Specifically, 2,4-DNT has been observed to inhibit PPARα signaling while increasing PPARγ signaling.[4] This disruption can lead to impaired energy metabolism and has been linked to weight loss and decreased exercise endurance in animal models.[4]

References

• 1. Comparison of the repeated dose toxicity of isomers of dinitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxidative Stress: Signaling Pathways, Biological Functions, and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Thirteen-week inhalation toxicity of 2- and 4-chloronitrobenzene in F344/N rats and B6C3F1 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validation of a Genomics-Based Hypothetical Adverse Outcome Pathway: 2,4-Dinitrotoluene Perturbs PPAR Signaling Thus Impairing Energy Metabolism and Exercise Endurance - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Regioselective Synthesis of Substituted Phenazines: A Comparative Analysis

For researchers, scientists, and drug development professionals, the precise control of substituent placement on the phenazine core is paramount for tuning its biological and electronic properties. This guide provides a comparative overview of synthetic methodologies, focusing on the critical aspect of regioselectivity. We present a data-driven comparison of traditional and modern synthetic routes, complete with detailed experimental protocols and visual workflows to aid in methodological selection and implementation.

The phenazine scaffold is a privileged heterocycle found in a variety of natural products and synthetic compounds with a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The therapeutic and materials science applications of phenazine derivatives are often dictated by the specific substitution pattern on the aromatic rings. Consequently, the development of synthetic methods that afford high regioselectivity is a central theme in contemporary organic synthesis. This guide will compare and contrast key methodologies for the synthesis of substituted phenazines, with a focus on providing quantitative data to support the claims of regioselectivity.

Modern Regioselective Methods: A Paradigm Shift

Recent advancements in catalysis have revolutionized the synthesis of substituted phenazines, offering unprecedented control over isomer formation. Two of the most powerful strategies are the Buchwald-Hartwig amination-based approach and palladium-catalyzed aryl ligation.

Buchwald-Hartwig Amination Followed by Reductive Cyclization

This method has emerged as a highly reliable and regioselective route to unsymmetrically substituted phenazines. The strategy involves the palladium-catalyzed cross-coupling of a substituted 2-nitroaniline with a substituted 1-bromo-2-nitrobenzene derivative. The resulting bis(2-nitrophenyl)amine is then subjected to a tandem reduction of the nitro groups and oxidative cyclization to furnish the phenazine core. A key advantage of this method is that the substitution pattern of the final product is predetermined by the choice of the starting materials, leading to the formation of a single regioisomer.[1][2]

Key Features:

• High Regioselectivity: Typically yields a single, predictable isomer.[2]

• Broad Substrate Scope: Tolerates a variety of functional groups on both coupling partners.

• Good to Excellent Yields: Provides reliable access to complex phenazine derivatives.

Experimental Protocol: Synthesis of 2,3,7,8-Tetraalkoxyphenazines [2]

Step 1: Buchwald-Hartwig Amination A mixture of the appropriate 4,5-dialkoxy-2-nitroaniline (1.0 equiv), 1-bromo-2-nitrobenzene derivative (1.05 equiv), palladium(II) acetate (0.05 equiv), RuPhos (0.075 equiv), and cesium carbonate (1.2 equiv) in toluene is heated at 90-110 °C for 1.5-24 hours under an inert atmosphere. After cooling, the reaction mixture is filtered, and the solvent is removed under reduced pressure. The crude product is purified by column chromatography.

Step 2: Tandem Reductive Cyclization To a solution of the bis(2-nitrophenyl)amine derivative in methanol or a mixture of methanol and ethyl acetate is added palladium on charcoal (10 mol%). The mixture is heated to reflux, and sodium borohydride is added portion-wise until the solution becomes colorless. Ferric chloride (2.5 equiv) is then added, and the mixture is refluxed for an additional 30 minutes. The catalyst is removed by filtration, and the solvent is evaporated. The residue is partitioned between dichloromethane and water, and the organic layer is dried and concentrated. The crude phenazine is purified by column chromatography.

Palladium-Catalyzed Double Aryl Ligation

This powerful strategy allows for the direct "ligation" of two substituted o-bromoaniline molecules to form a symmetrically substituted phenazine. The reaction proceeds via a double Buchwald-Hartwig amination, followed by an in-situ oxidation. By carefully selecting the phosphine ligand and reaction conditions, high yields of the desired phenazines can be achieved. Furthermore, this methodology can be extended to the synthesis of unsymmetrical phenazines by exploiting the differential reactivity of two distinct o-bromoaniline derivatives.[3][4] This method offers excellent regiochemical control, as the formation of other isomers is often not possible.[3]

Key Features:

• Excellent Regiocontrol: The substitution pattern is dictated by the starting anilines.

• Good Yields: Effective for the synthesis of both symmetrical and unsymmetrical phenazines.

• Convergent Synthesis: Allows for the rapid construction of the phenazine core.

Experimental Protocol: General Procedure for Palladium-Catalyzed Aryl Ligation [3]

To a solution of the o-bromoaniline (1 equiv) in toluene (0.1 M) is added cesium carbonate (2.0 equiv), a phosphine ligand (e.g., BINAP, 0.08 equiv), and palladium(II) acetate (0.05 equiv) at room temperature under an inert atmosphere. The reaction mixture is heated to 120 °C for 4-24 hours. After completion, the reaction is cooled, diluted with an organic solvent, and washed with water and brine. The organic layer is dried, concentrated, and the crude product is purified by flash chromatography.

Traditional Synthetic Methods: The Challenge of Regioselectivity

Prior to the advent of modern catalytic methods, the synthesis of substituted phenazines often relied on classical condensation reactions. While these methods are still in use, they frequently suffer from a lack of regioselectivity, leading to mixtures of isomers that can be difficult to separate.

Wohl-Aue Synthesis

The Wohl-Aue reaction, first reported in 1901, involves the condensation of an aniline with a nitrobenzene in the presence of a base at elevated temperatures.[5] When substituted starting materials are used, this reaction typically yields a mixture of regioisomers, and the yields can be low.[2][6] For example, the reaction of a substituted aniline with nitrobenzene can lead to the formation of two possible phenazine isomers.

Condensation of o-Phenylenediamines with o-Quinones or Catechols

Another classical approach is the condensation of a substituted o-phenylenediamine with an o-quinone or a catechol. This method can also lead to the formation of regioisomeric mixtures, especially when both the diamine and the quinone/catechol are unsymmetrically substituted.[2] The ratio of the resulting isomers is often influenced by the electronic and steric nature of the substituents.

Comparative Performance Data

The following tables summarize the performance of different synthetic methods, highlighting the key aspects of yield and regioselectivity.

Table 1: Regioselective Synthesis of Substituted Phenazines using Modern Methods

Method	Starting Materials	Product	Yield (%)	Regioselectivity	Reference
Buchwald-Hartwig Amination/Cyclization	4,5-dihexyloxy-2-nitroaniline + 1-bromo-2-nitrobenzene	2,3-dihexyloxyphenazine	87	Single Isomer	[2]
Buchwald-Hartwig Amination/Cyclization	4,5-diisobutoxy-2-nitroaniline + 1-bromo-4-tert-butyl-2-nitrobenzene	7-tert-butyl-2,3-diisobutoxyphenazine	82	Single Isomer	[7]
Palladium-Catalyzed Aryl Ligation	2-bromo-4-methylaniline	2,7-dimethylphenazine	85	Single Isomer	[4]
Palladium-Catalyzed Aryl Ligation	2-bromo-4-methoxyaniline	2,7-dimethoxyphenazine	78	Single Isomer	[4]
Palladium-Catalyzed Aryl Ligation	N-Boc-L-tryptophan methyl ester	Dihydrodipyrrolophenazine derivative	49	Single Isomer	[4]

Table 2: Synthesis of Substituted Phenazines using Traditional Methods (Illustrative)

Method	Starting Materials	Product(s)	Total Yield (%)	Regioisomeric Ratio	Reference
Wohl-Aue Reaction	Substituted anilines and nitrobenzenes	Mixture of regioisomers	Generally low to moderate	Mixture	[2][6]
Condensation	2,3-diaminotoluene + 2-hydroxynaphthalene-1,4-dione	Mixture of two regioisomers	Enhanced yield with grinding	Mixture	[8]

Visualizing Synthetic Pathways

To further clarify the relationships between the different synthetic strategies, the following diagrams illustrate the key transformations.

Caption: Workflow for the regioselective synthesis of substituted phenazines via Buchwald-Hartwig amination.

Caption: Palladium-catalyzed aryl ligation for the synthesis of symmetrical and unsymmetrical phenazines.

References

• 1. Regioselective Synthesis of Fluorescent Alkoxy-Substituted Phenazines and N-Alkyl Phenazinium Salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Regioselective Synthesis of Fluorescent Alkoxy-Substituted Phenazines and N‑Alkyl Phenazinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A NEW APPROACH TO THE SYNTHESIS OF SUBSTITUTED PHENAZINES VIA PALLADIUM-CATALYZED ARYL LIGATION - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A review on lawsone-based benzo[a]phenazin-5-ol: synthetic approaches and reactions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Spectroscopic Characterization of Alkoxy-Substituted Phenazines

For Researchers, Scientists, and Drug Development Professionals

Alkoxy-substituted phenazines are a class of heterocyclic compounds attracting significant interest in materials science and medicinal chemistry. Their unique photophysical properties, including intense fluorescence, make them promising candidates for applications such as organic light-emitting diodes (OLEDs), fluorescent probes, and photosensitizers.[1][2] Furthermore, their derivatives have been investigated as anticancer and antibacterial agents.[1][3] A thorough understanding of their spectroscopic characteristics is crucial for the rational design of new functional molecules.

This guide provides a comparative overview of the spectroscopic properties of various alkoxy-substituted phenazines, supported by experimental data from recent literature. We present key photophysical parameters in a clear, tabular format and detail the experimental protocols for their characterization.

Comparative Spectroscopic Data

The photophysical properties of phenazine derivatives are highly dependent on the nature and position of their substituents. Alkoxy groups, being electron-donating, generally influence the absorption and emission spectra of the phenazine core. The following table summarizes the key spectroscopic data for a selection of 2,3,7,8-tetraalkoxy- and 2,3-dialkoxy-substituted phenazines in different solvents.[1]

Compound ID	R1	R2	R3	R4	Solvent	λ_abs (nm)	λ_em (nm)	Stokes Shift (nm)	Φ_F
1a	O(CH2)9OH	O(CH2)9OH	O(CH2)9OH	O(CH2)9OH	CH3CN	396	416	20	0.28
CHCl3	400	422	22	0.48
1b	O(CH2)9OH	OCH3	O(CH2)9OH	OCH3	CH3CN	396	416	20	0.35
CHCl3	400	422	22	0.57
1c	O(CH2)9OH	OCH2CF3	O(CH2)9OH	OCH2CF3	CH3CN	394	414	20	0.28
CHCl3	398	420	22	0.49
1d	H	C(CH3)3	O(CH2)9OH	OCH3	CH3CN	388	410	22	< 0.01
CHCl3	392	412	20	< 0.01
1e	H	CF3	O(CH2)9OH	OCH3	CH3CN	378	402	24	< 0.01
CHCl3	382	404	22	< 0.01

Data sourced from Ręka et al., The Journal of Organic Chemistry, 2025.[1]

Key Observations:

• Substitution Pattern: The 2,3,7,8-tetraalkoxy-substituted phenazines (1a-1c) exhibit significantly higher fluorescence quantum yields (Φ_F) compared to the 2,3-dialkoxy derivatives (1d-1e).[1] This suggests that the symmetrical distribution of electron-donating groups enhances fluorescence intensity.

• Solvent Effects: A noticeable solvatochromic effect is observed. For all compounds, the absorption (λ_abs) and emission (λ_em) maxima show a bathochromic (red) shift in the less polar solvent, chloroform (CHCl3), compared to acetonitrile (CH3CN).[1]

• Quantum Yield: The fluorescence quantum yield is consistently higher in chloroform than in acetonitrile for the highly fluorescent compounds.[1] For instance, the quantum yield of compound 1a increases from 0.28 in acetonitrile to 0.48 in chloroform.[1]

Experimental Workflow and Methodologies

The characterization of these compounds typically follows a logical workflow, from synthesis to detailed spectroscopic analysis.

Caption: General workflow from synthesis to spectroscopic analysis.

Experimental Protocols

The following protocols are based on methodologies reported for the characterization of alkoxy-substituted phenazines.[1]

1. Synthesis and Purification:

The synthesis of nonsymmetrically substituted 2,3,7,8-tetraalkoxyphenazines can be achieved through a regioselective protocol.[1] A common route involves:

• Buchwald–Hartwig Amination: Coupling of nonsymmetrically substituted 4,5-dialkoxy-2-nitroanilines with 1-bromo-2-nitrobenzenes. This reaction is typically performed in toluene using a palladium catalyst (e.g., palladium acetate) with a suitable ligand (e.g., RuPhos) and a base (e.g., cesium carbonate).[1][4]

• Tandem Reduction and Oxidative Cyclization: The resulting bis(2-nitrophenyl)amine intermediate is then reduced (e.g., using hydrazine hydrate with a palladium on carbon catalyst) and undergoes subsequent oxidative cyclization in the same pot to form the phenazine ring system.[1]

• Purification: The crude product is purified by column chromatography on silica gel to yield the pure alkoxy-substituted phenazine.

2. Spectroscopic Measurements:

• Sample Preparation: Solutions of the phenazine derivatives are prepared in spectroscopic grade solvents (e.g., acetonitrile, chloroform) at concentrations typically in the range of 10⁻⁵ to 10⁻⁶ M.

• UV-Vis Absorption Spectroscopy: Absorption spectra are recorded on a spectrophotometer (e.g., Shimadzu UV-3600-plus) at room temperature.[5] The wavelength of maximum absorption (λ_abs) is determined from the resulting spectrum.

• Fluorescence Spectroscopy: Emission spectra are recorded using a spectrofluorometer (e.g., Hitachi F-4500).[5] Samples are excited at or near their absorption maximum. The fluorescence quantum yields (Φ_F) are determined using a calibrated integrating sphere system (e.g., Hamamatsu C9920-01) to ensure accuracy.[5] The Stokes shift is calculated as the difference between the absorption maximum and the emission maximum (λ_em - λ_abs).

Conclusion

The spectroscopic properties of alkoxy-substituted phenazines are finely tunable through synthetic modification of their substitution patterns. The 2,3,7,8-tetraalkoxy-substituted derivatives have emerged as particularly strong fluorophores, with their quantum yields being sensitive to the solvent environment.[1] The data and protocols presented in this guide offer a valuable resource for researchers working on the development of novel phenazine-based materials and drugs, enabling a more informed approach to molecular design and characterization.

References

• 1. Regioselective Synthesis of Fluorescent Alkoxy-Substituted Phenazines and N‑Alkyl Phenazinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenazine-based photosensitizers for singlet oxygen generation - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. rsc.org [rsc.org]

A Comparative Guide to the Analysis of Genotoxic Impurities Derived from Nitroaromatics in Pharmaceuticals

For Researchers, Scientists, and Drug Development Professionals

The presence of genotoxic impurities (GTIs) in pharmaceutical products is a critical concern for regulatory agencies and drug manufacturers. GTIs are compounds that can damage DNA, potentially leading to mutations and cancer. Nitroaromatic compounds are a class of chemicals often used as starting materials or intermediates in drug synthesis, and they are frequently identified as potential GTIs.[1] Therefore, robust and sensitive analytical methods are essential for their detection and control to ensure patient safety.

This guide provides a comprehensive comparison of the most common analytical techniques used for the analysis of nitroaromatic GTIs: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), often coupled with a derivatization step.

Comparison of Analytical Techniques

The selection of an appropriate analytical technique for the detection and quantification of nitroaromatic GTIs depends on several factors, including the physicochemical properties of the impurity, the required sensitivity, and the complexity of the drug matrix.

Feature	HPLC-UV	GC-MS	LC-MS/MS with Derivatization
Principle	Separation based on polarity, detection via UV absorbance.	Separation of volatile compounds based on boiling point and polarity, with mass-based detection.	Separation based on polarity, with highly specific and sensitive mass-based detection after chemical modification to enhance ionization.
Applicability to Nitroaromatics	Suitable for non-volatile and thermally stable nitroaromatics.	Limited to volatile and thermally stable nitroaromatic compounds. Many nitroaromatics are non-volatile, limiting the direct applicability of GC-MS.[2][3]	Ideal for non-volatile, polar, and thermally labile nitroaromatic impurities that are not amenable to GC-MS.[4]
Sensitivity	Generally lower sensitivity, often insufficient to meet the stringent Threshold of Toxicological Concern (TTC) limits for GTIs.[2][5]	High sensitivity for volatile compounds, with detection limits often in the low ppm range.[3]	Very high sensitivity and selectivity, capable of detecting impurities at ppm to ppb levels, meeting regulatory requirements.[6]
Selectivity	Prone to interference from the active pharmaceutical ingredient (API) and other impurities in the matrix.	High selectivity due to mass spectrometric detection, which provides structural information.	Extremely high selectivity due to tandem mass spectrometry (MS/MS), which minimizes matrix interference.
Sample Preparation	Relatively simple, typically involving dissolution and filtration.	Can be more complex, sometimes requiring headspace analysis for volatile impurities or derivatization to improve volatility.	Involves a chemical derivatization step to improve ionization efficiency, adding a step to the workflow.[2]
LOD/LOQ (Representative Values)	Generally in the range of 1-10 ppm.	Can achieve LODs of < 0.2 ppm for some nitroaromatics.[4]	Can achieve LODs in the sub-ppm to ppb range (e.g., 0.05 µg/mL for 2-Methyl-6-nitro aniline).[7]
Advantages	Simple, cost-effective, and widely available instrumentation.	Excellent for volatile and semi-volatile impurities, provides structural confirmation.	Highest sensitivity and selectivity, applicable to a wide range of nitroaromatic compounds, provides definitive structural confirmation.
Disadvantages	Insufficient sensitivity for many GTIs, potential for matrix interference.	Not suitable for non-volatile or thermally labile compounds, potential for sample degradation in the injector.	Requires more expensive instrumentation and a more complex sample preparation procedure due to derivatization.

Genotoxicity Signaling Pathway of Nitroaromatic Compounds

The genotoxicity of many nitroaromatic compounds is not direct but requires metabolic activation. The primary pathway involves the enzymatic reduction of the nitro group to form highly reactive intermediates that can covalently bind to DNA, forming DNA adducts. This process can lead to mutations during DNA replication if not repaired.

Metabolic activation of nitroaromatic compounds leading to DNA damage.

Experimental Workflows and Protocols

Below are representative workflows and detailed experimental protocols for the analysis of nitroaromatic GTIs using the three compared techniques.

Experimental Workflow

General analytical workflow for the analysis of genotoxic impurities.

Detailed Experimental Protocols

This protocol provides a general procedure for the analysis of non-volatile nitroaromatic impurities.

• Instrumentation:

  • High-Performance Liquid Chromatograph with a Quaternary Pump

  • Autosampler

  • Column Oven

  • Photodiode Array (PDA) or UV-Vis Detector

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution: A typical gradient might start with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the analytes.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm or a wavelength specific to the chromophore of the nitroaromatic impurity.

• Sample Preparation:

  • Accurately weigh about 10 mg of the Active Pharmaceutical Ingredient (API) into a 10 mL volumetric flask.

  • Dissolve and dilute to volume with a suitable solvent (e.g., a mixture of water and acetonitrile).

  • Filter the solution through a 0.45 µm syringe filter before injection.

• Standard Preparation:

  • Prepare a stock solution of the nitroaromatic impurity standard in a suitable solvent.

  • Perform serial dilutions to prepare calibration standards at different concentration levels.

• Analysis:

  • Inject the blank (diluent), standard solutions, and sample solution into the HPLC system.

  • Identify the impurity peak in the sample chromatogram by comparing its retention time with that of the standard.

  • Quantify the impurity using a calibration curve generated from the standard solutions.

This protocol is suitable for volatile and thermally stable nitroaromatic impurities.

• Instrumentation:

  • Gas Chromatograph with a Split/Splitless Injector

  • Mass Spectrometer (Single Quadrupole or Triple Quadrupole)

  • Headspace Autosampler (optional, for highly volatile impurities)

• Chromatographic Conditions:

  • Column: A mid-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Oven Temperature Program: Start at a low temperature (e.g., 50 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C) to elute the analytes.

  • Injector Temperature: 250 °C

  • Injection Mode: Splitless

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Full Scan for identification or Selected Ion Monitoring (SIM) for enhanced sensitivity in quantification.

  • Mass Range: A suitable mass range to cover the molecular ion and characteristic fragment ions of the target impurities.

• Sample Preparation:

  • Accurately weigh about 50 mg of the API into a GC vial.

  • Add a known volume of a suitable solvent (e.g., Dichloromethane or Ethyl Acetate).

  • Vortex to dissolve the sample.

• Standard Preparation:

  • Prepare a stock solution of the nitroaromatic impurity standard in the same solvent as the sample.

  • Prepare a series of calibration standards by diluting the stock solution.

• Analysis:

  • Inject the standards and sample solutions into the GC-MS system.

  • Identify the impurity by its retention time and mass spectrum.

  • Quantify the impurity using the calibration curve based on the peak area of a characteristic ion.

This highly sensitive method is ideal for the trace-level analysis of a broad range of nitroaromatic impurities after converting them to their corresponding amines.

• Instrumentation:

  • Ultra-High-Performance Liquid Chromatograph (UHPLC) or HPLC system

  • Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

• Derivatization (Reduction) Procedure:

  • Dissolve the API sample in a suitable solvent (e.g., Methanol/Water).

  • Add a reducing agent, such as zinc dust or sodium borohydride, to the sample solution.

  • Allow the reaction to proceed for a specific time to ensure complete reduction of the nitroaromatic impurity to its corresponding aromatic amine.

  • Stop the reaction and filter or centrifuge the sample to remove the excess reducing agent.

• Chromatographic Conditions:

  • Column: Reversed-phase C18 column suitable for UHPLC (e.g., 100 mm x 2.1 mm, 1.7 µm particle size)

  • Mobile Phase A: 0.1% Formic acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient Elution: A fast gradient to separate the derivatized amine from the API and other components.

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40 °C

  • Injection Volume: 5 µL

• Mass Spectrometer Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for specific precursor-to-product ion transitions of the derivatized amine. This provides high selectivity and sensitivity.

  • Optimization: Optimize MRM transitions and collision energies for each target analyte.

• Sample and Standard Preparation:

  • Prepare the sample solution and perform the derivatization as described above.

  • Prepare standard solutions of the corresponding aromatic amine (the derivatized form of the nitroaromatic impurity) and perform the derivatization under the same conditions as the sample.

• Analysis:

  • Inject the derivatized standards and samples into the LC-MS/MS system.

  • Quantify the original nitroaromatic impurity based on the concentration of its derivatized amine using the highly specific and sensitive MRM data.

Conclusion

The analysis of genotoxic impurities derived from nitroaromatics is a critical aspect of pharmaceutical quality control. While HPLC-UV offers a simple screening tool, its sensitivity is often insufficient for meeting the stringent regulatory limits for GTIs. GC-MS is a powerful technique for volatile nitroaromatics but is not applicable to the majority of non-volatile compounds. LC-MS/MS, particularly when combined with a derivatization strategy to enhance ionization, stands out as the most suitable technique for the trace-level analysis of a wide range of nitroaromatic GTIs. Its superior sensitivity and selectivity ensure accurate quantification and reliable control of these potentially harmful impurities, ultimately safeguarding patient health. The choice of the analytical method should be based on a thorough risk assessment and a deep understanding of the impurity's chemical properties and the required detection levels.

References

• 1. conservancy.umn.edu [conservancy.umn.edu]
• 2. Derivatization of genotoxic nitroaromatic impurities for trace analysis by LC-MS - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. ijpsjournal.com [ijpsjournal.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. japsonline.com [japsonline.com]

A Comparative Guide to LC-APCI-MS/MS for Trace Analysis of Halogenated Nitrobenzenes

For Researchers, Scientists, and Drug Development Professionals

The sensitive and selective quantification of halogenated nitrobenzenes at trace levels is a critical analytical challenge, particularly in the pharmaceutical industry where they can be present as genotoxic impurities. This guide provides an objective comparison of Liquid Chromatography-Atmospheric Pressure Chemical Ionization-Tandem Mass Spectrometry (LC-APCI-MS/MS) with alternative analytical techniques, supported by experimental data.

Method Comparison: LC-APCI-MS/MS vs. GC-MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) with Atmospheric Pressure Chemical Ionization (APCI) and Gas Chromatography-Mass Spectrometry (GC-MS) are two powerful techniques for the trace analysis of halogenated nitrobenzenes. The choice between these methods depends on the specific analytical requirements, including the volatility and thermal stability of the analytes, the complexity of the sample matrix, and the desired sensitivity.

LC-APCI-MS/MS is particularly well-suited for the analysis of a wide range of polar and non-polar compounds, including those that are thermally labile and not amenable to GC analysis. APCI is a gas-phase ionization technique that is generally less susceptible to matrix effects compared to Electrospray Ionization (ESI), making it a robust choice for complex matrices such as pharmaceutical formulations.[1] In the negative ion mode, halogenated nitrobenzenes can be efficiently ionized through dissociative and non-dissociative electron capture, leading to the formation of characteristic ions that can be selectively monitored for enhanced sensitivity.[2]

GC-MS is a well-established technique for the analysis of volatile and semi-volatile organic compounds. It offers excellent chromatographic separation and is often considered a gold standard for many applications.[3] For halogenated nitrobenzenes, which are generally volatile, GC-MS can provide high sensitivity and selectivity, especially when using an electron capture detector (ECD) or when operated in selected ion monitoring (SIM) mode. However, derivatization may be required for less volatile compounds, and the high temperatures of the GC inlet can sometimes lead to the degradation of thermally sensitive analytes.

Quantitative Performance Data

The following table summarizes the quantitative performance of LC-APCI-MS/MS and GC-MS for the analysis of selected halogenated nitrobenzenes, as reported in various studies. It is important to note that direct comparison can be challenging due to variations in instrumentation, matrices, and specific methodologies.

Analyte	Method	Matrix	Linearity Range	LOD	LOQ	Recovery (%)	RSD (%)	Reference
3,4-Difluoronitrobenzene	LC-APCI-MS/MS	Linezolid Drug Substance	5 - 75 ng/mL	-	5 ng/mL (0.83 ppm)	99 - 103	2.36 - 3.54	[2]
1-Chloro-2-nitrobenzene	UPLC-APCI-MS	Quetiapine Fumarate	50.0 - 2000.0 ppb	20.0 ppb	50.0 ppb	85 - 105	-	[4]
Various Nitrobenzenes & Nitrochlorobenzenes	GC-MS	Water	0.5 - 500.0 µg/L	-	-	-	4.9 - 8.2	[5]
Various Nitrosamines	EI-GC-MS/MS	Artificial Saliva	-	< 1 µg	-	108.66 ± 9.32	< 6	[3][6]
Various Nitrosamines	APCI-LC-MS/MS	Artificial Saliva	-	-	-	-	-	[3][6]

Experimental Workflows & Signaling Pathways

LC-APCI-MS/MS Experimental Workflow

The following diagram illustrates a typical workflow for the trace analysis of halogenated nitrobenzenes using LC-APCI-MS/MS.

Caption: Experimental workflow for LC-APCI-MS/MS analysis.

Experimental Protocols

LC-APCI-MS/MS Method for 3,4-Difluoronitrobenzene

This protocol is adapted from a study on the trace analysis of 3,4-difluoronitrobenzene (DFNB) in Linezolid.[2]

Sample Preparation:

• Prepare a stock solution of DFNB in methanol (1 mg/mL).

• Perform serial dilutions to prepare calibration standards ranging from 5 to 75 ng/mL.

• For drug substance analysis, dissolve the sample in a suitable solvent to a final concentration of 6 mg/mL.

• Spike the sample solutions with DFNB standard solutions for recovery experiments.

Chromatographic Conditions:

• LC System: High-Performance Liquid Chromatography system.

• Column: Ascentis® Express C18 column (2.1 × 100 mm, 2.7 µm).

• Column Temperature: 40 °C.

• Mobile Phase A: Water.

• Mobile Phase B: Methanol.

• Gradient:

  • 0–2 min, 40% B

  • 2–4 min, 40–100% B

  • 4–6 min, 100% B

  • 6–6.1 min, 100–40% B

  • 6.1–9 min, 40% B

• Flow Rate: 0.3 mL/min.

• Injection Volume: 3 µL.

Mass Spectrometric Conditions:

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Source: APCI in negative ion mode.

• Ionization Mechanism: Electron capture and substitution reactions leading to ions such as [M]•− and [M − F + O]⁻.[2]

• Detection Mode: Multiple Reaction Monitoring (MRM). The specific ion transitions for DFNB would be optimized to enhance sensitivity and specificity.

GC-MS Method for Nitrobenzenes and Nitrochlorobenzenes in Water

This protocol is based on a method for the determination of eight nitrobenzenes and four nitrochlorobenzenes in water samples.[5]

Sample Preparation (Dispersive Liquid-Liquid Microextraction - DLLME):

• Place a 5.0 mL water sample in a glass test tube.

• Add 500.0 µL of acetonitrile (disperser solvent) and 40.0 µL of chloroform (extraction solvent).

• Vortex the mixture for 1 minute.

• Centrifuge for 5 minutes at 4000 rpm.

• Collect the sedimented phase (chloroform) for GC-MS analysis.

GC-MS Conditions:

• GC System: Gas chromatograph coupled to a mass spectrometer.

• Column: HP-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Oven Temperature Program:

  • Initial temperature of 60°C, hold for 1 min.

  • Ramp to 150°C at 10°C/min.

  • Ramp to 280°C at 20°C/min, hold for 5 min.

• Injector Temperature: 280°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM) for target analytes.

Conclusion

LC-APCI-MS/MS offers a highly sensitive, selective, and robust method for the trace analysis of halogenated nitrobenzenes, particularly for compounds that are less volatile or thermally sensitive. Its applicability to a wide range of compounds and reduced susceptibility to matrix effects make it an excellent choice for complex sample matrices encountered in pharmaceutical analysis. While GC-MS remains a powerful and reliable technique for volatile halogenated nitrobenzenes, LC-APCI-MS/MS provides a valuable and often superior alternative, especially when dealing with challenging analytes or complex formulations. The choice of method should be based on a thorough evaluation of the specific analytical needs and the physicochemical properties of the target compounds.

References

• 1. scienceopen.com [scienceopen.com]
• 2. mdpi.com [mdpi.com]
• 3. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Comparison of EI-GC-MS/MS, APCI-LC-MS/MS, and ESI-LC-MS/MS for the Simultaneous Analysis of Nine Nitrosamines Eluted from Synthetic Resins into Artificial Saliva and Health Risk Assessment - PMC [pmc.ncbi.nlm.nih.gov]

A Theoretical and Experimental Guide to the Reactivity of Dichlorobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the chemical reactivity of the three isomers of dichlorobenzene: ortho (1,2-), meta (1,3-), and para (1,4-). Understanding the subtle differences in their electronic and steric properties is crucial for predicting reaction outcomes and designing synthetic pathways. This document synthesizes theoretical principles with experimental data for both electrophilic and nucleophilic aromatic substitution reactions.

Electrophilic Aromatic Substitution (EAS)

Electrophilic aromatic substitution is a cornerstone of aromatic chemistry. The reactivity of a substituted benzene ring is governed by the interplay of the substituent's inductive and resonance effects.

Theoretical Principles

Chlorine atoms exhibit a dual electronic effect:

• Inductive Effect (-I): Due to its high electronegativity, chlorine withdraws electron density from the benzene ring through the sigma bond, deactivating it towards electrophilic attack.[1]

• Resonance Effect (+R): The lone pairs on the chlorine atom can be delocalized into the pi-system of the ring, donating electron density. This effect preferentially increases electron density at the ortho and para positions.[1][2]

For halogens, the inductive effect is stronger than the resonance effect, leading to an overall deactivation of the ring compared to benzene.[1] Consequently, dichlorobenzenes are significantly less reactive than both benzene and chlorobenzene.

The two chlorine atoms in each isomer collectively influence the position of the incoming electrophile:

• o-Dichlorobenzene: Both chlorines direct incoming electrophiles to their respective ortho and para positions. This results in activation of positions 3, 4, 5, and 6. Positions 4 and 5 are most favored due to reduced steric hindrance compared to positions 3 and 6, which are flanked by chlorine atoms.

• m-Dichlorobenzene: The directing effects of the two chlorine atoms reinforce each other, strongly activating position 4 and 6 (ortho to one chlorine, para to the other) and weakly activating position 2 (ortho to both, but sterically hindered) and position 5.

• p-Dichlorobenzene: All four available positions are electronically equivalent, being ortho to one chlorine atom and meta to the other. Reactivity at any of these positions is identical.

Based on these principles, a general reactivity trend for electrophilic aromatic substitution can be predicted. p-Dichlorobenzene is often the most reactive due to its symmetry and less steric hindrance at the reaction sites. o-Dichlorobenzene is slightly less reactive due to potential steric hindrance. m-Dichlorobenzene is generally the least reactive as the substitution positions do not benefit from the reinforcing resonance effects seen in the other isomers.

Experimental Data: Nitration

Nitration is a classic electrophilic aromatic substitution reaction. The product distribution provides experimental validation for the theoretical directing effects.

Isomer	Major Nitration Product(s)	Typical Yield/Ratio	Relative Reactivity (Predicted)
o-Dichlorobenzene	3,4-Dichloronitrobenzene	~88%	Moderate
2,3-Dichloronitrobenzene	~11%
m-Dichlorobenzene	2,4-Dichloronitrobenzene	Major product	Low
p-Dichlorobenzene	1,4-Dichloro-2-nitrobenzene	High yield[3][4]	High

Data compiled from patent literature describing industrial nitration processes.[5]

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Aromatic Reactivity [www2.chemistry.msu.edu]
• 3. Sciencemadness Discussion Board - 1,4-dichlorobenzene nitration(moth balls) - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. Sciencemadness Discussion Board - Derivatising p-dichlorobenzene through its nitro compound - Powered by XMB 1.9.11 [sciencemadness.org]
• 5. US5475163A - Process for the preparation of 2,3-dichloro-nitrobenzene - Google Patents [patents.google.com]

quantitative analysis of reaction mixtures containing dichloronitrobenzene isomers by HPLC

For researchers, scientists, and professionals in drug development, the accurate quantification of dichloronitrobenzene (DCNB) isomers is crucial for process control, impurity profiling, and environmental monitoring. High-Performance Liquid Chromatography (HPLC) is a powerful and widely adopted technique for the separation and quantification of these closely related positional isomers.

Comparison of HPLC Methods

The primary challenge in the HPLC analysis of DCNB isomers lies in achieving adequate resolution between all six positional isomers. Reversed-phase HPLC using a C18 stationary phase is the most common approach. Method performance can be enhanced by optimizing the mobile phase composition, employing gradient elution, and selecting an appropriate detection wavelength. Below is a comparison of two potential reversed-phase HPLC methods.

Data Presentation: Quantitative Performance of HPLC Methods for Dichloronitrobenzene Isomer Analysis

Parameter	Method 1: Acetonitrile/Water Gradient on C18	Method 2: Methanol/Water Gradient on C18
Column	C18, 250 mm x 4.6 mm, 5 µm	C18, 150 mm x 4.6 mm, 3.5 µm
Mobile Phase	A: Water; B: Acetonitrile	A: Water; B: Methanol
Gradient	50% B to 80% B over 20 min	60% B to 90% B over 15 min
Flow Rate	1.0 mL/min	1.2 mL/min
Detection	UV at 254 nm	UV at 254 nm
Retention Time (min)	Values to be determined experimentally	Values to be determined experimentally
Resolution (Rs)	Values to be determined experimentally	Values to be determined experimentally
Linearity (R²)	>0.999 (expected)	>0.999 (expected)
LOD (µg/mL)	~0.05-0.1 (expected)	~0.05-0.1 (expected)
LOQ (µg/mL)	~0.15-0.3 (expected)	~0.15-0.3 (expected)

Note: The quantitative data in the table above are expected values based on similar analyses and must be confirmed through experimental method validation.

Experimental Workflow

The general workflow for the quantitative analysis of dichloronitrobenzene isomers by HPLC involves several key steps from sample preparation to data analysis.

Caption: General workflow for the quantitative HPLC analysis of dichloronitrobenzene isomers.

Experimental Protocols

Below is a detailed experimental protocol for the quantitative analysis of dichloronitrobenzene isomers using a reversed-phase HPLC method with UV detection. This protocol is a robust starting point for method development and validation.

Method 1: Acetonitrile/Water Gradient on C18

• Instrumentation:

  • High-Performance Liquid Chromatograph (HPLC) system equipped with a quaternary or binary pump, an autosampler, a column oven, and a UV-Vis or Photodiode Array (PDA) detector.

  • C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Reagents and Standards:

  • Acetonitrile (HPLC grade).

  • Water (HPLC grade or ultrapure).

  • Reference standards of 2,3-dichloronitrobenzene, 2,4-dichloronitrobenzene, 2,5-dichloronitrobenzene, 2,6-dichloronitrobenzene, 3,4-dichloronitrobenzene, and 3,5-dichloronitrobenzene (high purity).

• Standard Preparation:

  • Prepare individual stock solutions of each DCNB isomer at a concentration of 1 mg/mL in acetonitrile.

  • Prepare a mixed working standard solution containing all six isomers at a suitable concentration (e.g., 10 µg/mL of each) by diluting the stock solutions with acetonitrile.

  • Prepare a series of calibration standards by serially diluting the mixed working standard solution to cover the expected concentration range of the samples.

• Sample Preparation:

  • Accurately weigh a portion of the reaction mixture and dissolve it in a known volume of acetonitrile to achieve a concentration within the calibration range.

  • Vortex or sonicate the sample to ensure complete dissolution.

  • Filter the sample solution through a 0.45 µm syringe filter into an HPLC vial.

• Chromatographic Conditions:

  • Mobile Phase A: Water

  • Mobile Phase B: Acetonitrile

  • Gradient Program:

    • 0-5 min: 50% B

    • 5-25 min: 50% to 80% B (linear gradient)

    • 25-30 min: 80% B (isocratic)

    • 30.1-35 min: 50% B (re-equilibration)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Data Analysis and Quantification:

  • Identify the peaks corresponding to each DCNB isomer in the sample chromatogram by comparing their retention times with those of the mixed standard.

  • Integrate the peak area for each identified isomer.

  • Construct a calibration curve for each isomer by plotting the peak area versus the concentration of the calibration standards.

  • Determine the concentration of each DCNB isomer in the sample by interpolating its peak area on the respective calibration curve.

Alternative and Emerging Methods

While reversed-phase HPLC with UV detection is a reliable and accessible technique, other methods can offer advantages in terms of selectivity and sensitivity.

• HPLC with Mass Spectrometry (HPLC-MS): Coupling HPLC with a mass spectrometer provides higher selectivity and sensitivity, which is particularly useful for complex matrices or trace-level analysis.[1]

• Gas Chromatography (GC): For volatile and thermally stable compounds like DCNB isomers, GC with an electron capture detector (ECD) or a mass spectrometer (MS) can be an excellent alternative, often providing high resolution and low detection limits.

The selection of the optimal analytical method will depend on the specific requirements of the analysis, including the complexity of the sample matrix, the required sensitivity, and the availability of instrumentation. The provided HPLC protocol serves as a strong foundation for developing a validated method for the quantitative analysis of dichloronitrobenzene isomer mixtures.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 1,5-Dichloro-2-methoxy-3-nitrobenzene: A Procedural Guide

For Immediate Reference: Treat 1,5-Dichloro-2-methoxy-3-nitrobenzene as a toxic and environmentally hazardous chemical waste. Segregate from non-halogenated waste streams and dispose of through an approved hazardous waste disposal facility.

This guide provides essential safety and logistical information for the proper disposal of 1,5-dichloro-2-methoxy-3-nitrobenzene (CAS No. 17742-69-7), also known as 2,6-dichloro-4-nitroanisole. Adherence to these procedures is critical for ensuring laboratory safety and environmental protection. This compound is classified as toxic if swallowed, suspected of causing genetic defects, and is toxic to aquatic life with long-lasting effects[1].

Chemical Safety and Hazard Data

A comprehensive understanding of the chemical's properties is the foundation of safe handling and disposal. The following table summarizes key quantitative data for 1,5-dichloro-2-methoxy-3-nitrobenzene.

Property	Value	Source
CAS Number	17742-69-7	[2]
Molecular Formula	C₇H₅Cl₂NO₃	[3]
Appearance	Slightly beige crystals	[2]
Melting Point	97-100 °C	[2]
Boiling Point	305.571 °C at 760 mmHg	[2]
Flash Point	160 °C	[2]
Water Solubility	26 mg/L	[2]

Personal Protective Equipment (PPE) and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective equipment is worn. This includes, but is not limited to:

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Lab Coat: A flame-retardant lab coat.

• Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If dusts are generated, a NIOSH-approved respirator may be necessary.

Always handle the chemical in a designated area, away from incompatible materials. Avoid generating dust and prevent contact with skin and eyes[1].

Step-by-Step Disposal Protocol

The disposal of 1,5-dichloro-2-methoxy-3-nitrobenzene must be managed as halogenated organic waste. Do not mix with non-halogenated waste, as this can increase disposal costs and complexity[4][5].

• Waste Collection:

  • Collect waste 1,5-dichloro-2-methoxy-3-nitrobenzene, including any contaminated materials (e.g., filter paper, absorbent pads), in a designated and clearly labeled hazardous waste container[4][5].

  • The container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, tight-fitting lid[6].

• Labeling:

  • Label the waste container with the words "Hazardous Waste"[4][6].

  • Clearly identify the contents, including the full chemical name: "1,5-Dichloro-2-methoxy-3-nitrobenzene" and its CAS number: "17742-69-7"[4].

  • Indicate the approximate quantity of the waste.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area that is cool, dry, and well-ventilated[5][7].

  • Ensure the storage area is away from heat, ignition sources, and incompatible materials[7].

  • Secondary containment should be used to prevent the spread of material in case of a leak.

• Disposal:

  • Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor[4].

  • The primary method for the disposal of halogenated organic compounds is high-temperature incineration at a permitted hazardous waste facility[8].

• Decontamination of Empty Containers:

  • Thoroughly rinse empty containers with a suitable solvent (e.g., acetone or ethanol).

  • Collect the rinsate as hazardous waste and add it to the designated halogenated waste container[4].

  • After triple rinsing, the container may be disposed of as non-hazardous waste, in accordance with institutional policies.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of 1,5-dichloro-2-methoxy-3-nitrobenzene.

Caption: Disposal workflow for 1,5-dichloro-2-methoxy-3-nitrobenzene.

Disclaimer: This information is intended as a guide and should be supplemented by a thorough review of the specific Safety Data Sheet (SDS) for 1,5-dichloro-2-methoxy-3-nitrobenzene and your institution's established safety and disposal protocols. Always prioritize safety and consult with your EHS department for any questions or concerns.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. Cas 17742-69-7,2,6-DICHLORO-4-NITROANISOLE | lookchem [lookchem.com]
• 3. 1,3-Dichloro-2-methoxy-5-nitrobenzene, 99%, Thermo Scientific 250g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. campusoperations.temple.edu [campusoperations.temple.edu]
• 6. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 7. hmdb.ca [hmdb.ca]
• 8. researchgate.net [researchgate.net]

Personal protective equipment for handling 1,5-Dichloro-2-methoxy-3-nitrobenzene

Essential Safety and Handling Guide for 1,5-Dichloro-2-methoxy-3-nitrobenzene

This document provides immediate, essential safety protocols, operational procedures, and disposal plans tailored for researchers, scientists, and drug development professionals to ensure the safe handling of 1,5-Dichloro-2-methoxy-3-nitrobenzene.

Hazard Summary

Based on analogous compounds, 1,5-Dichloro-2-methoxy-3-nitrobenzene is anticipated to be toxic if swallowed, in contact with skin, or if inhaled. It may also be suspected of causing cancer and could potentially damage fertility or the unborn child. Prolonged or repeated exposure may cause damage to organs.

Personal Protective Equipment (PPE)

Strict and unwavering adherence to the following PPE is mandatory to prevent exposure. All PPE should be inspected for integrity before each use.[2]

Scenario	Eyes/Face Protection	Skin/Body Protection	Respiratory Protection
Routine Laboratory Use (in a certified chemical fume hood)	Safety glasses with side-shields or chemical splash goggles conforming to EN166 or NIOSH standards.[1][2][3]	Chemical-resistant gloves (e.g., Nitrile rubber, Neoprene).[2][4] Standard laboratory coat.[3]	Not generally required when all handling is performed within a certified and properly functioning chemical fume hood.[3]
Handling Outside of a Fume Hood (e.g., weighing)	Safety glasses with side-shields and a face shield.[3]	Chemical-resistant gloves (double-gloving recommended), a chemical-resistant apron over a lab coat.[3][5]	A NIOSH-approved respirator with an organic vapor cartridge is required to prevent inhalation.[3][5]
Spill Cleanup	Chemical splash goggles and a full-face shield.[3]	Chemical-resistant suit or apron, appropriate footwear, and heavy-duty chemical-resistant gloves (e.g., Butyl rubber).[3][5]	A NIOSH-approved full-face respirator with multi-purpose combination cartridges (ABEK-P2) or a self-contained breathing apparatus (SCBA) for large spills.[2][5]

Operational and Disposal Plans

Engineering Controls

• Ventilation: All work involving this chemical must be conducted in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation of vapors.[2][6]

• Safety Stations: Ensure that eyewash stations and safety showers are unobstructed, readily accessible, and in close proximity to the workstation.[2][3][6]

Step-by-Step Handling Procedures

• Preparation: Before beginning work, ensure the fume hood is functioning correctly.[1] Don all required PPE as specified in the table above.[2]

• Handling: Conduct all weighing and transferring operations within the fume hood.[1] Avoid any direct contact with skin and eyes.[1][7] Use appropriate tools like spatulas or pipettes to prevent the generation of dusts or aerosols.[2]

• Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and water.[1] Decontaminate all equipment used.

• Hygiene: Do not eat, drink, or smoke in any area where this chemical is handled or stored.[1]

First Aid Measures

Immediate action is critical in case of exposure.

Exposure Route	First Aid Protocol
Inhalation	Move the exposed person to fresh air at once.[8][9] If breathing has stopped or is difficult, provide artificial respiration or oxygen.[7][8][9] Seek immediate medical attention.[8][9]
Skin Contact	Immediately remove all contaminated clothing and shoes.[8][10] Promptly wash the affected skin with copious amounts of soap and water for at least 15 minutes.[8][9][10] Seek medical attention if irritation persists.[8]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids.[7][9] Remove contact lenses if present and easy to do so.[7] Seek immediate medical attention.[9]
Ingestion	Do NOT induce vomiting.[6] If the person is conscious, rinse their mouth with water.[9] Call a Poison Control Center or a doctor immediately for advice.[6][10]

Spill and Disposal Procedures

Spill Cleanup

• Evacuate all non-essential personnel from the spill area.

• Wearing the appropriate PPE for a spill, contain the spill using a dry, inert absorbent material (e.g., vermiculite, sand, or earth). Do not use combustible materials.

• Carefully collect the absorbed material using non-sparking tools and place it into a designated, leak-proof, and clearly labeled hazardous waste container.[3][7]

• Ventilate the area and wash the spill site after the material has been removed.

Waste Disposal

• Categorization: All waste containing this chemical, including contaminated PPE and cleanup materials, must be treated as hazardous waste.[1]

• Containment: Collect all chemical waste in a designated, sealed, and properly labeled container.[1][3]

• Disposal: Arrange for disposal through a licensed professional waste disposal service.[1] Do not allow the chemical or its waste to enter drains or sewer systems.[7]

• Empty Containers: Containers should be triple-rinsed with a suitable solvent (e.g., acetone or ethanol).[3] The rinsate must be collected and disposed of as hazardous waste.[3]

Physical and Chemical Properties (Data from Analogous Compounds)

The following table summarizes physical and chemical data from structurally similar dichloronitrobenzene compounds to provide an indication of expected properties.

Property	Value	Source Compound
Physical State	Solid / Powder	1,2,3-Trichloro-4-nitrobenzene[9]
Appearance	Light yellow	1,2,3-Trichloro-4-nitrobenzene[9]
Melting Point	53 - 56 °C / 127.4 - 132.8 °F	1,2,3-Trichloro-4-nitrobenzene[9]
Density	~1.5 g/cm³	2,4-Dichloro-6-nitroanisole[11]
Flash Point	> 230 °C / > 446 °F	1,2,3-Trichloro-4-nitrobenzene[9]

Visual Workflow Guides

Caption: Workflow for a safe and effective chemical spill response.

Caption: Standard operating procedure for handling chemicals in the lab.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. hsa.ie [hsa.ie]
• 5. benchchem.com [benchchem.com]
• 6. fishersci.com [fishersci.com]
• 7. chemicalbook.com [chemicalbook.com]
• 8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. CCOHS: First Aid for Chemical Exposures [ccohs.ca]
• 11. echemi.com [echemi.com]